1,3-Dilinolenoyl-2-chloropropanediol

Core Science & Biosynthesis

Synthesis and Characterization of 1,3-Dilinolenoyl-2-chloropropanediol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 1,3-Dilinolenoyl-2-chloropropanediol, a specific diacylglycerol derivative. Diacylglycerols are crucial intermediates in lipid metabolism and cellular signaling. The introduction of a chlorine atom at the sn-2 position and linolenoyl chains at the sn-1 and sn-3 positions creates a molecule with unique physicochemical properties and potential biological activities worthy of investigation in drug discovery and development. This document outlines a detailed synthetic protocol, purification methods, and a suite of analytical techniques for the thorough characterization of the target compound. All quantitative data are summarized for clarity, and key experimental workflows are visualized using diagrams.

Introduction

Diacylglycerols (DAGs) are fundamental components of cellular membranes and serve as second messengers in a multitude of signal transduction pathways. The specific fatty acid composition and their stereospecific placement on the glycerol (B35011) backbone dictate the biological function of these molecules. 1,3-Dilinolenoyl-2-chloropropanediol is a synthetic diacylglycerol analog featuring two polyunsaturated linolenoyl chains esterified to the primary hydroxyl groups of a 2-chloropropanediol backbone. The presence of the electronegative chlorine atom at the sn-2 position is anticipated to influence the molecule's conformation, reactivity, and interaction with biological targets. This guide details a robust methodology for the synthesis and in-depth characterization of this novel compound.

Synthesis of 1,3-Dilinolenoyl-2-chloropropanediol

The synthesis of 1,3-Dilinolenoyl-2-chloropropanediol is achieved through the direct esterification of 2-chloro-1,3-propanediol (B29967) with linolenic acid. The use of a suitable coupling agent and catalyst is crucial to drive the reaction towards high yields and minimize side products.

Experimental Protocol: Esterification

Materials:

• 2-chloro-1,3-propanediol

• Linolenic acid (high purity)

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (B109758) (DCM), anhydrous

• n-Hexane

• Ethyl acetate (B1210297)

• Silica (B1680970) gel (for column chromatography)

Procedure:

• In a round-bottom flask, dissolve 2-chloro-1,3-propanediol (1 equivalent) and linolenic acid (2.2 equivalents) in anhydrous dichloromethane.

• To this solution, add 4-Dimethylaminopyridine (DMAP) (0.2 equivalents), which acts as a catalyst.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add a solution of Dicyclohexylcarbodiimide (DCC) (2.5 equivalents) in anhydrous dichloromethane to the stirred reaction mixture.

• Allow the reaction to warm to room temperature and stir for 24 hours under an inert atmosphere (e.g., nitrogen or argon).

• Monitor the reaction progress by thin-layer chromatography (TLC) using a hexane:ethyl acetate solvent system.

• Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with 0.1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

Purification

The crude product is purified by silica gel column chromatography.[1][2] A gradient elution system of n-hexane and ethyl acetate is employed to separate the desired 1,3-Dilinolenoyl-2-chloropropanediol from unreacted starting materials and monoglyceride byproducts.

Column Chromatography Protocol:

• Prepare a silica gel slurry in n-hexane and pack it into a glass column.

• Dissolve the crude product in a minimal amount of the initial mobile phase (e.g., 98:2 n-hexane:ethyl acetate).

• Load the sample onto the column.

• Elute the column with a gradient of increasing ethyl acetate in n-hexane.

• Collect fractions and analyze them by TLC to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent under reduced pressure to yield purified 1,3-Dilinolenoyl-2-chloropropanediol as an oil.

Characterization of 1,3-Dilinolenoyl-2-chloropropanediol

A combination of spectroscopic and spectrometric techniques is essential for the unambiguous structural confirmation and purity assessment of the synthesized compound.

Spectroscopic and Spectrometric Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are powerful tools for elucidating the molecular structure. Key chemical shifts can confirm the esterification at the sn-1 and sn-3 positions and the presence of the chlorine atom at the sn-2 position.[3][4][5]

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight of the compound, confirming its elemental composition.[1][2][6] Fragmentation patterns observed in tandem MS (MS/MS) can further validate the structure.[6][7]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR analysis will show characteristic absorption bands for the ester carbonyl groups (C=O) and the C-O bonds, confirming the ester linkages. The absence of a broad O-H stretching band will indicate the complete esterification of the hydroxyl groups of the starting diol.

Quantitative Data Summary

Parameter	Method	Expected Value/Range
Yield	Gravimetric	75-85%
Purity	HPLC-UV/ELSD	>98%
Molecular Formula	HRMS	C₃₉H₆₃ClO₄
Molecular Weight	HRMS	647.43 g/mol (for the most abundant isotope)
¹H NMR (CDCl₃)	400 MHz	δ 5.2-5.4 (m, 12H, olefinic), 4.1-4.3 (m, 5H, glycerol backbone), 2.7-2.8 (t, 4H, bis-allylic), 2.0-2.1 (m, 8H, allylic), 1.2-1.4 (m, 20H, methylene), 0.9 (t, 6H, methyl)
¹³C NMR (CDCl₃)	100 MHz	δ 172-174 (C=O), 127-132 (olefinic), 65-70 (glycerol backbone CH₂), 55-60 (glycerol backbone CHCl), 20-35 (aliphatic carbons)
FTIR (thin film)	-	~1740 cm⁻¹ (C=O stretch), ~1160 cm⁻¹ (C-O stretch)

Visualization of Experimental Workflow

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of 1,3-Dilinolenoyl-2-chloropropanediol.

Characterization Workflow

Caption: Analytical workflow for the characterization of 1,3-Dilinolenoyl-2-chloropropanediol.

Conclusion

This technical guide provides a detailed and actionable framework for the synthesis and comprehensive characterization of 1,3-Dilinolenoyl-2-chloropropanediol. The described protocols for synthesis, purification, and analysis are based on established chemical principles and are designed to be reproducible in a standard organic chemistry laboratory. The availability of this well-characterized molecule will enable researchers to explore its potential biological activities and its utility as a chemical probe or a lead compound in drug discovery programs. The structured data presentation and visual workflows are intended to facilitate the practical implementation of these methods.

References

• 1. Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemistry.uoc.gr [chemistry.uoc.gr]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]

Toxicological Profile of 2-MCPD Esters: A Surrogate for 1,3-Dilinolenoyl-2-chloropropanediol

Disclaimer: No specific toxicological data for 1,3-Dilinolenoyl-2-chloropropanediol was found in the public domain. This technical guide provides a toxicological profile for the closely related group of 2-monochloropropane-1,3-diol (2-MCPD) fatty acid esters, which is intended to serve as a surrogate for researchers, scientists, and drug development professionals. The toxicology of 2-MCPD esters is primarily linked to the in vivo hydrolysis and release of free 2-MCPD.

Executive Summary

2-MCPD esters are process-induced contaminants found in refined vegetable oils and fats. The primary toxicological concern is their potential to release 2-MCPD in the body upon ingestion. While data on 2-MCPD and its esters are less extensive than for their 3-MCPD counterparts, available studies indicate potential for nephrotoxicity and testicular toxicity at high doses. In vitro studies have demonstrated cytotoxicity of some 2-MCPD esters, which is likely linked to the induction of apoptosis by the released free fatty acids. Due to insufficient toxicological information, a health-based guidance value for 2-MCPD and its esters has not been established by regulatory bodies like the European Food Safety Authority (EFSA).

Quantitative Toxicological Data

A summary of the available quantitative toxicological data for 2-MCPD and its esters is presented in Table 1.

Parameter	Test Substance	Species	Route	Value	Key Findings	Reference
LD50	2-MCPD monopalmitate and dipalmitate	Swiss mice	Oral	> 5000 mg/kg body weight	Detectable nephrotoxicity and testicular toxicity were observed.	[1]
NOAEL	2-MCPD	Rat	Oral (28-day study)	2 mg/kg body weight/day	At doses of 16 and 30 mg/kg bw/day, severe myopathy and nephrotoxicity were observed.	[2]
Cytotoxicity	Various 2-MCPD and 3-MCPD fatty acid esters	Human Caco-2 cells	In vitro	Cellular viability slightly decreased at concentrations > 10 µM	Free 2-MCPD was not toxic up to 1 mM. The cytotoxic effects of the esters correlated with caspase activity, suggesting apoptosis induction by the released free fatty acids.	[3]

Experimental Protocols

Detailed experimental protocols for the specific studies cited are not fully available in the public literature. However, the methodologies can be inferred from standard toxicological testing guidelines.

In Vivo 28-Day Oral Toxicity Study (Rat)

This study would likely follow a protocol similar to the OECD Guideline 407 for Repeated Dose 28-day Oral Toxicity Study in Rodents.

Objective: To evaluate the potential adverse effects of repeated oral administration of 2-MCPD for 28 days.

Methodology:

• Test Animals: Young adult rats (e.g., Wistar or Sprague-Dawley strains) are used. Animals are divided into at least three dose groups and one control group, with an equal number of males and females in each group.

• Administration of Test Substance: The test substance (2-MCPD) is administered daily by oral gavage at graded dose levels for 28 consecutive days. The control group receives the vehicle only.

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are recorded weekly.

• Clinical Pathology: At the end of the study, blood samples are collected for hematological and clinical biochemistry analysis.

• Pathology: All animals are subjected to a gross necropsy. Organs are weighed, and tissues are collected for histopathological examination.

Workflow for a 28-Day Oral Toxicity Study.

In Vitro Cytotoxicity Assay (Caco-2 Cells)

This assay is used to assess the direct toxicity of a substance to intestinal cells.

Objective: To determine the cytotoxic potential of 2-MCPD esters on a human intestinal cell line.

Methodology:

• Cell Culture: Human Caco-2 cells are cultured to form a confluent monolayer, which serves as a model for the intestinal barrier.

• Exposure: The cell monolayers are exposed to various concentrations of the test substance (2-MCPD esters) for a specified period (e.g., 48 hours). A vehicle control is also included.

• Viability Assessment: Cell viability is measured using a standard assay, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures mitochondrial activity.

• Apoptosis Assay: To investigate the mechanism of cell death, an apoptosis assay, such as measuring caspase-3/7 activity, is performed.

Workflow for an In Vitro Cytotoxicity Assay.

Metabolism and Toxicological Mechanisms

The primary event in the toxicology of 2-MCPD esters is their hydrolysis in the gastrointestinal tract, catalyzed by lipases, to release free 2-MCPD and the corresponding fatty acids.[3] Free 2-MCPD can then be absorbed.

The absorbed 2-MCPD is metabolized in the body. In humans, 2-MCPD is oxidized to 2-chlorohydracrylic acid (2-ClHA), which is then excreted in the urine.[4]

The mechanisms by which 2-MCPD exerts its toxicity are not fully understood and appear to differ from those of 3-MCPD.[4] In vitro studies with Caco-2 cells suggest that the cytotoxicity of some 2-MCPD esters is not due to the 2-MCPD moiety itself but rather to the released free fatty acids, which can induce apoptosis.[3] This is supported by the observation that free 2-MCPD is not cytotoxic to these cells at concentrations up to 1 mM, while certain esters show toxicity at much lower concentrations (>10 µM).[3] The induction of caspase activity in these cells points towards an apoptotic mechanism of cell death.[3]

Metabolism and Cytotoxicity of 2-MCPD Esters.

Conclusion

The toxicological profile of 1,3-Dilinolenoyl-2-chloropropanediol can be inferred from data on other 2-MCPD fatty acid esters. The primary toxicological event is the release of free 2-MCPD and fatty acids in the gut. While free 2-MCPD itself shows low acute toxicity, there is evidence of potential nephrotoxicity and testicular toxicity with repeated exposure at high doses. The cytotoxicity observed in vitro for some 2-MCPD esters appears to be driven by the released fatty acids, leading to apoptosis. Due to the limited toxicological database for 2-MCPD and its esters, further research is needed to establish a comprehensive risk assessment and health-based guidance values.

References

• 1. 2-Chloro-1,3-propanediol (2-MCPD) and its fatty acid esters: cytotoxicity, metabolism, and transport by human intestinal Caco-2 cells: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 2. ecetoc.org [ecetoc.org]
• 3. 2-Chloro-1,3-propanediol (2-MCPD) and its fatty acid esters: cytotoxicity, metabolism, and transport by human intestinal Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Proteomic analysis of 2-monochloropropanediol (2-MCPD) and 2-MCPD dipalmitate toxicity in rat kidney and liver in a 28-days study - PubMed [pubmed.ncbi.nlm.nih.gov]

"in vitro effects of 1,3-Dilinolenoyl-2-chloropropanediol on cell lines"

An In-Depth Technical Guide on the In Vitro Effects of 1,3-Dichloro-2-propanol (B29581) (1,3-DCP) on Cell Lines

Disclaimer: As of December 2025, a comprehensive search of scientific literature yielded no specific data on the in vitro effects of 1,3-Dilinolenoyl-2-chloropropanediol . This technical guide will therefore focus on the closely related and well-studied compound, 1,3-dichloro-2-propanol (1,3-DCP) , a known food contaminant and a subject of toxicological research.[1][2] The methodologies and findings presented herein for 1,3-DCP may serve as a relevant framework for investigating the biological activities of its esterified derivatives like 1,3-Dilinolenoyl-2-chloropropanediol. 1,3-DCP is classified as a Group 2B agent, possibly carcinogenic to humans, based on sufficient evidence in experimental animals.[3][4]

Quantitative Data Summary: In Vitro Effects of 1,3-DCP

The following table summarizes the key findings from various in vitro studies on the effects of 1,3-DCP across different cell lines. The compound has been shown to inhibit cell growth, induce programmed cell death (apoptosis), and trigger inflammatory signaling pathways.

Cell Line	Concentration Range	Observed Effects	Key Molecular Changes
B16F10 (Mouse Melanoma)	Concentration-dependent	Inhibition of cell growth; Induction of apoptosis.[5]	Increased intracellular Ca²⁺; Generation of Reactive Oxygen Species (ROS); Activation of NF-κB and Mitogen-Activated Protein Kinases (MAPKs).[5][6]
BV-2 (Mouse Microglia)	2 mM - 20 mM	Decreased cell viability (from 78.6% to 59.2%); Induction of apoptosis and inflammation.[7]	Decreased mitochondrial membrane potential; ROS-mediated phosphorylation of MAPKs and activation of NF-κB.[7]
A549 (Human Lung Adenocarcinoma)	Not specified	Inhibition of cell growth.[3]	Generation of ROS; Activation of p53 and p21.[3]
Mouse M2 Fibroblasts	Not specified	Induced malignant transformation.[2]	Not specified.
Various Bacteria (S. typhimurium, E. coli)	Not specified	Mutagenic effects.[2][3]	Induced reverse mutations and influenced DNA repair.[3]

Signaling Pathways Modulated by 1,3-DCP

In vitro studies have elucidated a primary mechanism of 1,3-DCP-induced cytotoxicity involving oxidative stress and calcium dysregulation, which converge on key inflammatory and apoptotic signaling cascades.

Exposure of cells to 1,3-DCP leads to a rapid increase in intracellular Reactive Oxygen Species (ROS) and a surge in cytosolic calcium (Ca²⁺) levels.[5] This dual-trigger system activates downstream signaling pathways critical for cell fate decisions. Both elevated ROS and Ca²⁺ are known activators of the transcription factor NF-κB and the MAPK family of proteins (including JNK, p38, and ERK).[5][6][7] The activation of these pathways culminates in the expression of pro-inflammatory and pro-apoptotic genes, leading to a decrease in mitochondrial membrane potential and ultimately, programmed cell death.[7]

1,3-DCP induced signaling pathway leading to apoptosis and inflammation.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the in vitro effects of 1,3-DCP.

General Experimental Workflow

A systematic approach is essential for characterizing the cytotoxic profile of a compound. The workflow begins with determining the effective concentration range, followed by specific assays to elucidate the mechanism of cell death.

General workflow for in vitro cytotoxicity and mechanistic assessment.

Protocol: Cell Viability by MTT Assay

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.

• Materials:

  • 96-well flat-bottom sterile tissue culture plates.

  • Target cells (e.g., B16F10) in complete culture medium.

  • 1,3-DCP stock solution.

  • Phosphate-Buffered Saline (PBS).

  • MTT solution (5 mg/mL in PBS, sterile filtered).

  • Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl).

  • Microplate reader.

• Procedure:

  • Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium. Incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of 1,3-DCP in culture medium. Replace the existing medium with 100 µL of the medium containing the different concentrations of 1,3-DCP. Include vehicle-only controls.

  • Incubation: Incubate for the desired exposure times (e.g., 24, 48, 72 hours).

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of solubilization solution to each well. Mix on an orbital shaker for 15 minutes.

  • Absorbance Measurement: Measure the absorbance at 570 nm. The cell viability is expressed as a percentage relative to the vehicle-treated control cells.

Protocol: Apoptosis Detection by TUNEL Assay

The Terminal deoxynucleotidyl transferase dUTP Nick End Labeling (TUNEL) assay is used to detect DNA fragmentation, a hallmark of late-stage apoptosis.[5]

• Materials:

  • Cells cultured on sterile glass coverslips in 6-well plates.

  • 1,3-DCP solution.

  • 4% Paraformaldehyde in PBS.

  • Permeabilization solution (0.1% Triton X-100 in 0.1% sodium citrate).

  • In Situ Cell Death Detection Kit (e.g., from Roche).

  • DAPI nuclear stain.

  • Fluorescence microscope.

• Procedure:

  • Cell Seeding and Treatment: Seed cells on coverslips and treat with 1,3-DCP (e.g., at the determined IC₅₀ concentration) for 24 hours.

  • Fixation: Wash cells with PBS and fix with 4% paraformaldehyde for 1 hour at room temperature.

  • Permeabilization: Wash with PBS and incubate in permeabilization solution for 2 minutes on ice.

  • TUNEL Reaction: Wash with PBS and incubate with the TUNEL reaction mixture (containing terminal deoxynucleotidyl transferase and fluorescently labeled dUTP) for 1 hour at 37°C in a humidified chamber, protected from light.

  • Staining and Mounting: Wash with PBS, counterstain with DAPI, and mount the coverslips onto microscope slides.

  • Analysis: Visualize under a fluorescence microscope. Green fluorescence indicates TUNEL-positive (apoptotic) cells, while blue fluorescence (DAPI) indicates the total number of cell nuclei.

Protocol: Western Blot for Signaling Protein Activation

This technique is used to detect the phosphorylation (activation) of key signaling proteins like MAPKs and NF-κB.

• Materials:

  • Cells cultured in 6-well or 10 cm plates.

  • 1,3-DCP solution.

  • RIPA lysis buffer with protease and phosphatase inhibitors.

  • BCA Protein Assay Kit.

  • SDS-PAGE gels and running buffer.

  • Transfer buffer and PVDF membrane.

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Primary antibodies (e.g., anti-phospho-p38, anti-p38, anti-phospho-NF-κB p65, anti-NF-κB p65).

  • HRP-conjugated secondary antibodies.

  • Enhanced Chemiluminescence (ECL) substrate.

  • Imaging system.

• Procedure:

  • Cell Treatment and Lysis: Treat cells with 1,3-DCP for a specified time (e.g., 15-60 minutes). Wash with ice-cold PBS and lyse with RIPA buffer.

  • Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

  • Electrophoresis: Denature protein samples and load equal amounts (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

  • Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

  • Antibody Incubation: Incubate the membrane with specific primary antibodies overnight at 4°C.

  • Washing and Secondary Antibody: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour.

  • Detection: Wash the membrane again and apply the ECL substrate. Detect the chemiluminescent signal using an imaging system. The ratio of phosphorylated protein to total protein is calculated to determine activation.

Conclusion

The available in vitro data strongly indicate that 1,3-dichloro-2-propanol exerts cytotoxic and pro-inflammatory effects on various cell lines. The primary mechanism involves the induction of oxidative stress and calcium overload, leading to the activation of MAPK and NF-κB signaling pathways, which culminates in apoptosis.[5][7] While these findings provide a solid foundation, further research is imperative. Specifically, studies on 1,3-Dilinolenoyl-2-chloropropanediol are needed to determine if the fatty acid esterification alters the compound's bioavailability, cellular uptake, and subsequent biological activity compared to its parent compound, 1,3-DCP.

References

• 1. 1,3-DICHLORO-2-PROPANOL (JECFA Food Additives Series 48) [inchem.org]
• 2. oehha.ca.gov [oehha.ca.gov]
• 3. 1,3-DICHLORO-2-PROPANOL - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 5. 1,3-Dichloro-2-propanol induces apoptosis via both calcium and ROS in mouse melanoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 1,3-Dichloro-2-propanol evokes inflammation and apoptosis in BV-2 microglia via MAPKs and NF-κB signaling pathways mediated by reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to 1,3-Dilinolenoyl-2-chloropropanediol and Other Chloropropanediol Esters as Potential Biomarkers of Dietary Exposure

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dilinolenoyl-2-chloropropanediol is a specific type of 2-monochloropropane-1,3-diol (2-MCPD) ester. Both 2-MCPD and its isomer, 3-monochloropropane-1,2-diol (3-MCPD), along with their fatty acid esters and glycidyl (B131873) esters, are food processing contaminants that have raised health concerns.[1][2] These compounds are primarily formed in refined vegetable oils and fats during high-temperature processing.[1][3] Given their widespread presence in the food supply and potential toxicity, there is a growing interest in identifying reliable biomarkers to assess human exposure. This technical guide provides an in-depth overview of the current knowledge surrounding chloropropanediol esters, with a focus on their potential as biomarkers of exposure. While specific data on 1,3-dilinolenoyl-2-chloropropanediol is limited, this document will extrapolate from the broader class of 2-MCPD and 3-MCPD esters to provide a comprehensive framework for research and development.

Toxicology and Rationale for Biomarker Development

The primary health concerns associated with chloropropanediol esters stem from their hydrolysis in the gastrointestinal tract, which releases free 3-MCPD and 2-MCPD.[4]

• 3-MCPD: The International Agency for Research on Cancer (IARC) classifies 3-MCPD as a "possible human carcinogen" (Group 2B).[5] Toxicological studies in rodents have demonstrated that 3-MCPD can cause adverse effects on the kidneys and male reproductive organs, and can also be carcinogenic.[5] The Joint Food and Agriculture Organization/World Health Organization Expert Committee on Food Additives (JECFA) has established a provisional maximum tolerable daily intake (PMTDI) for 3-MCPD and its esters of 4 µg/kg body weight per day.[5]

• 2-MCPD: Less is known about the toxic effects of 2-MCPD and its esters compared to 3-MCPD.[6] Due to a lack of sufficient toxicological information, a tolerable daily intake (TDI) has not been established for 2-MCPD.[3]

• Glycidyl Esters (GEs): GEs are also formed during the refining of vegetable oils and are hydrolyzed to glycidol (B123203) in the digestive tract.[2] Glycidol is classified by IARC as a "probable human carcinogen" (Group 2A).[5]

The potential for adverse health effects from dietary exposure to these compounds necessitates the development of sensitive and specific biomarkers to accurately assess human exposure levels and associated risks.

Data on Chloropropanediol Ester Occurrence and Toxicity

Quantitative data on the occurrence of these contaminants in foodstuffs and their toxicological thresholds are crucial for risk assessment.

Table 1: Tolerable Daily Intakes (TDI) for 3-MCPD and its Esters

Issuing Body	Compound(s)	TDI	Reference
JECFA	3-MCPD and 3-MCPD esters	4 µg/kg body weight/day	[5]
EFSA	3-MCPD and 3-MCPD esters	2 µg/kg body weight/day	[2]
EFSA (reopened)	3-MCPD and 3-MCPD esters	0.8 µg/kg body weight/day	[3]

Table 2: Occurrence of 2-MCPD and 3-MCPD Esters in Food Categories

Food Category	Presence of 2-MCPD/3-MCPD Esters	Reference
Refined Vegetable Oils (especially Palm Oil)	High levels	[1][6][7]
Margarines	Present	[1]
Infant Formulae	Present	[1][6]
Bakery Products (biscuits, bread)	Present	[1][6]
Meats	Present	[1]
Milk Powders	Present	[1]

Potential Signaling Pathways and Toxicological Mechanisms

The toxicity of 3-MCPD is believed to be mediated by its metabolites, leading to energy depletion in target cells.[8] One of the proposed mechanisms is the inhibition of glycolysis.[9]

Figure 1: Proposed toxicological pathway of 3-MCPD esters.

Experimental Protocols for Detection and Quantification

The analysis of chloropropanediol esters is challenging due to the complexity of the food matrix. The most common approaches involve chromatographic techniques coupled with mass spectrometry.

Sample Preparation: Extraction of Chloropropanediol Esters from Food Matrix

This protocol is a generalized procedure for extracting 2-MCPD and 3-MCPD esters from edible oils.

Materials:

• Edible oil sample

• Hexane (B92381)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate

• Anhydrous sodium sulfate (B86663)

Procedure:

• Dissolve a known amount of the oil sample in hexane.

• Prepare a silica gel column pre-conditioned with hexane.

• Load the sample solution onto the silica gel column.

• Wash the column with hexane to elute the bulk of triacylglycerols.

• Elute the MCPD esters with a mixture of hexane and ethyl acetate.

• Collect the eluate containing the MCPD esters.

• Dry the eluate over anhydrous sodium sulfate and concentrate it under a stream of nitrogen.

• The concentrated extract is then ready for instrumental analysis.

Instrumental Analysis: U-HPLC-MS/MS for Quantification

Instrumentation:

• Ultra-High-Performance Liquid Chromatography (U-HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

U-HPLC Conditions:

• Column: A reverse-phase C18 column suitable for lipid analysis.

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) with a suitable modifier (e.g., ammonium (B1175870) formate).

• Flow Rate: Appropriate for the column dimensions (e.g., 0.2-0.4 mL/min).

• Injection Volume: 5-10 µL.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. Specific precursor-to-product ion transitions for each target analyte (e.g., specific 2-MCPD and 3-MCPD esters) and internal standards should be optimized.

• Source Parameters: Optimized for the specific instrument (e.g., capillary voltage, source temperature, gas flows).

Quantification:

• Quantification is typically performed using an internal standard method with isotopically labeled analogs of the target analytes (e.g., d5-labeled MCPD esters).[10][11]

Figure 2: General workflow for the analysis of MCPD esters in food.

Considerations for Biomarker Discovery and Validation

The identification of 1,3-dilinolenoyl-2-chloropropanediol or other specific MCPD esters as biomarkers of exposure requires a systematic approach.

Figure 3: Logical flow for the validation of an exposure biomarker.

Future Directions

While significant progress has been made in understanding the formation and toxicology of 2-MCPD and 3-MCPD esters, further research is needed in several key areas:

• Metabolism and Toxicokinetics: A deeper understanding of the absorption, distribution, metabolism, and excretion of specific MCPD esters, including 1,3-dilinolenoyl-2-chloropropanediol, is crucial for biomarker identification.

• Identification of Specific Metabolites: Research should focus on identifying unique metabolites of MCPD esters in biological fluids (e.g., urine, blood) that can serve as specific biomarkers of exposure.

• Dose-Response Relationship: Establishing a clear relationship between the levels of potential biomarkers and the dietary intake of MCPD esters is essential for quantitative exposure assessment.

• Long-term Health Effects: Further studies are needed to elucidate the long-term health consequences of chronic low-level exposure to these compounds.

Conclusion

1,3-Dilinolenoyl-2-chloropropanediol, as a member of the 2-MCPD ester family, is part of a group of food processing contaminants that warrant further investigation as potential biomarkers of dietary exposure. While direct evidence for its specific use as a biomarker is currently lacking, the established analytical methods and toxicological understanding of the broader class of chloropropanediol esters provide a solid foundation for future research. The development of reliable biomarkers will be instrumental in accurately assessing human exposure to these compounds and mitigating potential health risks.

References

• 1. fera.co.uk [fera.co.uk]
• 2. 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters | Institute of Food Science and Technology [ifst.org]
• 3. fediol.eu [fediol.eu]
• 4. researchgate.net [researchgate.net]
• 5. 3-Monochloropropane-1,2-diol (MCPD) Esters and Glycidyl Esters | FDA [fda.gov]
• 6. 2- and 3-MCPD and Their Esters in Vegetable Oils | Eufic [eufic.org]
• 7. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 8. Toxicology of 3-monochloropropane-1,2-diol and its esters: a narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 3-Chloro-1,2-propanediol | C3H7ClO2 | CID 7290 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Physicochemical Properties of 1,3-Dilinolenoyl-2-chloropropanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dilinolenoyl-2-chloropropanediol is a specific diester of 2-monochloropropane-1,3-diol (2-MCPD), where the hydroxyl groups at positions 1 and 3 of the glycerol (B35011) backbone are esterified with linolenic acid. 2-MCPD esters, along with 3-MCPD esters and glycidyl (B131873) esters, are process-induced chemical contaminants that can form in refined edible oils and fats during high-temperature processing. Due to the potential health concerns associated with the free forms of these compounds, which can be released during digestion, the detection and characterization of these esters are of significant interest in food safety and toxicology.

This technical guide provides a summary of the available physicochemical data for 1,3-Dilinolenoyl-2-chloropropanediol and its constituent molecules. Direct experimental data for this specific diester is limited in publicly accessible literature. Therefore, this guide also presents data for structurally similar compounds to allow for informed estimations of its properties. Furthermore, a detailed, standardized analytical protocol for the determination of 2-MCPD esters is provided, which is applicable to the target compound.

Physicochemical Data

The physicochemical properties of 1,3-Dilinolenoyl-2-chloropropanediol are determined by its constituent parts: the 2-chloro-1,3-propanediol (B29967) backbone and the two linolenic acid chains. The properties of these individual components are well-documented and are presented below to provide a foundational understanding.

Table 1: Physicochemical Properties of Constituent Molecules

Property	2-Chloro-1,3-propanediol	α-Linolenic Acid
CAS Number	497-04-1	463-40-1
Molecular Formula	C₃H₇ClO₂	C₁₈H₃₀O₂
Molecular Weight ( g/mol )	110.54	278.43
Appearance	Colorless liquid	Colorless to pale yellow liquid
Melting Point (°C)	Not applicable	-11
Boiling Point (°C)	213 (with decomposition)	230-232
Density (g/cm³)	1.322 at 25°C	~0.917
Solubility in Water	Soluble	Insoluble
Solubility in Organic Solvents	Soluble in ethanol	Soluble in ethanol, chloroform, acetone, ether, and petroleum ether.
logP (Octanol-Water Partition Coefficient)	-0.42	~6.3

Table 2: Physicochemical Properties of 1,3-Dilinolenoyl-2-chloropropanediol and Related Compounds

Property	1,3-Dipalmitoyl-2-chloropropanediol	1,3-Distearoyl-2-chloropropanediol	1,3-Dilinolenoyl-2-chloropropanediol
CAS Number	169471-41-4	26787-56-4	Not available
Molecular Formula	C₃₅H₆₇ClO₄	C₃₉H₇₅ClO₄	C₃₉H₆₃ClO₄
Molecular Weight ( g/mol )	587.34	643.46	631.37
Appearance	Solid (Estimated)	Solid (Estimated)	Liquid (Estimated)
Melting Point (°C)	> Room Temperature (Estimated)	> Room Temperature (Estimated)	< Room Temperature (Estimated)¹
Boiling Point (°C)	High, likely >350 (Estimated)	High, likely >350 (Estimated)	High, likely >350 (Estimated)
Solubility in Water	Insoluble (Estimated)	Insoluble (Estimated)	Insoluble (Estimated)
Solubility in Organic Solvents	Soluble in nonpolar organic solvents (e.g., hexane, chloroform) (Estimated)	Soluble in nonpolar organic solvents (e.g., hexane, chloroform) (Estimated)	Soluble in nonpolar organic solvents (e.g., hexane, chloroform) (Estimated)
logP (Octanol-Water Partition Coefficient)	High (Estimated)	High (Estimated)	High (Estimated)

¹Estimation Rationale: The melting point of 1,3-Dilinolenoyl-2-chloropropanediol is estimated to be below room temperature due to the presence of three double bonds in each of the two linolenic acid chains. These double bonds introduce kinks in the fatty acid chains, preventing the molecules from packing closely together in a crystalline lattice, thus lowering the melting point compared to its saturated counterparts (dipalmitoyl and distearoyl).

Experimental Protocols

The analysis of 2-MCPD esters, such as 1,3-Dilinolenoyl-2-chloropropanediol, is typically performed using an indirect method involving gas chromatography-mass spectrometry (GC-MS). This approach involves the cleavage of the fatty acid esters to release the 2-MCPD core, followed by derivatization to enhance its volatility for GC analysis. The following protocol is a generalized version based on established official methods (e.g., AOCS Official Method Cd 29c-13).[1][2]

Indirect Analysis of 2-MCPD Esters by GC-MS

1. Scope: This method is applicable for the determination of fatty acid esters of 2-chloropropane-1,3-diol (2-MCPD) in edible oils and fats.

2. Principle: The 2-MCPD esters are converted to free 2-MCPD by acid-catalyzed transesterification. The liberated 2-MCPD is then derivatized, typically with phenylboronic acid (PBA), to form a more volatile and stable derivative suitable for GC-MS analysis. Quantification is achieved by using an isotopically labeled internal standard.

3. Reagents and Materials:

• n-Heptane, analytical grade

• Methanol (B129727), anhydrous

• Sulfuric acid, concentrated

• Sodium bicarbonate, saturated solution

• Sodium sulfate, anhydrous

• Phenylboronic acid (PBA)

• 2-MCPD analytical standard

• 1,3-Distearoyl-2-chloro-propanediol-d5 (or other suitable labeled internal standard)

• Glass centrifuge tubes with screw caps

• Vortex mixer

• Thermostatic water bath or heating block

• Nitrogen evaporator

• GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane)

4. Procedure:

• Sample Preparation and Internal Standard Spiking:

  • Weigh approximately 100 mg of the oil sample into a glass centrifuge tube.

  • Add a known amount of the deuterated internal standard solution (e.g., 1,3-Distearoyl-2-chloro-propanediol-d5).

• Acid-Catalyzed Transesterification:

  • Add 2 mL of a 1.25 M solution of sulfuric acid in anhydrous methanol.

  • Securely cap the tube and vortex for 30 seconds.

  • Incubate the mixture in a water bath at 40°C for 16 hours (overnight).

  • Cool the tube to room temperature.

• Extraction of Fatty Acid Methyl Esters (FAMEs):

  • Add 2 mL of n-heptane and 2 mL of saturated sodium bicarbonate solution to neutralize the acid.

  • Vortex vigorously for 1 minute.

  • Centrifuge to separate the phases.

  • Carefully remove and discard the upper n-heptane layer, which contains the FAMEs.

  • Repeat the n-heptane wash twice more to ensure complete removal of FAMEs.

• Derivatization:

  • To the remaining aqueous methanol phase, add 1 mL of n-heptane.

  • Add approximately 50 mg of phenylboronic acid.

  • Vortex for 1 minute to facilitate the derivatization of 2-MCPD.

  • Allow the mixture to stand at room temperature for 10 minutes.

• Extraction of the Derivative:

  • Centrifuge to separate the phases.

  • Transfer the upper n-heptane layer containing the 2-MCPD-PBA derivative to a clean vial.

  • Dry the extract over anhydrous sodium sulfate.

  • Transfer the dried extract to a GC vial for analysis.

5. GC-MS Analysis:

• Injection: 1 µL, splitless injection.

• Injector Temperature: 250°C.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 200°C at 10°C/min, then ramp to 300°C at 20°C/min and hold for 5 minutes. (This program should be optimized for the specific column and instrument).

• Mass Spectrometer: Operate in electron ionization (EI) mode.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification of the target ions for the 2-MCPD-PBA derivative and its deuterated internal standard.

6. Quantification:

• Create a calibration curve using analytical standards of 2-MCPD that have undergone the same derivatization procedure.

• Calculate the concentration of 2-MCPD in the original sample based on the peak area ratio of the analyte to the internal standard and the calibration curve.

Visualizations

Analytical Workflow for 2-MCPD Esters

Caption: Workflow for the indirect analysis of 2-MCPD esters.

Conclusion

While specific experimental data for 1,3-Dilinolenoyl-2-chloropropanediol remains elusive in the current scientific literature, its physicochemical properties can be reasonably estimated based on the known characteristics of its constituent molecules, 2-chloro-1,3-propanediol and linolenic acid, as well as by comparison with its saturated analogs. The provided analytical protocol outlines a robust and widely accepted method for the quantification of 2-MCPD esters, which is essential for monitoring its presence in food products and for further toxicological studies. Future research should focus on the synthesis and direct experimental characterization of 1,3-Dilinolenoyl-2-chloropropanediol to validate the estimated properties and to better understand its behavior in biological and food systems.

References

• 1. Analysis of 3-MCPD Fatty Acid Esters and Glycidol Fatty Acid Esters in Palm Oil Using GC-MS/MS in Accordance with AOCS Method Cd 29c-13 : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 2. scribd.com [scribd.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Analysis of 1,3-Dilinolenoyl-2-chloropropanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dilinolenoyl-2-chloropropanediol (LL-2-CPD) is a specific diester of 2-monochloropropanediol (2-MCPD), a process contaminant formed in refined edible oils and fat-containing foods subjected to high temperatures during processing. The presence of 2-MCPD esters, along with 3-MCPD esters and glycidyl (B131873) esters, has raised food safety concerns due to their potential health risks. Accurate and sensitive analytical methods are crucial for the determination of LL-2-CPD in various matrices to ensure food safety and support toxicological studies.

This document provides detailed application notes and protocols for the analytical determination of LL-2-CPD, focusing on both indirect and direct analytical approaches. The indirect methods involve the cleavage of fatty acid esters followed by the quantification of the 2-MCPD backbone, while direct methods aim to measure the intact LL-2-CPD molecule.

Analytical Approaches

The two primary analytical strategies for the determination of LL-2-CPD are:

• Indirect Analysis via Gas Chromatography-Mass Spectrometry (GC-MS): This is the most common approach and involves the transesterification of the LL-2-CPD to release the 2-MCPD core, which is then derivatized to enhance its volatility and improve its chromatographic behavior for GC-MS analysis.

• Direct Analysis via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method allows for the direct measurement of the intact LL-2-CPD molecule, providing more specific information about the esterified fatty acids.

Quantitative Data Summary

The following table summarizes typical quantitative performance data for the analytical methods used for 2-MCPD esters, which are applicable to the analysis of LL-2-CPD. Please note that specific performance for LL-2-CPD may vary and requires method validation.

Parameter	Indirect GC-MS Method	Direct LC-MS/MS Method	Reference
Limit of Detection (LOD)	2.0 - 5.0 µg/kg	0.02 - 0.08 mg/kg (for various MCPD esters)	[1][2]
Limit of Quantification (LOQ)	~10 µg/kg	0.02 - 0.08 mg/kg (for various MCPD esters)	[3]
**Linearity (R²) **	> 0.99	> 0.99	[4]
Recovery	85.4% - 110%	89% - 120% (for various 3-MCPD diesters)	[1][5]
Precision (RSD)	1.3% - 8.3%	5% - 9% (for various 3-MCPD diesters)	[1][4][5]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the indirect and direct analysis of LL-2-CPD.

Indirect analysis workflow for LL-2-CPD.

Direct analysis workflow for LL-2-CPD.

Experimental Protocols

Protocol 1: Indirect Analysis of LL-2-CPD by GC-MS

This protocol is based on established methods for the determination of total 2-MCPD esters in edible oils and fats.

1. Scope

This method describes the indirect determination of 1,3-dilinolenoyl-2-chloropropanediol (LL-2-CPD) in edible oils and fats. The method involves the release of 2-monochloropropanediol (2-MCPD) from its esterified form through acidic transesterification, followed by derivatization and quantification by gas chromatography-mass spectrometry (GC-MS).

2. Principle

The fatty acid esters of 2-MCPD are cleaved by acid-catalyzed transesterification in methanol. The released 2-MCPD is then derivatized with phenylboronic acid (PBA) to form a volatile cyclic ester. This derivative is then analyzed by GC-MS. Quantification is performed using an internal standard, such as a deuterated analog of 2-MCPD.

3. Reagents and Materials

• n-Heptane, analytical grade

• Methanol, anhydrous, analytical grade

• Sulfuric acid, concentrated (98%)

• Sodium bicarbonate, saturated solution

• Phenylboronic acid (PBA)

• 2-MCPD analytical standard

• 2-MCPD-d5 internal standard

• Anhydrous sodium sulfate

4. Sample Preparation and Transesterification

• Weigh approximately 100 mg of the oil or fat sample into a screw-cap glass tube.

• Add a known amount of the 2-MCPD-d5 internal standard solution.

• Add 2 mL of n-heptane and vortex to dissolve the sample.

• Add 2 mL of a 1.8% (v/v) solution of sulfuric acid in methanol.[6]

• Cap the tube tightly and vortex vigorously for 30 seconds.

• Incubate the mixture at 40°C for 16 hours (overnight) to ensure complete transesterification.[6]

• After incubation, cool the tube to room temperature.

• Add 2 mL of saturated sodium bicarbonate solution to neutralize the sulfuric acid. Vortex for 15 seconds and centrifuge to separate the phases.

5. Derivatization

• Transfer the upper heptane (B126788) layer to a clean glass tube.

• Add an appropriate amount of phenylboronic acid solution.

• Vortex the mixture for 15 seconds.

• The derivatization of 2-MCPD with PBA occurs rapidly at room temperature.

6. GC-MS Analysis

• Inject an aliquot of the final heptane solution into the GC-MS system.

• GC Conditions (Typical):

  • Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness

  • Injector Temperature: 250°C

  • Oven Program: 80°C (hold 1 min), ramp to 280°C at 10°C/min, hold for 5 min

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

• MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor: Monitor characteristic ions for the PBA derivative of 2-MCPD and its internal standard. For the 2-MCPD-PBA derivative, characteristic ions may include m/z 196 and for the 3-MCPD-PBA derivative, m/z 147 is often used for quantification.[6]

7. Quantification

Prepare a calibration curve by analyzing standard solutions of 2-MCPD with a fixed amount of the internal standard. Plot the ratio of the peak area of the 2-MCPD derivative to the peak area of the internal standard derivative against the concentration of 2-MCPD. Calculate the concentration of 2-MCPD in the sample from the calibration curve. The result is expressed as the amount of free 2-MCPD per weight of the sample.

Protocol 2: Direct Analysis of LL-2-CPD by LC-MS/MS

This protocol is based on methods developed for the direct determination of intact MCPD esters.

1. Scope

This method describes the direct determination of 1,3-dilinolenoyl-2-chloropropanediol (LL-2-CPD) in edible oils and fats using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

2. Principle

The oil or fat sample is dissolved in a suitable organic solvent and cleaned up using solid-phase extraction (SPE) to remove interfering triglycerides. The purified extract is then analyzed by LC-MS/MS. Quantification is performed using an appropriate internal standard, such as a deuterated analog of a 2-MCPD diester.

3. Reagents and Materials

• tert-Butyl methyl ether (MTBE), LC-MS grade

• Ethyl acetate (B1210297), LC-MS grade

• Acetonitrile, LC-MS grade

• Methanol, LC-MS grade

• Formic acid, LC-MS grade

• Ammonium (B1175870) formate, LC-MS grade

• 1,3-Dilinolenoyl-2-chloropropanediol analytical standard (if available)

• Deuterated 2-MCPD diester internal standard (e.g., 1,3-dipalmitoyl-2-chloropropanediol-d5)

• C18 and Silica (B1680970) SPE cartridges

4. Sample Preparation and Cleanup

• Weigh approximately 50 mg of the oil or fat sample into a centrifuge tube.

• Add a known amount of the deuterated internal standard solution.

• Dissolve the sample in a mixture of tert-butyl methyl ether and ethyl acetate (e.g., 4:1 v/v).[3]

• Perform a solid-phase extraction (SPE) cleanup to remove triglycerides. A combination of C18 and silica cartridges can be effective.[3]

  • Condition the SPE cartridges according to the manufacturer's instructions.

  • Load the sample solution onto the cartridges.

  • Wash with a non-polar solvent to elute the bulk of the triglycerides.

  • Elute the LL-2-CPD with a solvent of intermediate polarity.

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a suitable solvent for LC-MS/MS analysis (e.g., acetonitrile/methanol mixture).

5. LC-MS/MS Analysis

• Inject an aliquot of the reconstituted sample extract into the LC-MS/MS system.

• LC Conditions (Typical):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size)

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate

  • Mobile Phase B: Acetonitrile/Methanol (90:10, v/v) with 0.1% formic acid and 5 mM ammonium formate

  • Gradient: A suitable gradient from a lower to a higher percentage of mobile phase B to elute the LL-2-CPD.

  • Flow Rate: 0.3 mL/min

  • Column Temperature: 40°C

• MS/MS Conditions (Typical):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode

  • Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • MRM Transitions: Determine the precursor ion (e.g., [M+NH4]+ or [M+H]+) for LL-2-CPD and its characteristic product ions. These will need to be determined by infusing a standard of LL-2-CPD.

  • Optimize cone voltage and collision energy for each transition.

6. Quantification

Prepare a calibration curve by analyzing standard solutions of LL-2-CPD with a fixed amount of the internal standard. Plot the ratio of the peak area of the LL-2-CPD to the peak area of the internal standard against the concentration of LL-2-CPD. Calculate the concentration of LL-2-CPD in the sample from the calibration curve.

Logical Relationships in Analytical Method Selection

The choice between an indirect and a direct analytical method depends on the specific research question and available instrumentation.

Method selection logic for LL-2-CPD analysis.

Conclusion

The analytical determination of 1,3-dilinolenoyl-2-chloropropanediol can be effectively achieved using both indirect GC-MS and direct LC-MS/MS methods. The choice of method will depend on the specific analytical requirements, such as the need for total 2-MCPD ester content versus the concentration of the specific intact molecule, and the available laboratory instrumentation. The protocols provided herein offer a detailed starting point for the analysis of LL-2-CPD in various matrices, particularly in edible oils and fats. Method validation is essential to ensure the accuracy and reliability of the results for any specific application.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. fssai.gov.in [fssai.gov.in]

Application Note: Quantification of 1,3-Dilinolenoyl-2-chloropropanediol in Tissues by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantification of 1,3-Dilinolenoyl-2-chloropropanediol in various tissue samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). 1,3-Dilinolenoyl-2-chloropropanediol is a member of the 2-monochloropropanediol (2-MCPD) ester family, which are process-induced contaminants found in refined edible oils and fat-containing foods.[1][2] The potential health risks associated with these compounds, including possible carcinogenicity, necessitate reliable analytical methods for their detection in biological matrices to support toxicological and pharmacokinetic studies.[3] This protocol outlines procedures for tissue homogenization, extraction, purification, and subsequent analysis by a direct LC-MS/MS method, which avoids derivatization and allows for the quantification of the intact ester.[2]

Introduction

2- and 3-monochloropropanediol (MCPD) esters and glycidyl (B131873) esters (GEs) are food processing contaminants that can be formed when fats and oils are heated to high temperatures, such as during deodorization.[2] In vivo, these esters are hydrolyzed to their free forms, 2-MCPD, 3-MCPD, and glycidol (B123203).[4] The International Agency for Research on Cancer (IARC) has classified 3-MCPD as a possible human carcinogen (Group 2B) and glycidol as a probable human carcinogen (Group 2A).[3][5] Understanding the absorption, distribution, metabolism, and excretion (ADME) of individual MCPD esters is crucial for risk assessment. Direct analytical methods using LC-MS/MS are preferred for the analysis of intact esters as they provide more accurate quantification without the potential inaccuracies introduced by hydrolysis and derivatization steps required by indirect methods.[2][6] This protocol is specifically designed for the sensitive and selective quantification of 1,3-Dilinolenoyl-2-chloropropanediol in tissue samples.

Experimental Protocol

Materials and Reagents

• Solvents: Acetonitrile, isopropanol, methanol, ethyl acetate (B1210297), and n-hexane (all LC-MS grade).

• Reagents: Ultrapure water, ammonium (B1175870) formate, formic acid, and anhydrous sodium sulfate (B86663).

• Standards: 1,3-Dilinolenoyl-2-chloropropanediol and a suitable deuterated internal standard (e.g., 1,3-Dipalmitoyl-2-chloropropanediol-d5).

• Solid-Phase Extraction (SPE): Silica (B1680970) gel cartridges (500 mg, 6 mL).

• Tissue Homogenization: Bead beater with ceramic beads or a rotor-stator homogenizer.

Standard Solution Preparation

Prepare stock solutions of 1,3-Dilinolenoyl-2-chloropropanediol and the internal standard in a suitable organic solvent (e.g., ethyl acetate) at a concentration of 1 mg/mL. Serially dilute the stock solutions to prepare working standard solutions for calibration curves and spiking experiments.

Sample Preparation

• Tissue Homogenization:

  • Accurately weigh approximately 100 mg of tissue into a 2 mL homogenization tube containing ceramic beads.[7]

  • Add 1 mL of cold ethyl acetate and 50 µL of the internal standard working solution.

  • Homogenize the tissue using a bead beater for 2 cycles of 45 seconds at 6,000 Hz.

  • Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant (ethyl acetate layer).

• Extraction and Clean-up:

  • Add approximately 150 mg of anhydrous sodium sulfate to the collected supernatant to remove any residual water.

  • Vortex and centrifuge at 10,000 x g for 5 minutes.

  • Condition a silica gel SPE cartridge with 5 mL of n-hexane.

  • Load the supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of n-hexane:ethyl acetate (95:5, v/v) to remove non-polar lipids.

  • Elute the 1,3-Dilinolenoyl-2-chloropropanediol with 5 mL of n-hexane:ethyl acetate (80:20, v/v).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 200 µL of the initial mobile phase.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile:Isopropanol (50:50, v/v) with 0.1% Formic Acid.

  • Gradient:

    • 0-2 min: 30% B

    • 2-15 min: 30-95% B

    • 15-20 min: 95% B

    • 20.1-25 min: 30% B

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • Column Temperature: 40°C.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • Source Temperature: 350°C.

  • IonSpray Voltage: 5500 V.

  • MRM Transitions (Hypothetical):

    • Analyte: 1,3-Dilinolenoyl-2-chloropropanediol (Precursor Ion: [M+NH4]+) -> Product Ions (To be determined experimentally, likely corresponding to the loss of a linolenoyl group and the chloropropanediol backbone).

    • Internal Standard: Deuterated analog (Precursor Ion: [M+NH4]+) -> Product Ions.

Data Presentation

The following tables summarize the expected performance of the method.

Table 1: LC-MS/MS Parameters for 1,3-Dilinolenoyl-2-chloropropanediol

Parameter	Value
Precursor Ion (m/z)	To be determined
Product Ion 1 (m/z)	To be determined
Product Ion 2 (m/z)	To be determined
Collision Energy (eV)	To be determined
Dwell Time (ms)	100

Table 2: Method Validation Parameters

Parameter	Result
Linearity (r²)	> 0.99
Limit of Detection (LOD)	0.5 ng/g tissue
Limit of Quantification (LOQ)	1.5 ng/g tissue
Accuracy (% Recovery)	85-110%
Precision (% RSD)	< 15%

Workflow Diagram

Caption: Experimental workflow for the quantification of 1,3-Dilinolenoyl-2-chloropropanediol in tissues.

Conclusion

The described LC-MS/MS method provides a selective and sensitive tool for the quantification of 1,3-Dilinolenoyl-2-chloropropanediol in tissue samples. The direct analysis approach ensures accurate measurement of the intact ester, which is critical for pharmacokinetic and toxicological assessments. The detailed protocol for sample preparation and instrumental analysis can be readily implemented in laboratories equipped with standard LC-MS/MS instrumentation. This method will aid researchers in better understanding the in vivo behavior of this and other related food-derived contaminants.

References

• 1. researchgate.net [researchgate.net]
• 2. Simultaneous determination of 24 congeners of 2- and 3-monochloropropanediol esters and 7 congeners of glycidyl esters using direct multi-residue analytical LC-MS/MS methods in various food matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 3-Monochloropropane-1,2-diol (MCPD) Esters and Glycidyl Esters | FDA [fda.gov]
• 4. researchgate.net [researchgate.net]
• 5. mjas.analis.com.my [mjas.analis.com.my]
• 6. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 7. chromatographyonline.com [chromatographyonline.com]

Application Notes and Protocols for the Gas Chromatography Analysis of 1,3-Dilinolenoyl-2-chloropropanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dilinolenoyl-2-chloropropanediol is a fatty acid ester of 2-monochloropropane-1,3-diol (2-MCPD). These compounds, along with 3-MCPD esters and glycidyl (B131873) esters, are process-induced contaminants found in refined edible oils and fats. Due to potential health concerns, including carcinogenicity, regulatory bodies have set stringent limits on their presence in food products.[1] Accurate and sensitive analytical methods are therefore crucial for monitoring and controlling the levels of these contaminants.

This document provides detailed application notes and protocols for the analysis of 1,3-Dilinolenoyl-2-chloropropanediol, representing 2-MCPD esters, using gas chromatography coupled with mass spectrometry (GC-MS). The predominant analytical approach is an indirect method, which involves the transesterification of the ester to release the free 2-MCPD, followed by derivatization to enhance volatility for GC analysis.

Analytical Principle

The indirect analysis of 2-MCPD esters, such as 1,3-Dilinolenoyl-2-chloropropanediol, involves a multi-step process. The fatty acid esters are first cleaved from the chloropropanediol backbone through acid-catalyzed transesterification. The resulting free 2-MCPD is a polar and non-volatile compound, making it unsuitable for direct GC analysis.[2] Therefore, a derivatization step is employed to convert the analyte into a more volatile and thermally stable derivative. Common derivatizing agents include phenylboronic acid (PBA) and heptafluorobutyrylimidazole (HFBI).[3][4] The derivatized compound is then separated, identified, and quantified using GC-MS.

Experimental Protocols

Protocol 1: Indirect Analysis of 2-MCPD Esters using Acid Transesterification and Phenylboronic Acid (PBA) Derivatization

This protocol is based on established methods for the determination of 2- and 3-MCPD fatty acid esters in edible oils and fats.[5][6]

1. Sample Preparation and Transesterification:

• Weigh approximately 100 mg of the oil or fat sample into a glass tube.

• Add 50 µL of an appropriate internal standard solution (e.g., 2-MCPD-d5).

• Add 2 mL of tetrahydrofuran (B95107) (THF) and vortex for 15 seconds to dissolve the sample.[6]

• Add 1.8 mL of a sulfuric acid/methanol solution (1.8% v/v) and vortex for another 20 seconds.[3][7]

• Cap the tube and incubate in a water bath at 40°C for 16 hours to achieve transesterification.[7]

• Stop the reaction by adding 3 mL of a 0.6% aqueous solution of sodium hydrogen carbonate.[5]

• Add 2 mL of n-heptane, vortex for 15 seconds, and allow the phases to separate.[5]

• Transfer the upper n-heptane layer to a clean tube and evaporate to dryness under a stream of nitrogen at a maximum temperature of 40°C.[5][6]

• Dissolve the residue in 1 mL of THF.[5]

2. Derivatization with Phenylboronic Acid (PBA):

• To the residue dissolved in THF, add 250 µL of a saturated PBA solution (25% w/v in acetone:water, 19:1 v/v).[6]

• Incubate the mixture in an ultrasonic water bath for 5 minutes at room temperature to facilitate derivatization.[6]

3. Extraction of PBA Derivatives:

• Extract the PBA derivatives by adding 1 mL of n-heptane and vortexing for 15 seconds.[5]

• Transfer the upper n-heptane phase to a new tube.

• Repeat the extraction of the aqueous phase with another 1 mL of n-heptane and combine the organic extracts.[5]

• Evaporate the combined organic phase to dryness under a gentle stream of nitrogen.[5]

• Reconstitute the residue in 400 µL of n-heptane and transfer to a GC vial for analysis.[5][6]

4. GC-MS Analysis:

• Gas Chromatograph (GC) Conditions:

  • Injection Volume: 1.0 µL[5]

  • Injection Mode: Pulsed splitless[5]

  • Injector Temperature: 250°C[5]

  • Carrier Gas: Helium[5]

  • Flow Rate: 0.8 ml/min[5]

  • Oven Temperature Program: Start at 80°C (hold for 1 min), ramp to 170°C at 10°C/min, then to 200°C at 3°C/min, and finally to 300°C at 15°C/min (hold for 15 min).[5]

• Mass Spectrometer (MS) Conditions:

  • Transfer Line Temperature: 300°C[5]

  • Ion Source Temperature: 230°C[5]

  • Quadrupole Temperature: 150°C[5]

  • Ionization Mode: Electron Ionization (EI) in Selected Ion Monitoring (SIM) mode[5]

  • Ions to Monitor: For the phenylboronic acid derivative of 2-MCPD, monitor characteristic ions for quantification and qualification. For the 3-MCPD derivative, the quantifier ion is typically m/z 147.[5]

Data Presentation

The following tables summarize typical quantitative data obtained from the analysis of 2-MCPD esters using GC-MS based on literature values.

Table 1: Method Performance for 2-MCPD Ester Analysis

Parameter	Value	Reference
Limit of Detection (LOD)	0.02 mg/kg	[6]
Limit of Quantification (LOQ)	-	-
Recovery	100-108%	[6]
Repeatability (RSD)	3.3 - 8.3%	[6]

Table 2: GC-MS Parameters for Analysis of PBA-Derivatized 2-MCPD

Parameter	Setting	Reference
GC System
Column	Poly(dimethylsiloxane) (e.g., HP-1), 30 m x 0.25 mm i.d. x 1.0 µm film thickness	[5]
Injection Volume	1.0 µL (Pulsed Splitless)	[5]
Injector Temperature	250°C	[5]
Carrier Gas	Helium at 0.8 ml/min	[5]
Oven Program	80°C (1 min) -> 170°C (10°C/min) -> 200°C (3°C/min) -> 300°C (15°C/min, hold 15 min)	[5]
MS System
Ionization Mode	Electron Ionization (EI), SIM mode	[5]
Transfer Line Temp.	300°C	[5]
Ion Source Temp.	230°C	[5]
Quantifier Ion (3-MCPD)	m/z 147	[5]

Visualizations

The following diagrams illustrate the experimental workflow for the analysis of 2-MCPD esters.

Caption: Workflow for the indirect analysis of 2-MCPD esters.

Caption: Logical steps in the indirect GC-MS analysis of 2-MCPD esters.

References

• 1. Automated sample preparation and analysis by gas chromatography tandem mass spectrometry (GC-MS/MS) for the determination of 3- and 2-monochloropropanediol (MCPD) esters and glycidol esters in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of critical steps of a GC/MS based indirect analytical method for the determination of fatty acid esters of monochloropropanediols (MCPDEs) and of glycidol (GEs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. fssai.gov.in [fssai.gov.in]
• 6. tandfonline.com [tandfonline.com]
• 7. mjas.analis.com.my [mjas.analis.com.my]

"sample preparation techniques for 1,3-Dilinolenoyl-2-chloropropanediol analysis"

An Application Note on Sample Preparation for 1,3-Dilinolenoyl-2-chloropropanediol Analysis

Introduction

1,3-Dilinolenoyl-2-chloropropanediol is a fatty acid ester of 2-monochloropropane-1,3-diol (2-MCPD). These compounds, along with 3-MCPD esters and glycidyl (B131873) esters, are food processing contaminants that can form in refined edible fats and oils during high-temperature deodorization processes.[1][2] Due to potential health concerns, regulatory bodies have set maximum limits for these contaminants, necessitating robust and reliable analytical methods for their quantification.[3]

The analysis of specific 2-MCPD esters like 1,3-Dilinolenoyl-2-chloropropanediol typically follows two main analytical strategies: indirect and direct analysis.[4][5]

• Indirect Analysis: This is the most common approach. It involves the cleavage (transesterification) of the fatty acid esters to release the free 2-MCPD backbone. The free 2-MCPD is then derivatized to enhance its volatility and thermal stability for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).[5]

• Direct Analysis: This approach involves the analysis of the intact 2-MCPD ester without cleavage. This is typically achieved using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which can separate and detect the ester directly from the sample matrix after a cleanup step.[5][6]

This document provides detailed protocols and data for various sample preparation techniques applicable to the analysis of 1,3-Dilinolenoyl-2-chloropropanediol and other 2-MCPD esters.

Sample Preparation Techniques: An Overview

The choice of sample preparation technique depends on the analytical approach (indirect vs. direct) and the sample matrix. The primary goal is to isolate the analyte from interfering matrix components like triacylglycerols and to prepare it for instrumental analysis.[1][7]

Indirect Analysis Workflow

The indirect determination of 2-MCPD esters is a multi-step process that includes extraction, transesterification, cleanup, and derivatization.[4]

• Extraction and Transesterification: The first step involves extracting the fat-soluble esters from the sample matrix. Subsequently, the fatty acids are cleaved from the 2-MCPD backbone. This can be achieved under acidic or alkaline conditions.

  • Acid-catalyzed transesterification: Often performed using sulfuric acid in methanol.[4][8]

  • Alkaline-catalyzed transesterification: Uses reagents like sodium methylate in methanol.[9][10]

• Sample Cleanup: After transesterification, the free 2-MCPD must be separated from the fatty acid methyl esters (FAMEs) and other matrix components.[1] Common cleanup techniques include:

  • Liquid-Liquid Extraction (LLE): Partitioning the analyte between two immiscible liquid phases.

  • Solid-Phase Extraction (SPE): Using a solid sorbent to retain interfering compounds while allowing the analyte to pass through, or vice-versa.[6][7]

  • Solid-Supported Liquid-Liquid Extraction (SLE): A variation of LLE where the aqueous phase is coated on a solid support.[10]

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined method involving an extraction/partitioning step with acetonitrile (B52724) and salts, followed by a dispersive solid-phase extraction (dSPE) cleanup.[4][11][12]

• Derivatization: Free MCPDs are polar and have high boiling points, which makes them unsuitable for direct GC analysis. Derivatization improves their volatility and chromatographic behavior.[4]

  • Phenylboronic Acid (PBA): Reacts with the diol group of 2-MCPD to form a stable cyclic ester.[1][8]

  • Heptafluorobutyrylimidazole (HFBI): Reacts with the hydroxyl groups. This reagent is sensitive to water, requiring a completely dry sample extract.[4][10]

Direct Analysis Workflow

Direct analysis provides information about the intact ester profile but requires highly sensitive instrumentation like LC-MS/MS.[5][6] Sample preparation is focused on removing the bulk oil matrix.

• Solid-Phase Extraction (SPE): This is the key step for isolating the more polar MCPD esters from the non-polar triacylglycerols that constitute the bulk of the oil.[6] A two-step SPE procedure can be employed for effective separation.[6]

Quantitative Data Summary

The following table summarizes the performance of various sample preparation methods for MCPD ester analysis from the literature.

Analyte(s)	Sample Matrix	Sample Preparation Method	Recovery (%)	RSD (%)	LOD	LOQ	Reference
2-MCPD and 3-MCPD Diesters	Coconut, Olive, and Palm Oils	Two-step Solid-Phase Extraction (SPE)	88 - 118	2 - 16	-	30 ng/g	[6]
2-MCPD, 3-MCPD, Glycidol (B123203)	Infant Formula	Heat-Ultrasound Pressure-supported Solvent Extraction, Alkaline Transesterification, PBA Derivatization	93 - 107	1 - 12	1-2 µg/kg (liquid)	5-10 µg/kg (powder)	[9]
2-MCPD, 3-MCPD, 1,3-DCP, 2,3-DCP Esters	Edible Oils	Alkaline Transesterification, Solid-Supported Liquid-Liquid Extraction (SLE), HFBI Derivatization	70.7 - 113.3	-	30 µg/kg (2-MCPD)	-	[10]
3-MCPD Esters	Pressed Camellia Oil	Solid-Phase Extraction (PSA column)	98.8 - 108.8	<10	0.05 mg/kg	0.10 mg/kg	[13]
Glycidol, 3-MCPD	Edible Oils	Lipase (B570770) Hydrolysis, Modified QuEChERS	-	-	0.02 mg/kg (glycidol)	0.1 mg/kg (glycidol)	[12][14]

Experimental Protocols

Protocol 1: Indirect Analysis of 2-MCPD Esters via Acid Transesterification and PBA Derivatization

This protocol is a representative method based on common procedures for the indirect analysis of 2-MCPD esters in edible oils.[4][8]

1. Reagents and Materials

• Edible oil sample

• Internal Standard: 1,3-Distearoyl-2-chloro-propanediol-d5 (2-MCPD-ester-d5)

• Hexane, n-Heptane, Tetrahydrofuran (THF), Methanol (analytical grade)

• Sulfuric acid (≥95%)

• Sodium hydrogen carbonate (≥99%)

• Sodium sulfate (B86663) (anhydrous)

• Phenylboronic acid (PBA) (≥97%)

• GC-MS system

2. Procedure

• Sample Preparation: Accurately weigh approximately 100 mg of the oil sample into a screw-cap glass tube.

• Internal Standard Spiking: Add a known amount of the internal standard solution (e.g., 2-MCPD-ester-d5).

• Acid Transesterification:

  • Add 2 mL of 1.8% (v/v) sulfuric acid in methanol.[8]

  • Cap the tube tightly and vortex for 1 minute.

  • Incubate in an oven at 50°C for 16 hours (or use faster, optimized methods if available).[5]

• Neutralization and Extraction:

  • Cool the tube to room temperature.

  • Add 2 mL of saturated sodium hydrogen carbonate solution to stop the reaction and vortex for 15 seconds.[8]

  • Add 2 mL of n-heptane, vortex for 2-3 minutes to extract the FAMEs.[8]

  • Centrifuge to separate the phases. Discard the upper n-heptane layer containing FAMEs.

  • Repeat the n-heptane extraction and discard the upper layer again.[8]

• Derivatization:

  • To the remaining lower aqueous phase, add 250 µL of phenylboronic acid solution (e.g., 1 g/mL in THF/water).[8]

  • Vortex for 10 seconds and incubate for 5 minutes in an ultrasonic bath at room temperature.[8]

• Final Extraction:

  • Add 1 mL of n-heptane and vortex for 15 seconds.

  • Transfer the upper n-heptane layer containing the PBA derivatives to a clean tube.

  • Repeat the extraction with another 1 mL of n-heptane and combine the extracts.[8]

• Concentration and Analysis:

  • Evaporate the combined organic phase to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of n-heptane (e.g., 400 µL).[8]

  • Transfer to a GC vial for GC-MS analysis.

Protocol 2: Direct Analysis of 2-MCPD Esters via Solid-Phase Extraction (SPE)

This protocol is based on a method for the direct quantitation of intact MCPD diesters in edible oils using LC-MS/MS.[6]

1. Reagents and Materials

• Edible oil sample

• Internal Standard (e.g., a deuterated 2-MCPD diester)

• Hexane, Ethyl Acetate (analytical grade)

• SPE cartridges (e.g., silica-based)

• LC-MS/MS system

2. Procedure

• Sample Preparation: Weigh approximately 50 mg of the oil sample into a vial.

• Internal Standard Spiking: Add a known amount of a suitable internal standard.

• Dilution: Dissolve the sample in 1 mL of hexane.

• SPE Cleanup - Step 1 (Matrix Removal):

  • Condition a silica (B1680970) SPE cartridge with hexane.

  • Load the sample solution onto the cartridge.

  • Elute the bulk triacylglycerols with a non-polar solvent mixture (e.g., hexane/ethyl acetate, 98:2 v/v). Discard this fraction.

• SPE Cleanup - Step 2 (Analyte Elution):

  • Elute the MCPD diesters from the SPE cartridge with a more polar solvent, such as ethyl acetate.

• Concentration and Analysis:

  • Evaporate the collected fraction to dryness under a stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., mobile phase).

  • Inject into the LC-MS/MS system for analysis.

Visualizations

Caption: Indirect analysis workflow for 2-MCPD esters.

Caption: Direct analysis workflow for intact 2-MCPD esters.

Caption: General workflow for the QuEChERS sample preparation method.

References

• 1. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. Automated sample preparation and analysis by gas chromatography tandem mass spectrometry (GC-MS/MS) for the determination of 3- and 2-monochloropropanediol (MCPD) esters and glycidol esters in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. books.rsc.org [books.rsc.org]
• 6. Analysis of processing contaminants in edible oils. Part 2. Liquid chromatography-tandem mass spectrometry method for the direct detection of 3-monochloropropanediol and 2-monochloropropanediol diesters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. grasasyaceites.revistas.csic.es [grasasyaceites.revistas.csic.es]
• 8. fssai.gov.in [fssai.gov.in]
• 9. 2-Monochloropropanediol (2-MCPD), 3-Monochloropropanediol (3-MCPD), and Glycidol in Infant and Adult/Pediatric Nutritional Formula: Single-Laboratory Validation, First Action 2018.12 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simultaneous determination of total fatty acid esters of chloropropanols in edible oils by gas chromatography-mass spectrometry with solid-supported liquid-liquid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Determination of glycidyl esters and 3-MCPD esters in edible oils by sample pretreatment with the combination of lipase hydrolysis and modified QuEChERS for GC-MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 1,3-Dilinolenoyl-2-chloropropanediol as a Novel Internal Standard for Quantitative Lipidomics

Audience: Researchers, scientists, and drug development professionals.

Introduction The accurate quantification of lipid species is paramount in understanding their roles in health and disease. Diacylglycerols (DAGs) are a class of lipids that act as crucial second messengers in various cellular signaling pathways, regulating processes such as cell proliferation, differentiation, and apoptosis. However, their low abundance and isomeric complexity present significant analytical challenges. To overcome these, stable isotope-labeled or non-endogenous analogs are often employed as internal standards (IS) for mass spectrometry-based quantification.

This document describes the application of 1,3-Dilinolenoyl-2-chloropropanediol (LN-Cl-DAG) as a novel, non-endogenous internal standard for the precise quantification of DAG species in complex biological matrices. The presence of the chlorine atom at the sn-2 position provides a distinct isotopic pattern and a unique mass-to-charge ratio (m/z), ensuring no interference with endogenous lipid species. Its structural similarity to endogenous DAGs allows it to mimic their behavior during sample extraction and ionization, thereby correcting for matrix effects and variations in analytical performance.

Principle of Quantification

The core principle of using LN-Cl-DAG as an internal standard is based on relative quantification. A known amount of the standard is spiked into each biological sample prior to lipid extraction. During LC-MS/MS analysis, the signal intensity of the endogenous DAG species is measured relative to the signal intensity of the LN-Cl-DAG internal standard. Since the IS is exposed to the same experimental variability (extraction efficiency, ionization suppression/enhancement) as the analyte, the ratio of their signals provides a highly accurate and reproducible measure of the endogenous lipid's concentration.

The logical workflow for this quantification strategy is outlined in the diagram below.

Figure 1: Workflow for DAG quantification using an internal standard.

Experimental Protocol

This protocol details the steps for quantifying DAGs in human plasma using 1,3-Dilinolenoyl-2-chloropropanediol as an internal standard.

1. Materials and Reagents

• 1,3-Dilinolenoyl-2-chloropropanediol (LN-Cl-DAG) stock solution (1 mg/mL in ethanol)

• Human plasma (collected with EDTA)

• Methanol (B129727) (HPLC grade)

• Methyl-tert-butyl ether (MTBE, HPLC grade)

• Water (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Isopropanol (LC-MS grade)

• Formic acid

• Ammonium formate

• Internal Standard Spiking Solution: A working solution of 10 µg/mL LN-Cl-DAG prepared by diluting the stock solution in methanol.

2. Lipid Extraction (MTBE Method)

• Thaw frozen plasma samples on ice.

• To a 2 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of the 10 µg/mL LN-Cl-DAG internal standard spiking solution.

• Add 200 µL of methanol and vortex for 30 seconds.

• Add 750 µL of MTBE and vortex for 1 minute.

• Add 180 µL of LC-MS grade water and vortex for 30 seconds.

• Centrifuge at 14,000 x g for 5 minutes at 4°C to induce phase separation.

• Carefully collect the upper organic phase (~600 µL) and transfer to a new 1.5 mL tube.

• Dry the collected organic phase under a gentle stream of nitrogen gas.

• Store the dried lipid extract at -80°C until analysis.

3. Sample Preparation for LC-MS/MS

• Reconstitute the dried lipid extract in 100 µL of Acetonitrile/Isopropanol (1:1, v/v).

• Vortex for 1 minute to ensure complete dissolution.

• Centrifuge at 16,000 x g for 5 minutes at 4°C to pellet any insoluble debris.

• Transfer the supernatant to an LC-MS autosampler vial with a glass insert.

4. LC-MS/MS Parameters

• LC System: High-performance liquid chromatography system.

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid.

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient from 30% to 90% B

  • 15-18 min: Hold at 90% B

  • 18-20 min: Return to 30% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 45°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI).

• Ionization Mode: Positive.

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Precursor ions ([M+NH4]+) for each DAG species and the internal standard are monitored, along with their specific product ions resulting from the neutral loss of the fatty acyl chain. See Table 1 for example transitions.

Data Presentation

The following table presents hypothetical quantitative data from an experiment analyzing DAG levels in plasma from two groups (Control vs. Treated). The concentration of each endogenous DAG is calculated using the response ratio relative to the LN-Cl-DAG internal standard.

Lipid Species	Precursor Ion (m/z)	Product Ion (m/z)	Control Group (ng/mL)	Treated Group (ng/mL)
IS: LN-Cl-DAG	629.5	351.3	N/A (Spiked at 100 ng/mL)	N/A (Spiked at 100 ng/mL)
DAG(16:0/18:1)	614.5	331.3	152.3 ± 14.8	289.1 ± 25.6
DAG(16:0/18:2)	612.5	331.3	88.7 ± 9.2	145.4 ± 13.1
DAG(18:0/18:2)	640.5	359.3	45.1 ± 5.5	78.9 ± 8.3
DAG(18:1/18:2)	638.5	357.3	112.6 ± 11.9	205.2 ± 21.0

Table 1: Example quantitative data for diacylglycerol species in plasma.

Application in Signaling Pathway Analysis

Diacylglycerol (DAG) is a critical second messenger generated from phosphatidylinositol 4,5-bisphosphate (PIP2) by the action of phospholipase C (PLC). Upon its generation at the cell membrane, DAG recruits and activates Protein Kinase C (PKC), which in turn phosphorylates a multitude of downstream targets, leading to various cellular responses. The accurate quantification of specific DAG species, enabled by internal standards like LN-Cl-DAG, is essential for studying the dynamics of this pathway in disease models or in response to therapeutic interventions.

Figure 2: The PLC/DAG/PKC signaling pathway.

Conclusion 1,3-Dilinolenoyl-2-chloropropanediol serves as an excellent internal standard for the quantification of DAGs in lipidomics studies. Its non-endogenous nature, unique isotopic signature, and structural similarity to target analytes ensure high accuracy and precision. The protocol described herein provides a robust framework for researchers to implement this standard in their workflows, facilitating deeper insights into the role of DAGs in biological systems and drug development.

Application Notes and Protocols for the Mass Spectrometric Analysis of 3-MCPD Esters Using an Internal Standard

Topic: 1,3-Dilinolenoyl-2-chloropropanediol as an Internal Standard in Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Monochloropropane-1,2-diol (3-MCPD) and its fatty acid esters are process contaminants found in refined edible oils, fats, and other processed foods. Due to their potential health risks, including nephrotoxicity and effects on male fertility, regulatory bodies have established maximum permissible levels for these compounds in various food products.[1] Accurate quantification of 3-MCPD esters is therefore crucial for food safety and quality control.

Mass spectrometry (MS), coupled with chromatographic separation techniques such as gas chromatography (GC) or liquid chromatography (LC), is the preferred method for the analysis of 3-MCPD esters. The use of a suitable internal standard is essential to correct for variations in sample preparation, injection volume, and instrument response, thereby ensuring the accuracy and precision of the analytical results.

This document provides detailed application notes and protocols for the determination of 3-MCPD esters using an internal standard-based mass spectrometric approach. While the user has specified 1,3-dilinolenoyl-2-chloropropanediol as the internal standard, a thorough review of the scientific literature did not yield specific data on its application. Therefore, this document will outline the general principles of internal standardization for this analysis and will use the well-documented isotopically labeled analogs, such as deuterated 3-MCPD esters (e.g., rac-1,2-bis-palmitoyl-3-chloropropanediol-d5), as a practical example. The principles and protocols described herein are readily adaptable for a validated, custom-synthesized internal standard like 1,3-dilinolenoyl-2-chloropropanediol.

Principle of Internal Standardization

An ideal internal standard should be a compound that is structurally and chemically similar to the analyte but is not naturally present in the sample. It should also have a similar ionization efficiency and chromatographic retention time to the analyte. Isotopically labeled analogs of the analyte are considered the gold standard for internal standardization in mass spectrometry as they fulfill these criteria.

1,3-Dilinolenoyl-2-chloropropanediol , being a diester of 3-MCPD with linolenic acid (C18:3), is structurally analogous to the target 3-MCPD diesters found in food. Linolenic acid is a polyunsaturated omega-3 fatty acid with the molecular formula C₁₈H₃₀O₂.[2][3][4] The properties of 1,3-dilinolenoyl-2-chloropropanediol would be largely dictated by the long, unsaturated fatty acid chains, making it suitable for methods involving lipid extraction.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of 3-MCPD and its esters in various food matrices using internal standards. These values are indicative and may vary depending on the specific matrix, instrumentation, and laboratory conditions.

Table 1: Method Performance for 3-MCPD Ester Analysis

Parameter	Edible Plant Oils	Powdered Milk	Soy Sauce	Reference
Limit of Detection (LOD)	0.11 mg/kg	5 µg/kg	0.8 ng/g	[3][5][6]
Limit of Quantification (LOQ)	0.14 mg/kg	20 µg/kg	2 ng/g	[3][6][7]
Linearity (Correlation Coefficient)	>0.99	>0.999	>0.99	[6][7][8]
Recovery (%)	92.80 - 105.22	90.5 - 107	85 - 102	[3][5][6]
Reproducibility (RSD %)	4.18 - 5.63	5.6 - 13.5	~5	[3][5][8]

Table 2: Example Calibration Levels for 3-MCPD Analysis

Matrix	Calibration Range	Internal Standard	Reference
Edible Oils	0.25 - 6.0 mg/kg	3-MCPD-d5	[3]
Powdered Milk	10 - 500 ppb	d-3-MCPD	[8]
Tobacco Emissions	12 - 10000 ng/mL	2-MCPD-d5 and 3-MCPD-d5	[9]
Soy Sauce	10 - 1000 µg/kg	Not specified	[8]

Experimental Protocols

The following are generalized protocols for the analysis of 3-MCPD esters. These should be optimized and validated for the specific application.

Protocol 1: Indirect Analysis of 3-MCPD Esters in Edible Oils by GC-MS

This method involves the transesterification of the 3-MCPD esters to free 3-MCPD, followed by derivatization and GC-MS analysis.

1. Sample Preparation and Extraction: a. Weigh 100 mg (± 5 mg) of the oil sample into a glass tube. b. Dissolve the sample in 0.5 mL of tetrahydrofuran (B95107) and vortex for 20 seconds.[3] c. Add a known amount of the internal standard solution (e.g., 80 µL of 3-MCPD-d5 solution).[3] d. Add 1.8 mL of methanolic sulfuric acid solution (1.8%, v/v) and vortex for 20 seconds.[3] e. Cap the tube and incubate in a water bath at 40°C for 16 hours for transesterification.[3] f. After incubation, allow the sample to cool to room temperature. g. Add a suitable extraction solvent (e.g., hexane) and an aqueous salt solution to partition the phases. h. Collect the organic layer containing the derivatized 3-MCPD.

2. Derivatization: a. The released 3-MCPD is often derivatized to improve its volatility and chromatographic properties. A common derivatizing agent is phenylboronic acid (PBA).[9] b. Evaporate the solvent from the extracted sample and add the PBA solution. c. Incubate to allow for the derivatization reaction to complete.

3. GC-MS Analysis: a. Gas Chromatograph (GC) Conditions:

• Column: BPX-5 capillary column (or equivalent).
• Injector Temperature: 250°C.
• Oven Program: Start at 60°C, hold for 1 min, ramp to 190°C at 6°C/min, then ramp to 280°C at 20°C/min and hold for 10 min.
• Carrier Gas: Helium at a constant flow rate. b. Mass Spectrometer (MS) Conditions:
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.
• Monitored Ions: Select characteristic ions for the derivatized 3-MCPD and the internal standard. For PBA-derivatized 3-MCPD, these could be m/z 147 and 196, and for 3-MCPD-d5, m/z 150 and 201.[9]

Protocol 2: Direct Analysis of 3-MCPD Esters in Vegetable Oils by U-HPLC-MS

This method allows for the analysis of intact 3-MCPD esters without derivatization.

1. Sample Preparation and Clean-up: a. Dissolve a known amount of the oil sample in a suitable solvent (e.g., hexane). b. To remove interfering triacylglycerols, perform a clean-up step using a silica (B1680970) gel solid-phase extraction (SPE) column.[2][10] c. Elute the 3-MCPD esters from the SPE column with a more polar solvent mixture. d. Add the internal standard (e.g., a deuterated 3-MCPD diester) to the eluate. e. Evaporate the solvent and reconstitute the residue in the initial mobile phase.

2. U-HPLC-MS Analysis: a. Ultra-High-Performance Liquid Chromatograph (U-HPLC) Conditions:

• Column: A suitable reversed-phase column (e.g., C18).
• Mobile Phase: A gradient of two or more solvents, such as a mixture of methanol/water and isopropanol/water, both containing additives like formic acid and ammonium (B1175870) formate (B1220265) to enhance ionization.[1]
• Flow Rate: Typically in the range of 0.2 - 0.4 mL/min.
• Column Temperature: Maintained at a constant temperature (e.g., 40°C). b. Mass Spectrometer (MS) Conditions:
• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.
• Mass Analyzer: High-resolution mass spectrometer (e.g., Orbitrap) or a triple quadrupole mass spectrometer.
• Acquisition Mode: Full scan for identification or Selected Reaction Monitoring (SRM) for quantification.

Visualizations

The following diagrams illustrate the experimental workflows described in the protocols.

Caption: Workflow for the indirect analysis of 3-MCPD esters by GC-MS.

Caption: Workflow for the direct analysis of 3-MCPD esters by U-HPLC-MS.

Conclusion

The accurate quantification of 3-MCPD esters in food products is of paramount importance for consumer safety. The use of a suitable internal standard in mass spectrometric methods is a prerequisite for achieving reliable and reproducible results. While specific application data for 1,3-dilinolenoyl-2-chloropropanediol as an internal standard is not currently available in the public domain, the general principles and protocols outlined in this document provide a solid foundation for the development and validation of such an analytical method. The provided workflows and performance data, based on the use of well-established deuterated internal standards, serve as a valuable reference for researchers and professionals in the field of food safety and analysis. It is recommended that any new internal standard, including 1,3-dilinolenoyl-2-chloropropanediol, undergoes rigorous validation to demonstrate its fitness for purpose.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. grokipedia.com [grokipedia.com]
• 3. α-Linolenic acid - Wikipedia [en.wikipedia.org]
• 4. Linolenic Acid | C18H30O2 | CID 5280934 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 6. researchgate.net [researchgate.net]
• 7. shimadzu.com [shimadzu.com]
• 8. gcms.cz [gcms.cz]
• 9. agilent.com [agilent.com]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Laboratory Synthesis of 1,3-Dilinolenoyl-2-chloropropanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Dilinolenoyl-2-chloropropanediol is a structured lipid and a synthetic analog of 1,3-diacylglycerol (DAG). Structured lipids are triglycerides that have been modified to change the fatty acid composition and/or their positional distribution on the glycerol (B35011) backbone. As a DAG analog, 1,3-dilinolenoyl-2-chloropropanediol holds potential as a research tool for investigating lipid metabolism and cellular signaling pathways where DAGs act as second messengers. Diacylglycerols are key activators of protein kinase C (PKC), a family of enzymes involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. The presence of the chlorine atom at the sn-2 position and the specific linolenoyl chains at the sn-1 and sn-3 positions make this molecule a unique probe for studying the structural requirements of enzyme-substrate interactions in lipid signaling.

These application notes provide detailed protocols for the laboratory synthesis of 1,3-Dilinolenoyl-2-chloropropanediol, based on established methods for the synthesis of related structured lipids.

Data Presentation

The synthesis of 1,3-diacylglycerols and their analogs can be achieved with varying efficiencies depending on the chosen methodology and substrates. Below is a summary of yields reported for analogous lipase-catalyzed syntheses of structured 1,3-diacylglycerols. This data can serve as a benchmark for the expected yield in the synthesis of 1,3-Dilinolenoyl-2-chloropropanediol.

Product	Fatty Acid	Lipase (B570770)	System	Yield (%)	Reference
1,3-dicapryloyl-2-oleyl-glycerol	Caprylic acid & Oleic acid	Burkholderia cepacia	n-hexane	87	[1]
1,3-dilauroyl-2-oleyl-glycerol	Lauric acid & Oleic acid	Burkholderia cepacia	n-hexane	78	[1]
1,3-dilaurin	Lauric acid	Rhizomucor miehei	Solvent-free	~60	[2]
1,3-dipalmitin	Palmitic acid	Rhizomucor miehei	Solvent-free	~75	[2]
Linolenyl dihydrocaffeate	Linolenyl alcohol & Dihydrocaffeic acid	Candida antarctica	Hexane (B92381)/2-butanone	99	[3]

Experimental Protocols

The synthesis of 1,3-Dilinolenoyl-2-chloropropanediol is proposed as a two-step process: first, the synthesis of the 2-chloro-1,3-propanediol (B29967) backbone, followed by the regioselective esterification with linolenic acid.

Protocol 1: Synthesis of 2-chloro-1,3-propanediol

This protocol is a general method for the chlorination of glycerol. The reaction can produce a mixture of isomers (2-chloro-1,3-propanediol and 3-chloro-1,2-propanediol), which will require purification.

Materials:

• Glycerol (anhydrous)

• Concentrated Hydrochloric Acid (HCl)

• Acetic Acid (glacial)

• Sodium Bicarbonate (NaHCO₃) solution (saturated)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Dichloromethane (CH₂Cl₂)

• Silica (B1680970) gel for column chromatography

• Round-bottom flask with reflux condenser

• Stir plate and magnetic stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine anhydrous glycerol and a catalytic amount of glacial acetic acid.

• Slowly add concentrated hydrochloric acid to the mixture while stirring. A molar ratio of glycerol to HCl of 1:1 to 1:2 is recommended as a starting point.

• Heat the reaction mixture to 90-110°C under reflux with continuous stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• After several hours (typically 4-8 hours, optimization may be required), cool the reaction mixture to room temperature.

• Carefully neutralize the mixture by slowly adding saturated sodium bicarbonate solution until the effervescence ceases.

• Extract the aqueous layer multiple times with dichloromethane.

• Combine the organic extracts and wash them with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator.

• The crude product will be a mixture of chlorinated propanediols. Purify the desired 2-chloro-1,3-propanediol using silica gel column chromatography. The choice of eluent will need to be optimized, but a gradient of ethyl acetate (B1210297) in hexane is a common starting point.

Protocol 2: Lipase-Catalyzed Synthesis of 1,3-Dilinolenoyl-2-chloropropanediol

This protocol employs an sn-1,3-specific lipase for the regioselective esterification of 2-chloro-1,3-propanediol.

Materials:

• 2-chloro-1,3-propanediol (from Protocol 1 or commercially sourced)

• α-Linolenic acid (high purity)

• Immobilized sn-1,3-specific lipase (e.g., Novozym 435 from Candida antarctica B, or Lipozyme RM IM from Rhizomucor miehei)[2]

• Anhydrous non-polar solvent (e.g., n-hexane or isooctane) (Optional, for solvent-based system)

• Molecular sieves (3Å or 4Å)

• Reaction vessel (e.g., screw-capped flask)

• Shaking incubator or magnetic stirrer with temperature control

• Vacuum pump and desiccator

• Silica gel for column chromatography

Procedure:

• In a clean, dry reaction vessel, add 2-chloro-1,3-propanediol and α-linolenic acid. A molar ratio of 1:2.2 of the diol to fatty acid is recommended to drive the reaction towards diester formation.

• Add the immobilized lipase. A typical enzyme load is 5-10% by weight of the total reactants.[2]

• (Optional) If a solvent system is used, add anhydrous n-hexane. A solvent-free system is often preferred for green chemistry and simpler downstream processing.

• Add activated molecular sieves to the reaction mixture to remove the water produced during esterification, which can inhibit the enzyme and reduce yield.

• Seal the reaction vessel and place it in a shaking incubator at a controlled temperature (typically 50-60°C).

• If a solvent-free system is used, applying a vacuum can be effective in removing water.[2]

• Monitor the reaction progress by TLC or by measuring the consumption of free fatty acids via titration.

• Once the reaction has reached completion (or equilibrium), stop the reaction by filtering off the immobilized enzyme. The enzyme can often be washed with solvent and reused.

• Remove the solvent (if used) by rotary evaporation.

• Purify the crude product, which may contain unreacted starting materials and monoesters, by silica gel column chromatography to isolate the pure 1,3-Dilinolenoyl-2-chloropropanediol.

Visualizations

Synthesis Workflow

Caption: A two-step workflow for the synthesis of 1,3-Dilinolenoyl-2-chloropropanediol.

Hypothesized Mechanism of Action: Interference with DAG Signaling

Caption: A hypothesized mechanism of competitive inhibition of PKC by the DAG analog.

References

• 1. researchgate.net [researchgate.net]
• 2. Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipase-catalyzed esterification of selected phenolic acids with linolenyl alcohols in organic solvent media - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 1,3-Dilinolenoyl-2-chloropropanediol in Food Safety Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,3-Dilinolenoyl-2-chloropropanediol is a specific fatty acid diester of 2-monochloropropane-1,3-diol (2-MCPD). It belongs to a group of processing contaminants known as MCPD esters, which, along with 3-monochloropropane-1,2-diol (3-MCPD) esters and glycidyl (B131873) esters (GEs), are formed in edible oils and fats during high-temperature refining processes.[1][2] These compounds are prevalent in refined vegetable oils, such as palm oil, and consequently in foods that contain these oils.[3]

The primary food safety concern stems from the potential release of free 2-MCPD, 3-MCPD, and glycidol (B123203) in the human body upon digestion of these esters.[4] Toxicological studies have indicated that 3-MCPD can cause adverse effects on kidneys and male reproductive organs in rodents, and both 3-MCPD and glycidol have been shown to cause cancer in animal studies.[1] The International Agency for Research on Cancer (IARC) classifies 3-MCPD as "possibly carcinogenic to humans" (Group 2B) and glycidol as "probably carcinogenic to humans" (Group 2A).[5] Due to these health risks, regulatory bodies have established maximum levels for these contaminants in various food products.[6][7]

The principal application of 1,3-Dilinolenoyl-2-chloropropanediol in food safety is its use as an analytical reference standard for the accurate detection and quantification of 2-MCPD esters in food and edible oils.

Primary Application: Analytical Reference Standard

Accurate monitoring of 2-MCPD and 3-MCPD esters in food products is crucial for ensuring compliance with regulatory limits and safeguarding public health. High-purity analytical standards, such as 1,3-Dilinolenoyl-2-chloropropanediol and its isotopically labeled counterparts, are essential for the validation and calibration of analytical methods. These standards are used in both direct and indirect analytical approaches to:

• Calibrate Instruments: Establish a relationship between the concentration of the analyte and the instrument's response.

• Method Validation: Assess the performance of analytical methods, including accuracy, precision, linearity, and limits of detection and quantification.

• Quality Control: Ensure the reliability of routine analyses by including quality control samples spiked with known concentrations of the standard.

• Confirmation of Identity: Help in the positive identification of specific MCPD esters in complex food matrices.

Analytical Methodologies for MCPD Ester Analysis

The analysis of MCPD esters is complex due to the large number of potential fatty acid combinations.[8] The two primary analytical strategies are indirect and direct methods.

1. Indirect Analytical Methods

Indirect methods are the most common approach for routine analysis. They measure the total amount of bound 2-MCPD and 3-MCPD after their release from the esterified form.

• Principle: The method involves the hydrolysis or transesterification of the MCPD esters to release the free MCPD. This is typically achieved through acid or alkaline-catalyzed transesterification.[9] The resulting free MCPD is then derivatized to a more volatile and less polar compound, which is subsequently quantified using Gas Chromatography-Mass Spectrometry (GC-MS).[9] Isotopically labeled internal standards, such as 1,3-Distearoyl-2-chloro-propanediol-d5, are added at the beginning of the procedure to correct for analyte losses during sample preparation and for variations in instrument response.[10]

• Workflow Diagram:

  Workflow for indirect analysis of MCPD esters.

2. Direct Analytical Methods

Direct methods aim to quantify the intact MCPD esters without prior hydrolysis.

• Principle: This approach utilizes Liquid Chromatography-Mass Spectrometry (LC-MS), often with high-resolution mass spectrometers like Orbitrap or time-of-flight (TOF) analyzers.[11] It allows for the separation and quantification of individual MCPD esters. While this method provides more detailed information about the specific ester profiles, it is more challenging due to the vast number of different esters present in oils and the limited availability of commercial standards for each individual ester.[8] Compounds like 1,3-Dilinolenoyl-2-chloropropanediol are crucial for the development and validation of these direct methods.[11]

• Workflow Diagram:

  Workflow for direct analysis of MCPD esters.

Quantitative Data Summary

The following table summarizes typical concentrations of MCPD esters found in edible oils and relevant regulatory limits.

Analyte Group	Food Matrix	Concentration Range (mg/kg)	Regulatory Limit (EU) (mg/kg)	Reference
Bound 3-MCPD	Unrefined Oils		Not specified	[3]
Refined Oils	0.005 - 7.2	1.25 - 2.5 (depending on oil type)	[3][6]
Refined Palm Oil	Highest concentrations observed	2.5	[3]
Bound Glycidol	Unrefined Oils		Not specified	[3]
Refined Oils		1.0	[3][6]
Refined Palm Oil	Highest concentrations observed	1.0	[3]

LOQ: Limit of Quantitation

Experimental Protocols

Protocol 1: Indirect Analysis of 2-MCPD and 3-MCPD Esters by GC-MS (Based on AOCS Official Method Cd 29a-13)

This protocol provides a general outline for the determination of total 2- and 3-MCPD esters in edible oils and fats.

1. Materials and Reagents:

• Sample of edible oil or fat

• Internal Standard Solution: rac-1,2-Bis-palmitoyl-3-chloropropanediol-d5 and 1,3-Distearoyl-2-chloro-propanediol-d5 in a suitable solvent.[10]

• Sulfuric acid solution in methanol

• Sodium bicarbonate solution

• Sodium chloride solution

• Hexane (B92381) or Isooctane

• Phenylboronic acid (PBA) derivatizing agent

• GC-MS system with a suitable capillary column

2. Sample Preparation and Transesterification:

• Weigh approximately 100 mg of the oil sample into a screw-cap test tube.

• Add a known amount of the internal standard solution.

• Add methanolic sulfuric acid.

• Seal the tube and heat at the required temperature (e.g., in a heating block) for a specified time to achieve transesterification.

• Cool the reaction mixture to room temperature.

• Neutralize the reaction by adding sodium bicarbonate solution.

3. Extraction:

• Add hexane (or isooctane) to the tube and vortex vigorously to extract the fatty acid methyl esters (FAMEs) and the released MCPD.

• Add a saturated sodium chloride solution to facilitate phase separation.

• Centrifuge to separate the layers.

• Transfer the upper organic layer containing the analytes to a new tube.

• Repeat the extraction process on the aqueous layer and combine the organic extracts.

4. Derivatization:

• Evaporate the solvent from the combined organic extracts under a gentle stream of nitrogen.

• Add the phenylboronic acid (PBA) solution to the residue.

• Heat the mixture to form the volatile PBA derivatives of 2-MCPD and 3-MCPD.

• Cool to room temperature and add a suitable solvent for injection into the GC-MS.

5. GC-MS Analysis:

• Inject an aliquot of the final solution into the GC-MS system.

• Use a temperature program that allows for the separation of the derivatized 2-MCPD and 3-MCPD from other matrix components.

• Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for quantification, using specific ions for the native and isotopically labeled MCPD derivatives.

6. Quantification:

• Calculate the concentration of 2-MCPD and 3-MCPD in the original sample based on the peak area ratios of the native analytes to their corresponding internal standards, using a calibration curve prepared with standards.

Logical Relationship Diagram

The following diagram illustrates the relationship between the consumption of food containing MCPD esters and the potential health risks.

Pathway from formation to potential health risk of MCPD esters.

References

• 1. 3-Monochloropropane-1,2-diol (MCPD) Esters and Glycidyl Esters | FDA [fda.gov]
• 2. Reduce 3MCPD and GE, palm oil contaminants | Alfa Laval [alfalaval.com]
• 3. Occurrence of 3-MCPD and glycidyl esters in edible oils in the United States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Toxicological assessment of 3-chloropropane-1,2-diol and glycidol fatty acid esters in food - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. shimadzu.com [shimadzu.com]
• 8. fediol.eu [fediol.eu]
• 9. derpharmachemica.com [derpharmachemica.com]
• 10. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 11. researchgate.net [researchgate.net]

Application Note: Derivatization of 1,3-Dilinolenoyl-2-chloropropanediol for Gas Chromatographic Analysis

Abstract

This application note details a comprehensive protocol for the derivatization of 1,3-dilinolenoyl-2-chloropropanediol for subsequent analysis by gas chromatography-mass spectrometry (GC-MS). The accurate quantification of 2- and 3-monochloropropanediol (MCPD) esters, including 1,3-dilinolenoyl-2-chloropropanediol, is critical in food safety and quality control, as these compounds are potential carcinogens that can form during food processing.[1][2] The described methodology is an indirect approach that involves the cleavage of the fatty acid esters to release the 2-chloropropanediol backbone, followed by derivatization to enhance volatility for GC analysis. Phenylboronic acid (PBA) is highlighted as the primary derivatizing agent due to its selectivity and the stability of the resulting derivative.[3] Alternative derivatization using heptafluorobutyrylimidazole (HFBI) is also discussed.[4] This document provides researchers, scientists, and drug development professionals with detailed experimental procedures, data presentation, and visual workflows to ensure reliable and reproducible results.

Introduction

1,3-Dilinolenoyl-2-chloropropanediol is a specific diester of 2-monochloropropane-1,3-diol (2-MCPD). The analysis of 2- and 3-MCPD esters in various matrices, particularly edible oils and infant formula, is of significant interest due to their potential health risks.[1][4] Direct analysis of these esters is challenging due to their low volatility and the complexity of the sample matrix.[5] Therefore, an indirect analytical approach is commonly employed. This method consists of the hydrolysis or transesterification of the esters to liberate the free MCPD, which is then derivatized to a more volatile compound suitable for GC-MS analysis.[5][6]

The most prevalent derivatizing agent for this purpose is phenylboronic acid (PBA), which reacts with the diol group of the MCPD to form a stable cyclic boronate ester.[3] This derivative is readily extractable with non-polar solvents and provides excellent chromatographic and mass spectrometric properties.[3] This application note provides a step-by-step protocol for the entire workflow, from sample preparation to GC-MS analysis.

Experimental Protocols

Protocol 1: Acid-Catalyzed Transesterification and PBA Derivatization

This protocol is adapted from established methods for the analysis of MCPD esters in fatty matrices.[4][7]

1. Sample Preparation and Transesterification: a. Accurately weigh approximately 100 mg of the sample containing 1,3-dilinolenoyl-2-chloropropanediol into a screw-cap test tube. b. Add 50 µL of an appropriate internal standard solution (e.g., 1,3-distearoyl-2-chloropropanediol-d5).[4] c. Add 2 mL of tetrahydrofuran (B95107) (THF) and vortex for 15 seconds to dissolve the sample. d. Add 1.8 mL of a sulfuric acid/methanol solution (1.8% v/v) to the sample mixture. e. Vortex vigorously, securely cap the tube, and incubate at 40°C for 16 hours (overnight) to achieve complete transesterification.[4][7]

2. Neutralization and Extraction: a. After incubation, cool the sample to room temperature. b. Stop the reaction by adding 0.5 mL of a saturated sodium hydrogen carbonate solution and vortex for 15 seconds.[4][7] c. Add 2 mL of a 20% sodium sulfate (B86663) solution and 2 mL of n-heptane.[4][7] d. Vortex for 2-3 minutes to extract the fatty acid methyl esters (FAMEs) into the n-heptane layer. e. Centrifuge to separate the phases and discard the upper n-heptane layer containing the FAMEs. Repeat the extraction with n-heptane to ensure complete removal of FAMEs.

3. Derivatization with Phenylboronic Acid (PBA): a. To the lower aqueous phase, add 250 µL of a phenylboronic acid solution (2.5 g of PBA in 20 mL of an acetone/water mixture, 19/1 v/v).[4][8] b. Vortex the mixture for 10 seconds and incubate in an ultrasonic bath at room temperature for 5 minutes.[7]

4. Extraction of the PBA Derivative: a. Add 1 mL of n-heptane to the tube and vortex for 15 seconds to extract the 2-MCPD-PBA derivative. b. Transfer the upper n-heptane layer to a clean glass tube. c. Repeat the extraction of the aqueous phase with another 1 mL of n-heptane and combine the organic extracts.[7] d. Evaporate the combined organic phase to dryness under a gentle stream of nitrogen. e. Reconstitute the residue in a suitable volume of isooctane (B107328) or hexane (B92381) for GC-MS analysis.[9]

Protocol 2: Alternative Derivatization with Heptafluorobutyrylimidazole (HFBI)

This protocol offers an alternative derivatization agent.

1. Sample Preparation and Transesterification: a. Follow steps 1a to 2e from Protocol 1.

2. Derivatization with HFBI: a. After removal of the FAMEs, the aqueous layer is extracted three times with a diethyl ether/ethyl acetate (B1210297) mixture.[2] b. The combined organic extracts are evaporated to dryness. c. The residue is redissolved in a suitable solvent (e.g., dichloromethane (B109758) or hexane).[4] d. Add heptafluorobutyric anhydride (B1165640) or heptafluorobutyrylimidazole and an appropriate catalyst (e.g., pyridine) and heat to form the di-heptafluorobutyryl ester of 2-MCPD.[10]

3. Sample Clean-up and Analysis: a. The derivatized sample may require a clean-up step, for example, using a small silica (B1680970) gel column, to remove excess derivatizing reagent. b. The final extract is then concentrated and reconstituted in a suitable solvent for GC-MS analysis.

Data Presentation

Table 1: GC-MS Parameters for the Analysis of 2-MCPD-PBA Derivative

Parameter	Value
Gas Chromatograph	Agilent 8890 GC system or equivalent[4]
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent[8]
Carrier Gas	Helium at a constant flow of 1 mL/min[8]
Inlet Temperature	250 °C
Injection Volume	1 µL (Splitless or Split)[2]
Oven Program	Initial 60°C, hold for 1 min, ramp to 180°C at 10°C/min, then to 280°C at 20°C/min, hold for 5 min
Mass Spectrometer	Agilent 5977B GC/MSD or equivalent[4]
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
Monitored Ions (m/z)	147, 196 (for 2-MCPD-PBA) and 150, 201 (for 2-MCPD-d5-PBA)

Table 2: Performance Characteristics of the PBA Derivatization Method

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.1 mg/kg	[3]
Limit of Quantification (LOQ)	0.3 mg/kg	[3]
Recovery	86.9 - 106.7 %	[4]
Linearity (R²)	> 0.99	[3]
Repeatability (RSD)	< 15%	[4]

Mandatory Visualization

Caption: Workflow for the derivatization of 1,3-dilinolenoyl-2-chloropropanediol.

Caption: Chemical reaction of 2-MCPD with Phenylboronic Acid.

Conclusion

The indirect method involving acid-catalyzed transesterification followed by derivatization with phenylboronic acid provides a robust and sensitive approach for the quantitative analysis of 1,3-dilinolenoyl-2-chloropropanediol by GC-MS. The detailed protocols and performance data presented in this application note serve as a valuable resource for laboratories involved in the analysis of MCPD esters in various complex matrices. The use of an internal standard is crucial for accurate quantification, and the GC-MS parameters should be optimized to achieve the best separation and sensitivity. This methodology is essential for monitoring the levels of these process contaminants and ensuring the safety and quality of food products.

References

• 1. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 2. gcms.cz [gcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. agilent.com [agilent.com]
• 5. gcms.cz [gcms.cz]
• 6. books.rsc.org [books.rsc.org]
• 7. fssai.gov.in [fssai.gov.in]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Determination of 2-Chloro-1,3-propanediol (2-mcpd) and 3-Chloro-1,2-propanediol (3-MCPD) in emissions by gas chromatography-mass spectrometry (GC-MS) | CORESTA [coresta.org]
• 10. Sensitive method for the determination of 1,3-dichloropropan-2-ol and 3-chloropropane-1,2-diol in soy sauce by capillary gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1,3-Dilinolenoyl-2-chloropropanediol

Welcome to the technical support center for the synthesis of 1,3-Dilinolenoyl-2-chloropropanediol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve synthesis yield and purity. The information provided is based on established methods for the synthesis of analogous 1,3-diacylglycerols (1,3-DAGs) and related chlorinated propanediol (B1597323) esters.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for preparing 1,3-Dilinolenoyl-2-chloropropanediol?

A1: The most common synthetic approach involves the direct esterification of 2-chloro-1,3-propanediol (B29967) with two equivalents of linolenic acid or its more reactive derivatives, such as linolenoyl chloride or linolenic anhydride. Both chemical and enzymatic methods can be employed. Chemical synthesis often uses catalysts like p-toluenesulfonic acid or coupling agents, while enzymatic synthesis typically utilizes a 1,3-regiospecific lipase (B570770) to ensure the desired isomer is formed.

Q2: Why is the choice of starting materials critical for this synthesis?

A2: The purity of the starting materials, 2-chloro-1,3-propanediol and linolenic acid, is crucial. Impurities in the 2-chloro-1,3-propanediol can lead to side reactions and the formation of unwanted byproducts. The linolenic acid should be of high purity and free from oxidation products, as its polyunsaturated nature makes it susceptible to degradation, which can affect the final product's quality and yield.

Q3: What role does a 1,3-regiospecific lipase play in the enzymatic synthesis?

A3: A 1,3-regiospecific lipase selectively catalyzes the esterification at the primary hydroxyl groups (sn-1 and sn-3 positions) of the glycerol (B35011) backbone, leaving the secondary hydroxyl group (sn-2 position) untouched.[1] This is highly advantageous for synthesizing 1,3-diacylglycerols with high isomeric purity, minimizing the formation of the 1,2- or 2,3-isomers.[1]

Q4: What are the main challenges in the synthesis of 1,3-Dilinolenoyl-2-chloropropanediol?

A4: The main challenges include:

• Acyl Migration: The acyl groups can migrate from the sn-1 or sn-3 position to the sn-2 position, especially under harsh reaction conditions (e.g., high temperatures), leading to the formation of the undesired 1,2-isomer.[2][3]

• Oxidation: Linolenic acid is a polyunsaturated fatty acid and is prone to oxidation, which can lead to product degradation and the formation of impurities.

• Byproduct Formation: In chemical synthesis, side reactions can lead to the formation of mono-, tri-esters, and other impurities.

• Purification: Separating the desired 1,3-Dilinolenoyl-2-chloropropanediol from the starting materials, byproducts, and isomers can be challenging.

Troubleshooting Guide

Low or No Yield

• Q: My reaction yield is consistently low. What are the potential causes?

  • A:

    • Inactive Catalyst/Enzyme: Ensure your chemical catalyst is active or your lipase has not denatured. For enzymatic reactions, check the enzyme's specified storage conditions and activity.

    • Poor Quality Reagents: Use high-purity 2-chloro-1,3-propanediol and linolenic acid. The presence of water or other impurities can inhibit the reaction.

    • Suboptimal Reaction Conditions: Temperature, pressure, and substrate molar ratio are critical.[2][4] For enzymatic reactions, high temperatures can denature the lipase, while for chemical synthesis, temperatures that are too low can result in slow reaction rates.

    • Inefficient Water/Byproduct Removal: In esterification reactions, the removal of water (for chemical synthesis) or other byproducts is essential to drive the reaction equilibrium towards the product side.[1] Using a vacuum or molecular sieves can be effective.[5]

Product Purity Issues

• Q: My final product is a mixture of isomers. How can I increase the proportion of the 1,3-isomer?

  • A:

    • Use a 1,3-Regiospecific Lipase: This is the most effective way to ensure the selective synthesis of the 1,3-isomer.[1]

    • Optimize Reaction Temperature: Lowering the reaction temperature can reduce the rate of acyl migration.[2]

    • Minimize Reaction Time: Prolonged reaction times, especially after reaching equilibrium, can increase the likelihood of acyl migration.[2] Monitor the reaction progress and stop it once the maximum yield of the 1,3-isomer is achieved.

• Q: I am observing significant product degradation. What could be the cause?

  • A:

    • Oxidation of Linolenic Acid: The polyunsaturated fatty acid chains are susceptible to oxidation. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) and use antioxidants if necessary. Store the final product under inert gas at low temperatures.

    • Harsh Reaction Conditions: High temperatures or strong acidic/basic conditions can cause the degradation of both the fatty acid chains and the chlorinated propanediol backbone.

Purification Challenges

• Q: How can I effectively purify the synthesized 1,3-Dilinolenoyl-2-chloropropanediol?

  • A: A multi-step purification process is often required.

    • Removal of Unreacted Fatty Acids: This can be achieved by washing with a weak base solution or by molecular distillation.

    • Separation of Glycerides: Column chromatography using silica (B1680970) gel is a common method to separate mono-, di-, and triglycerides.[6]

    • Isomer Separation: Separating 1,3- and 1,2-isomers can be difficult. Crystallization at low temperatures can sometimes be effective, as the 1,3-isomer is often less soluble.[6]

Quantitative Data

The following tables summarize typical reaction conditions for analogous 1,3-diacylglycerol syntheses, which can serve as a starting point for optimizing the synthesis of 1,3-Dilinolenoyl-2-chloropropanediol.

Table 1: Comparison of Enzymatic Synthesis Conditions for 1,3-Diacylglycerols

Parameter	Lipase-Catalyzed Esterification[5]	Lipase-Catalyzed Glycerolysis
Enzyme	Lipozyme RM IM	Lipozyme TL IM
Substrates	Glycerol, Fatty Acids	Fish Oil, Glycerol
Substrate Molar Ratio	1:2 (Glycerol:Fatty Acid)	1:2 (Oil:Glycerol)
Temperature	50-70°C	60°C
Reaction Time	8-12 hours	6 hours
Solvent	Solvent-free	Solvent-free (with surfactant)
Yield of 1,3-DAG	~80%	~21%

Table 2: Influence of Reaction Parameters on 1,3-DAG Yield (Enzymatic Synthesis) [2]

Parameter Varied	Condition	Effect on 1,3-DAG Production Rate	Effect on Final 1,3-DAG Yield
Temperature	Increased	Increased	Relatively constant, may decrease with time due to acyl migration
Enzyme Amount	Increased	Increased	Relatively constant
Pressure (Vacuum)	High Vacuum	-	Important for achieving high yields

Experimental Protocols

Protocol 1: Enzymatic Synthesis of 1,3-Dilinolenoyl-2-chloropropanediol

This protocol is a model procedure based on established methods for lipase-catalyzed esterification.[5]

Materials:

• 2-chloro-1,3-propanediol

• High-purity linolenic acid

• Immobilized 1,3-regiospecific lipase (e.g., Lipozyme RM IM)

• Molecular sieves (optional, for water removal)

• Anhydrous hexane (B92381) (for purification)

• Silica gel for column chromatography

Procedure:

• In a reaction vessel, combine 2-chloro-1,3-propanediol and linolenic acid in a 1:2.1 molar ratio. A slight excess of the fatty acid is used to drive the reaction.

• Add the immobilized lipase, typically 5-10% by weight of the total reactants.

• The reaction can be run solvent-free. If a solvent is used, choose a non-polar organic solvent like hexane.

• Conduct the reaction at a controlled temperature, typically between 50-60°C, with constant stirring. To remove water formed during the reaction and shift the equilibrium, apply a vacuum (e.g., 4 mm Hg).[5]

• Monitor the reaction progress by taking small aliquots at regular intervals and analyzing them using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Once the reaction has reached the desired conversion (typically 8-12 hours), stop the reaction by filtering off the immobilized lipase. The enzyme can often be washed and reused.

• Purify the product mixture using column chromatography on silica gel. Elute with a gradient of hexane and ethyl acetate (B1210297) to separate the desired 1,3-Dilinolenoyl-2-chloropropanediol from unreacted starting materials and byproducts.

Visualizations

Synthesis Workflow

Caption: Workflow for the enzymatic synthesis of 1,3-Dilinolenoyl-2-chloropropanediol.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting common synthesis issues.

References

• 1. EP0307154B2 - Preparation of diglycerides - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated Conversion of Fatty Acid Ethyl Ester and Fatty Acid From Soy Sauce By-Product Oil as Lipid-Lowering Functional Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Solvent-free enzymatic synthesis of 1, 3-Diacylglycerols by direct esterification of glycerol with saturated fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

"overcoming matrix effects in 1,3-Dilinolenoyl-2-chloropropanediol quantification"

Technical Support Center: Quantification of 1,3-Dilinolenoyl-2-chloropropanediol

Welcome to the technical support center for the analysis of 1,3-Dilinolenoyl-2-chloropropanediol and other related 3-monochloropropane-1,2-diol (3-MCPD) esters. This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome challenges related to matrix effects in complex samples like edible oils and fats.

Frequently Asked Questions (FAQs)

Q1: What is a "matrix effect" and why is it a significant problem in the quantification of 1,3-Dilinolenoyl-2-chloropropanediol?

In liquid or gas chromatography-mass spectrometry (LC-MS or GC-MS), the "matrix effect" refers to the alteration of an analyte's ionization efficiency due to co-eluting, undetected components from the sample matrix.[1][2][3] For 1,3-Dilinolenoyl-2-chloropropanediol, which is a 3-MCPD ester typically found in refined oils, the matrix consists of complex lipids like triglycerides, phospholipids (B1166683), and fatty acids.[4][5] These components can cause:

• Ion Suppression: The most common effect, where matrix components compete with the analyte for ionization, reducing signal intensity.[2][3]

• Ion Enhancement: A less common effect where co-eluting compounds improve the ionization efficiency of the target analyte.[2][3]

Both effects compromise the accuracy, precision, and sensitivity of quantitative analysis, leading to unreliable results.[1][2]

Q2: How can I determine if my analysis is affected by matrix effects?

There are two primary methods to assess the presence and severity of matrix effects:

• Post-Extraction Spike Method: This is a quantitative approach where you compare the signal response of your analyte (1,3-Dilinolenoyl-2-chloropropanediol) in a clean solvent to the response of the same analyte spiked into a blank matrix sample after it has gone through the entire extraction and preparation process.[1][2][6] The percentage difference in the signal reveals the extent of ion suppression or enhancement.[1]

• Post-Column Infusion Method: This is a qualitative method used to identify at what points in the chromatogram matrix effects are occurring.[1][2][6] A constant flow of the analyte is infused into the mass spectrometer after the analytical column. A blank matrix extract is then injected. Dips or peaks in the otherwise stable signal indicate retention times where ion suppression or enhancement occurs.[2]

Q3: What are the main analytical approaches for quantifying 3-MCPD esters like 1,3-Dilinolenoyl-2-chloropropanediol?

There are two general approaches for the determination of 3-MCPD esters in edible oils:

• Indirect Analysis: This is the most common approach. It involves the alkaline or acidic transesterification (hydrolysis) of all 3-MCPD esters to release the free "backbone" compound, 3-MCPD.[4][5] This free 3-MCPD is then derivatized (e.g., with phenylboronic acid) and quantified by GC-MS or GC-MS/MS.[4][5] The total 3-MCPD ester content is reported as the equivalent amount of free 3-MCPD.[5]

• Direct Analysis: This approach involves the direct determination of individual, intact 3-MCPD esters using methods like LC-MS/MS.[7][8] While it provides more detailed information about specific esters, it is more complex, requires numerous standards, and can suffer from significant matrix effects that are difficult to manage.[8]

Q4: What is the most effective way to compensate for matrix effects?

The use of a stable isotope-labeled internal standard (SIL-IS) is the most robust and widely recommended strategy. For 3-MCPD analysis, deuterated analogs like 3-MCPD-d5 (for indirect methods) or deuterated ester standards like rac-1,2-Bis-palmitoyl-3-chloropropanediol-d5 (for direct methods) are used.[4][5][9] The SIL-IS is added to the sample at the very beginning of the sample preparation process.[9] Because it has nearly identical chemical and physical properties to the analyte, it experiences the same matrix effects and losses during sample prep, allowing for accurate correction and reliable quantification.[10][11][12]

Troubleshooting Guide

Problem: I am observing low signal intensity and poor sensitivity for my analyte.

• Possible Cause: Significant ion suppression from the sample matrix. In edible oils, high concentrations of triglycerides and phospholipids are common culprits.[2][13]

• Troubleshooting Steps:

  • Improve Sample Cleanup: This is the most critical step.[2] Use techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering components before analysis.[1] For indirect methods, ensure the step to remove fatty acid methyl esters (FAMEs) after hydrolysis is efficient.[4][14]

  • Sample Dilution: A simple and effective first step is to dilute the final extract.[1] This reduces the concentration of interfering matrix components, but ensure your analyte concentration remains above the instrument's limit of quantification (LOQ).[1][3]

  • Optimize Chromatography: Modify your LC or GC method to better separate the analyte from the regions where matrix components elute.[1][15] This could involve adjusting the gradient, changing the mobile phase, or using a different column.[1]

Problem: My results show poor reproducibility and high relative standard deviation (%RSD).

• Possible Cause: Inconsistent matrix effects between sample injections. The buildup of matrix components on the column or in the MS source can lead to erratic performance.[2]

• Troubleshooting Steps:

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): As mentioned in the FAQ, this is the best way to correct for variations. An IS like 3-MCPD-d5 will co-elute and experience the same inconsistencies, providing reliable normalization.[4][5][12]

  • Implement Column Washing/Backflushing: Incorporate a high-organic wash step at the end of each chromatographic run to elute strongly retained matrix components.[2] A backflush system can also be used to discharge high-boiling substances from the column, preventing contamination.[9]

  • Check for Column Fouling: Poor peak shape and shifting retention times are signs of column contamination.[2] Periodically flush the column with a strong solvent or replace it if performance does not improve.[2]

Problem: The calculated recovery of my spiked sample is inaccurate (>120% or <70%).

• Possible Cause: Ion enhancement or severe ion suppression that is not being adequately corrected.

• Troubleshooting Steps:

  • Prepare Matrix-Matched Calibrants: Instead of preparing your calibration standards in a clean solvent, prepare them in a blank matrix extract that has undergone the full sample preparation procedure.[3] This ensures that the standards and the samples experience the same matrix effect, leading to more accurate quantification.

  • Evaluate the Internal Standard: Ensure the internal standard is appropriate and elutes very close to the analyte. If the IS and analyte elute in different regions of matrix interference, correction will be inaccurate.[15]

  • Re-optimize Sample Preparation: Your current cleanup protocol may not be sufficient. Consider a more rigorous method, such as using a different SPE sorbent (e.g., C18, mixed-mode) or adding a secondary cleanup step.[1]

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effect using Post-Extraction Spiking

This protocol allows you to calculate the percentage of signal suppression or enhancement.

Materials:

• Analyte stock solution (1,3-Dilinolenoyl-2-chloropropanediol or free 3-MCPD)

• Blank matrix (e.g., extra virgin olive oil, confirmed to be free of the analyte)[7][14]

• Clean solvent compatible with your analytical method (e.g., methanol, iso-octane)[9]

Procedure:

• Prepare Set A (Neat Standard): Spike the analyte stock solution into the clean solvent to a known final concentration (e.g., 50 ng/mL).

• Prepare Set B (Blank Matrix Extract): Process the blank matrix through your entire sample preparation workflow (extraction, cleanup, derivatization).

• Prepare Set C (Post-Spiked Matrix Sample): Take an aliquot of the final extract from Set B and spike it with the analyte stock solution to the same final concentration as Set A.

• Analysis: Analyze all three sets of samples by LC-MS/MS or GC-MS/MS.

• Calculation:

  • Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

  • Values between 80% and 120% are often considered acceptable, but this depends on the method requirements.

Protocol 2: General Indirect Method for Total 3-MCPD Ester Quantification

This is a generalized workflow based on common official methods (e.g., AOCS Cd 29c-13, DGF C-VI 18 (10)).[9][16]

Materials:

• Oil/fat sample (approx. 100 mg)

• Internal Standard (3-MCPD-d5) working solution

• Tert-butyl methyl ether (TBME)

• Alkaline or acidic solution for transesterification

• Solvent for extraction of FAMEs (e.g., hexane)

• Derivatization agent (e.g., Phenylboronic acid - PBA)[14]

• Final solvent (e.g., iso-octane)[9]

Procedure:

• Sample Weighing & IS Spiking: Weigh 100 mg of the oil sample into a vial. Add a known amount of the 3-MCPD-d5 internal standard solution.[9]

• Transesterification (Ester Cleavage): Add the transesterification reagent. This step hydrolyzes the fatty acid esters, releasing free 3-MCPD and 3-MCPD-d5.

• Neutralization & FAME Extraction: Neutralize the reaction mixture. Extract the unwanted fatty acid methyl esters (FAMEs) with a nonpolar solvent like hexane. This is a critical cleanup step.[14]

• Extraction of 3-MCPD: Extract the remaining free 3-MCPD and 3-MCPD-d5 from the aqueous layer.

• Derivatization: Evaporate the extract to dryness and add the derivatizing agent (PBA) to improve the volatility and chromatographic behavior of the analytes for GC analysis.[5][14]

• Final Reconstitution: Reconstitute the dried, derivatized sample in a final volume of a GC-compatible solvent like iso-octane.[9]

• GC-MS/MS Analysis: Inject the final sample into the GC-MS/MS for quantification.

Quantitative Data Summary

The following tables summarize typical performance data from validated methods for 3-MCPD ester analysis.

Table 1: Method Performance for 3-MCPD Quantification in Edible Oils

Parameter	Method	Value	Reference
Recovery	Indirect GC-MS	92.80% - 105.22%	[7]
Indirect GC-MS/MS	94% - 107% (at 0.02 µg/g)	[9]
Reproducibility (%RSD)	Indirect GC-MS	4.18% - 5.63%	[7]
Indirect GC-MS/MS	<5% (over 4 days)	[9]
Limit of Detection (LOD)	Indirect GC-MS	0.11 mg/kg	[7]
Indirect GC-MS/MS	0.006 µg/g	[9]
Limit of Quantification (LOQ)	Indirect GC-MS	0.14 mg/kg	[7]
Indirect GC-MS/MS	0.02 µg/g	[9]

Table 2: 3-MCPD Ester Concentrations Found in Various Refined Edible Oils

Oil Type	Concentration Range (mg/kg or µg/kg)	Reference
Refined Palm Oil	2.29 - 4.10 mg/kg	[7]
Palm Oil	5634.1 µg/kg (max value)	[5]
Corn Oil	2447 µg/kg (max value)	[5]
Sunflower Oil	1817.3 µg/kg (max value)	[5]
Soybean Oil	1486.1 µg/kg (max value)	[5]
Other Edible Plant Oils		[7]

Visualizations

Caption: Workflow for indirect analysis of 3-MCPD esters.

Caption: Troubleshooting flowchart for matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. glsciences.eu [glsciences.eu]
• 5. ejchem.journals.ekb.eg [ejchem.journals.ekb.eg]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. mjas.analis.com.my [mjas.analis.com.my]
• 8. researchgate.net [researchgate.net]
• 9. shimadzu.com [shimadzu.com]
• 10. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 11. Analytical methods for the determination of 3-chloro-1,2-propandiol and 2-chloro-1,3-propandiol in hydrolysed vegetable protein, seasonings and food products using gas chromatography/ion trap tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. restek.com [restek.com]
• 15. myadlm.org [myadlm.org]
• 16. gcms.cz [gcms.cz]

"troubleshooting poor peak shape in 1,3-Dilinolenoyl-2-chloropropanediol chromatography"

Welcome to the technical support center for the chromatographic analysis of 1,3-Dilinolenoyl-2-chloropropanediol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues and optimize their analytical methods.

Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during the chromatography of 1,3-Dilinolenoyl-2-chloropropanediol.

Question: Why am I observing peak tailing in my chromatogram?

Answer:

Peak tailing, where the peak asymmetry factor is greater than 1.2, is a common issue that can compromise resolution and the accuracy of quantification.[1][2] For a molecule like 1,3-Dilinolenoyl-2-chloropropanediol, the potential causes are multifaceted:

• Secondary Interactions with the Stationary Phase: The primary cause of peak tailing is often unwanted interactions between the analyte and the stationary phase.[3] In reversed-phase chromatography, residual silanol (B1196071) groups on the silica-based column packing can interact with any polar moieties on your molecule, leading to tailing.[1][4]

• Inappropriate Mobile Phase pH: The pH of the mobile phase can influence the ionization state of residual silanol groups on the column.[1] At a pH above 3, these silanol groups can become ionized and interact with polar parts of the analyte, causing tailing.[3][4]

• Column Contamination: Accumulation of strongly retained sample matrix components or contaminants on the column or guard column can lead to active sites that cause peak tailing.[1][5]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to a characteristic "shark fin" peak shape.[6][7]

Solutions:

• Optimize Mobile Phase Composition:

  • Use Mobile Phase Additives: Incorporate additives like ammonium (B1175870) formate (B1220265) or ammonium acetate (B1210297) (typically 5-10 mM) to mask residual silanol groups.[1] A small amount of a weak acid, such as 0.1% formic acid or acetic acid, can help suppress the ionization of these groups.[1]

  • Adjust pH: Maintain a slightly acidic mobile phase (pH 3-5) to ensure that the silanol groups are fully protonated and less likely to interact with the analyte.[1][3]

• Evaluate the Column:

  • Use a Highly Deactivated Column: Employ an end-capped column where the residual silanol groups have been chemically deactivated to reduce polar interactions.[3][8]

  • Flush the Column: If contamination is suspected, flush the column with a strong solvent like isopropanol (B130326).[1] If you are using a guard column, try replacing it first.[7]

• Refine Injection Parameters:

  • Reduce Sample Concentration: If column overload is suspected, dilute your sample and reinject.[1][7]

A logical workflow for troubleshooting peak tailing is illustrated below.

Figure 1. Troubleshooting workflow for peak tailing.

Question: My peaks are broad, what is causing this and how can I fix it?

Answer:

Broad peaks can significantly reduce sensitivity and resolution.[1] Common causes include:

• High Injection Volume or Concentration: Injecting too large a sample volume or a highly concentrated sample can lead to column overload and peak broadening.[1]

• Incompatible Injection Solvent: If your sample is dissolved in a solvent that is much stronger (less polar in reversed-phase) than your initial mobile phase, it can cause peak distortion.[1][5]

• Extra-Column Volume: Excessive tubing length or a large internal diameter between the injector, column, and detector can contribute to peak broadening.[1][5]

• Temperature Mismatch: A significant temperature difference between the column and the incoming mobile phase can lead to broader peaks.[9]

Solutions:

• Optimize Sample Injection:

  • Reduce the injection volume or dilute your sample.[1]

  • Whenever possible, dissolve your sample in the initial mobile phase composition.[1]

• Minimize Extra-Column Volume:

  • Use shorter tubing with a narrower internal diameter to connect the components of your HPLC system.[4]

• Control Temperature:

  • Ensure your HPLC system has a column oven with a pre-heater to equilibrate the mobile phase temperature to that of the column.[9]

Question: I am observing split peaks. What could be the issue?

Answer:

Split peaks can arise from several factors:

• Contaminated Column or Guard Column: A partially blocked frit or contamination at the head of the column can disrupt the sample band, causing it to split.[1][7]

• Incompatible Sample Solvent: A significant mismatch between the sample solvent and the mobile phase can lead to peak splitting, particularly for early eluting peaks.[1]

• Co-elution: What appears to be a split peak might be two closely eluting isomers or related compounds.[1]

Solutions:

• Address Column Contamination:

  • If you have a guard column, replace it.[7]

  • If the problem persists, try back-flushing the analytical column.[7] If this doesn't resolve the issue, the column may need to be replaced.

• Match Sample Solvent to Mobile Phase:

  • Prepare your sample in the initial mobile phase whenever feasible.[1]

• Improve Resolution:

  • To rule out co-elution, try modifying the mobile phase composition or gradient to improve the separation of potential isomers.

Frequently Asked Questions (FAQs)

Q1: What type of column is best suited for the analysis of 1,3-Dilinolenoyl-2-chloropropanediol?

A1: For a non-polar compound like 1,3-Dilinolenoyl-2-chloropropanediol, a C18 reversed-phase column is a common and appropriate choice.[10][11] To minimize peak tailing from potential secondary interactions, it is advisable to use a column with high-purity silica (B1680970) and robust end-capping.[12]

Q2: How does temperature affect the chromatography of this compound?

A2: Increasing the column temperature generally leads to shorter retention times as the analyte has more kinetic energy and interacts less with the stationary phase.[13][14] This can also lead to sharper, more efficient peaks.[13] However, it is crucial not to exceed the manufacturer's recommended temperature for the column, as this can shorten its lifespan.[13] Conversely, lowering the temperature can sometimes improve the resolution between closely eluting peaks.[13]

Q3: What are some recommended mobile phases for this type of analysis?

A3: For reversed-phase HPLC of diacylglycerol-like compounds, common mobile phases consist of mixtures of acetonitrile (B52724) and isopropanol or acetone (B3395972) and acetonitrile.[10][11] A gradient elution is often employed to effectively separate lipids with varying polarities.

Q4: How should I prepare my sample for analysis?

A4: Proper sample preparation is crucial for reproducible results. A typical protocol for an oil-based sample involves dissolving a known weight of the sample in a non-polar solvent like hexane (B92381) to create a stock solution.[10] This stock solution is then diluted to the final working concentration using the initial mobile phase composition.[10] It is highly recommended to filter the final sample through a 0.45 µm PTFE syringe filter before injection to remove any particulates that could clog the column.[10]

Q5: What causes secondary interactions with the stationary phase and how can they be minimized?

A5: Secondary interactions in reversed-phase chromatography are often due to the presence of acidic silanol groups on the silica backbone of the stationary phase.[3] These can interact with polar functional groups on the analyte. The diagram below illustrates this interaction and how it can be mitigated.

Figure 2. Mitigation of secondary silanol interactions.

Experimental Protocols

Protocol 1: Sample Preparation

This protocol is a general guideline for the preparation of an oil sample containing 1,3-Dilinolenoyl-2-chloropropanediol.

• Accurately weigh approximately 100 mg of the oil sample into a 10 mL volumetric flask.

• Dissolve the sample in hexane and bring the volume to the 10 mL mark.

• From this stock solution, perform a dilution with the initial mobile phase (e.g., Acetonitrile/Isopropanol 70:30 v/v) to achieve a final concentration of approximately 1 mg/mL.[10]

• Filter the final diluted sample through a 0.45 µm PTFE syringe filter into an HPLC vial.[10]

Protocol 2: Reversed-Phase HPLC Method

This is a starting point for method development. Optimization will likely be required.

• HPLC System: A quaternary or binary HPLC system equipped with a degasser, autosampler, and column oven.[10]

• Column: C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[10]

• Mobile Phase A: Acetonitrile

• Mobile Phase B: Isopropanol

• Gradient:

  • 0-5 min: 30% B

  • 5-20 min: Gradient to 70% B

  • 20-25 min: Hold at 70% B

  • 25-26 min: Gradient back to 30% B

  • 26-35 min: Re-equilibration at 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Injection Volume: 10 µL

• Detector: Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD) are suitable for non-UV active lipids.

Quantitative Data Summary

The following table summarizes typical performance characteristics that can be expected for the HPLC analysis of diacylglycerol-like compounds. These values can serve as a benchmark during method validation.

Parameter	Expected Value/Range	Reference
Linearity (R²)	≥ 0.998	[10]
Limit of Detection (LOD)	0.2 - 0.7 µg/mL	[10]
Limit of Quantification (LOQ)	0.6 - 1.9 µg/mL	[10]
Peak Asymmetry Factor (As)	0.9 - 1.5	[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. chromtech.com [chromtech.com]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. bce.au.dk [bce.au.dk]
• 12. scribd.com [scribd.com]
• 13. Restek - Blog [restek.com]
• 14. youtube.com [youtube.com]

"optimization of MS/MS parameters for 1,3-Dilinolenoyl-2-chloropropanediol"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of MS/MS parameters and the analysis of 1,3-Dilinolenoyl-2-chloropropanediol (LL-2-CPD).

Troubleshooting Guide

This guide addresses common issues encountered during the LC-MS/MS analysis of LL-2-CPD.

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Signal Intensity	Sample Degradation: LL-2-CPD may be unstable.	Prepare fresh samples and standards. Avoid prolonged storage, even at low temperatures.
Improper Ionization: Suboptimal electrospray ionization (ESI) source parameters.	Optimize ESI parameters such as capillary voltage, nebulizer gas pressure, and drying gas temperature and flow rate. A good starting point for tuning is to use a solution of a similar, commercially available diacylglycerol standard.
Incorrect MS/MS Transition: The selected precursor and product ions are not optimal for LL-2-CPD.	Based on the structure of LL-2-CPD, the protonated molecule [M+H]⁺ is a likely precursor ion. Fragmentation will likely involve the neutral loss of one or both linolenoyl chains. Perform a product ion scan on the [M+H]⁺ of a standard to identify the most intense and stable fragment ions.
Matrix Effects: Co-eluting matrix components are suppressing the ionization of the analyte.	Improve sample cleanup using solid-phase extraction (SPE). Modify the chromatographic method to better separate the analyte from interfering compounds. Dilute the sample extract to reduce the concentration of interfering substances.
Poor Peak Shape (Fronting, Tailing, or Splitting)	Inappropriate Injection Solvent: The sample is dissolved in a solvent stronger than the initial mobile phase.	Reconstitute the final sample extract in a solvent that is of similar or weaker strength than the initial mobile phase conditions.
Column Overload: The amount of sample injected is too high for the analytical column.	Reduce the injection volume or dilute the sample.
Column Contamination or Degradation: Buildup of matrix components or degradation of the stationary phase.	Wash the column with a strong solvent series. If the problem persists, replace the column with a new one of the same type.
Inconsistent Retention Times	Inadequate Column Equilibration: The column is not sufficiently equilibrated between injections.	Ensure the column is equilibrated with the initial mobile phase for a sufficient time (typically 5-10 column volumes) before each injection.
Air Bubbles in the LC System: Air trapped in the pump, lines, or injector can cause flow rate fluctuations.	Purge the LC pumps and ensure all solvent lines are free of air.
Mobile Phase Inconsistency: Changes in mobile phase composition due to evaporation or improper preparation.	Prepare fresh mobile phases daily and keep solvent bottles capped to minimize evaporation.
High Background Noise	Contaminated Solvents or Reagents: Impurities in the mobile phase, additives, or sample preparation reagents.	Use high-purity, LC-MS grade solvents and reagents. Filter all mobile phases before use.
Contaminated LC-MS System: Buildup of contaminants in the ion source, transfer optics, or mass analyzer.	Clean the ion source according to the manufacturer's instructions. If necessary, have the mass spectrometer professionally cleaned.
Leaks in the LC System: A small leak can introduce noise.	Check all fittings and connections for any signs of leakage.

Frequently Asked Questions (FAQs)

Q1: What are the expected precursor and product ions for 1,3-Dilinolenoyl-2-chloropropanediol (LL-2-CPD) in positive ion ESI-MS/MS?

A1: For LL-2-CPD (C₃₉H₆₃ClO₄, Exact Mass: 646.44), the most likely precursor ion in positive electrospray ionization (ESI) mode will be the protonated molecule, [M+H]⁺, at m/z 647.44. The primary fragmentation pathway in collision-induced dissociation (CID) is the neutral loss of one of the linolenoyl fatty acid chains (C₁₈H₃₀O₂, MW = 278.43). This results in a characteristic diacylglycerol-like fragment ion.

A proposed MS/MS transition for LL-2-CPD is presented in the table below.

Analyte	Precursor Ion [M+H]⁺ (m/z)	Proposed Product Ion (m/z)	Fragmentation Pathway
1,3-Dilinolenoyl-2-chloropropanediol	647.44	369.01	[M+H - C₁₈H₃₀O₂]⁺

Q2: How can I optimize the collision energy for the MS/MS transition of LL-2-CPD?

A2: To optimize the collision energy (CE), infuse a standard solution of LL-2-CPD directly into the mass spectrometer. Set the instrument to monitor the desired precursor ion (m/z 647.44) and scan a range of collision energy values while monitoring the intensity of the target product ion (m/z 369.01). The optimal CE will be the value that produces the highest and most stable signal for the product ion. A typical starting range for a compound of this size would be 15-40 eV.

Q3: What type of analytical column is suitable for the LC separation of LL-2-CPD?

A3: A reversed-phase C18 column is a good choice for the separation of LL-2-CPD. The nonpolar nature of the fatty acid chains will interact well with the C18 stationary phase. A typical mobile phase system would consist of an aqueous component (e.g., water with a small amount of formic acid or ammonium (B1175870) formate) and an organic component (e.g., methanol, acetonitrile, or isopropanol). A gradient elution from a lower to a higher organic solvent concentration is recommended to achieve good separation and peak shape.

Q4: What are the key steps in a typical sample preparation workflow for the analysis of LL-2-CPD from an oil matrix?

A4: A common workflow involves the following steps:

• Extraction: The lipid fraction containing LL-2-CPD is extracted from the sample matrix. For oil samples, a simple dilution in an appropriate organic solvent may be sufficient.

• Cleanup: Solid-phase extraction (SPE) is often used to remove interfering substances. A silica-based SPE cartridge can be effective in separating the less polar LL-2-CPD from more polar matrix components.

• Reconstitution: After cleanup, the sample is typically evaporated to dryness and reconstituted in a solvent compatible with the LC mobile phase.

Q5: Should I use a direct or indirect method for the analysis of LL-2-CPD?

A5: The choice between a direct and indirect method depends on the analytical goal.

• Direct analysis by LC-MS/MS, as described here, allows for the specific quantification of the intact 1,3-Dilinolenoyl-2-chloropropanediol molecule. This approach provides the most accurate information about the concentration of this specific compound.

• Indirect analysis , which involves the cleavage of the fatty acid esters to release the 2-chloropropanediol backbone followed by derivatization and GC-MS analysis, measures the total amount of 2-MCPD esters. This method is useful for assessing the overall contamination level but does not provide information about the specific fatty acid composition of the esters.

Experimental Protocols

LC-MS/MS Method for Direct Analysis of LL-2-CPD

1. Liquid Chromatography (LC) Parameters:

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size)

• Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate

• Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 0.1% formic acid and 10 mM ammonium formate

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-90% B

  • 15-20 min: 90% B

  • 20.1-25 min: 30% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

2. Mass Spectrometry (MS) Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Nebulizer Pressure: 40 psi

• Drying Gas Flow: 10 L/min

• Drying Gas Temperature: 350 °C

• MS/MS Transition:

  • Precursor Ion (Q1): m/z 647.4

  • Product Ion (Q3): m/z 369.0

  • Collision Energy: Optimize as described in FAQ Q2 (starting point ~25 eV)

  • Dwell Time: 100 ms

Visualizations

Technical Support Center: Analysis of Chlorinated Lipids

Welcome to the technical support center for the analysis of chlorinated lipids. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to the complex analytical workflows involved in studying these important biomolecules.

Frequently Asked Questions (FAQs)

Q1: What are the most critical pre-analytical factors to control when studying chlorinated lipids?

A1: Pre-analytical variables are a major source of error in lipidomics and can significantly impact the accuracy and reproducibility of your results.[1][2] Key factors to control include:

• Sample Collection and Handling: Use appropriate collection tubes and anticoagulants.[3] Minimize the time between sample collection and processing to prevent enzymatic degradation of lipids.[4][5]

• Storage Conditions: Lipid extracts should be stored in organic solvents containing antioxidants at -20°C or lower in airtight containers, protected from light and oxygen to prevent oxidation and other chemical transformations.[4][5]

• Fasting State of Subject: For clinical studies, ensure subjects have fasted for an appropriate period (typically 10-12 hours for a lipid profile) as recent food intake can significantly alter lipid levels.[2][6]

• Consistent Procedures: Maintain consistency in all pre-analytical steps across all samples in a study to minimize batch effects.

Q2: Which extraction method is best for chlorinated lipids?

A2: The optimal extraction method depends on the specific chlorinated lipid species and the sample matrix. Modified versions of the Folch or Bligh & Dyer methods are commonly used for extracting lipids from plasma, cells, and tissues.[7][8] For α-chlorofatty acids (α-ClFA) in plasma, a modified Dole extraction is routinely performed.[7] It is crucial to use high-purity, chlorinated-solvent-free solvents to avoid contamination.

Comparison of Common Lipid Extraction Methods

Extraction Method	Principle	Advantages	Disadvantages	Reference
Folch	Biphasic extraction with chloroform/methanol (B129727).	Efficient for a broad range of lipids.	Uses toxic chlorinated solvents.[8][9]	[8]
Bligh & Dyer	A modified, less solvent-intensive version of the Folch method.	Reduced solvent volume compared to Folch.	Still utilizes chloroform.[9]	[9]
Matyash	Uses methyl-tert-butyl ether (MTBE) as a less toxic alternative to chloroform.	Safer solvent profile. Effective for many lipid classes.	May have different extraction efficiencies for certain polar lipids compared to Folch.[8]	[8]
Modified Dole	Isopropanol/heptane (B126788)/sulfuric acid mixture.	Routinely used for free α-ClFA in plasma.[7]	Specific to certain lipid classes.	[7]

Q3: Why is derivatization necessary for some chlorinated lipids before mass spectrometry analysis?

A3: Derivatization is often required for chlorinated lipids that are less polar and do not ionize well under electrospray ionization (ESI) conditions, or are unstable.[7][10] For example, α-chlorofatty aldehydes (α-ClFALD) are converted to their pentafluorobenzyl (PFB) oxime derivatives to enhance their detection by negative ion chemical ionization (NICI) gas chromatography-mass spectrometry (GC-MS).[7][10] This process adds an electron-withdrawing group, which significantly improves the sensitivity of detection.[10]

Troubleshooting Guides

Issue 1: Poor sensitivity or no signal for my chlorinated lipid of interest in LC-MS/MS.

This is a common issue that can arise from multiple factors throughout the analytical workflow. Follow this troubleshooting guide to identify the potential cause.

Troubleshooting Workflow for Poor LC-MS/MS Sensitivity

Caption: A stepwise guide to troubleshooting poor sensitivity in LC-MS/MS analysis.

Detailed Steps:

• Verify Sample Preparation:

  • Extraction Efficiency: Ensure you are using an appropriate extraction method for your lipid and matrix. Inefficient extraction will lead to low recovery.

  • Internal Standards: The absence or low signal of your stable isotope-labeled internal standard is a key indicator of a problem with sample preparation or injection.[7]

  • Derivatization: If analyzing α-ClFALD or α-chlorofatty alcohols (α-ClFOH), confirm that the derivatization to PFB oximes or PFB esters, respectively, was successful.[7]

• Check LC System:

  • Column Performance: A contaminated or old column can lead to poor peak shape and reduced sensitivity.

  • Mobile Phases: Ensure mobile phases are correctly prepared and that the gradient is appropriate for eluting your analyte.

  • Carryover: Chlorinated lipids can be "sticky." Run several blank injections after a high-concentration sample to check for carryover.[7] Using a strong wash solvent like 100% methanol for the injection needle can help mitigate this.[7]

• Evaluate MS System:

  • Tuning and Calibration: An out-of-spec tune or calibration will directly impact sensitivity and mass accuracy.

  • Ion Source: A dirty ion source is a frequent cause of sensitivity loss. Check for and clean any contamination. Also, visually inspect the electrospray for stability.[11]

  • Method Parameters: Double-check that you are using the correct selected reaction monitoring (SRM) transitions, collision energies, and other compound-specific parameters.[10] For example, for 2-chlorohexadecanoic acid (2-ClHA), a common SRM transition is m/z 289→253.[7][10]

Issue 2: My data shows a high number of unidentifiable or unexpected lipid species.

This can be a result of in-source fragmentation, sample contamination, or issues with data processing software.

Troubleshooting Workflow for Unexpected Peaks

Caption: A logical workflow for identifying the source of unexpected peaks in lipidomics data.

Detailed Steps:

• Investigate In-Source Fragmentation (ISF): Unintentional fragmentation in the ion source can generate ions that are misidentified as other lipid species.[12] This is particularly problematic in shotgun lipidomics but can also occur in LC-MS. Chromatographic separation helps distinguish true lipids from in-source fragments.[12]

• Check for Contamination:

  • Solvents and Reagents: Analyze a blank injection of your solvent to check for contaminants.

  • Sample Preparation: A "process blank" (performing the entire extraction and analysis procedure on a tube with no sample) can help identify contaminants introduced during sample preparation.

  • Cross-Contamination: As mentioned, chlorinated lipids can carry over between samples. Ensure adequate washing steps are in place.[7]

• Review Data Processing:

  • Software Inconsistencies: Different lipidomics software platforms can give inconsistent results from the same dataset.[13][14] Be aware of the settings and libraries used for identification.

  • Isobaric Species: Many lipids have the same nominal mass but different structures (isobars). High-resolution mass spectrometry and fragmentation (MS/MS) data are crucial for correct identification.[15] Manual curation of spectra is often necessary to avoid misidentification.[13]

Experimental Protocols

Protocol 1: Extraction and Analysis of Free α-Chlorofatty Acids (α-ClFA) from Plasma

This protocol is adapted from established methods for the analysis of 2-chlorohexadecanoic acid (2-ClHA).[7][10]

Workflow for α-ClFA Analysis

Caption: A schematic of the experimental workflow for analyzing α-ClFA in plasma samples.

Methodology:

• Internal Standard Spiking: To a plasma aliquot (e.g., 50 µL), add a known amount of a stable isotope-labeled internal standard, such as 2-chloro-[d4-7,7,8,8]-hexadecanoic acid (2-Cl-[d4]HA).[7]

• Lipid Extraction (Modified Dole):

  • Add 2.5 mL of Dole reagent (isopropanol/heptane/1 M H₂SO₄, 40/10/1, v/v/v).

  • Vortex thoroughly.

  • Add 1.5 mL of heptane and 1 mL of water.

  • Vortex again and centrifuge to separate the phases.

  • Collect the upper organic (heptane) layer.

• Drying and Reconstitution:

  • Evaporate the organic solvent under a stream of nitrogen.

  • Reconstitute the dried lipid extract in 150 µL of methanol/water (85/15, v/v) containing 0.1% formic acid.[7]

• LC-MS/MS Analysis:

  • Chromatography: Separate the lipids on a C18 reversed-phase column.

  • Mass Spectrometry: Analyze using a tandem mass spectrometer in negative ESI mode, employing Selected Reaction Monitoring (SRM).

    • SRM Transition for 2-ClHA: m/z 289 → 253 (loss of H³⁵Cl).[7][10]

    • SRM Transition for 2-Cl-[d4]HA: m/z 293 → 257.[7][10]

• Quantification: Calculate the amount of endogenous α-ClFA by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

References

• 1. journaldamc.com [journaldamc.com]
• 2. m.youtube.com [m.youtube.com]
• 3. content.veeabb.com [content.veeabb.com]
• 4. tsapps.nist.gov [tsapps.nist.gov]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Measurement of Lipids, Lipoproteins, Apolipoproteins, Fatty Acids, and Sterols, and Next Generation Sequencing for the Diagnosis and Treatment of Lipid Disorders - Endotext - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Approaches for the Analysis of Chlorinated Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Strategies for the analysis of chlorinated lipids in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cgspace.cgiar.org [cgspace.cgiar.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Lipidomics biomarker studies: Errors, limitations, and the future - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Method Development for 1,3-Dilinolenoyl-2-chloropropanediol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the method development and analysis of 1,3-Dilinolenoyl-2-chloropropanediol.

Frequently Asked Questions (FAQs)

Q1: What are the main analytical approaches for the determination of 1,3-Dilinolenoyl-2-chloropropanediol?

There are two primary analytical strategies for the determination of 1,3-Dilinolenoyl-2-chloropropanediol and other MCPD esters:

• Direct Analysis: This approach involves the direct detection of the intact diester molecule, typically using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1][2][3][4] This method is highly specific but requires a synthesized standard for 1,3-Dilinolenoyl-2-chloropropanediol, which may not be commercially available.

• Indirect Analysis: This is a more common approach for the general class of MCPD esters. It involves a chemical reaction (transesterification) to cleave the linolenic acid groups, releasing the 2-MCPD backbone. The free 2-MCPD is then derivatized and analyzed by Gas Chromatography-Mass Spectrometry (GC-MS). This method provides a total concentration of 2-MCPD esters but does not identify the specific fatty acid esters present.

Q2: What are the major challenges specific to the analysis of a polyunsaturated diester like 1,3-Dilinolenoyl-2-chloropropanediol?

The linolenoyl moiety, being a polyunsaturated fatty acid (PUFA), introduces specific challenges:

• Oxidative Instability: PUFAs are highly susceptible to oxidation, especially when exposed to heat, light, and oxygen.[5][6] This can lead to the degradation of the analyte during sample preparation and analysis, resulting in low recovery and poor reproducibility. It is crucial to use antioxidants and minimize exposure to harsh conditions.

• Lack of Commercial Standards: The specific 1,3-Dilinolenoyl-2-chloropropanediol standard is likely not commercially available and may need to be synthesized and purified in-house.[1][2][3] The purity of the synthesized standard is critical for accurate quantification.

• Chromatographic Resolution: The presence of multiple double bonds can lead to complex chromatographic behavior, including the potential for isomerization, which can complicate peak identification and integration.

Q3: For indirect analysis, what are the critical steps and potential pitfalls?

The indirect analysis workflow has several critical stages:

• Transesterification: This step must be efficient to ensure complete cleavage of the fatty acid esters. Incomplete reaction will lead to an underestimation of the total 2-MCPD ester content. The reaction time and temperature need to be carefully optimized.[7]

• Derivatization: Phenylboronic acid (PBA) is a common derivatizing agent used to improve the volatility and chromatographic behavior of the cleaved 2-MCPD.[8][9] Excess PBA can lead to the formation of byproducts that may contaminate the GC-MS system.[10]

• Extraction: Efficient extraction of the derivatized 2-MCPD from the sample matrix is essential for good recovery.

Troubleshooting Guides

Direct Analysis (LC-MS/MS) Troubleshooting

Issue	Potential Cause	Recommended Solution
Low or No Analyte Signal	Analyte degradation due to oxidation.	Add an antioxidant (e.g., BHT) to solvents. Handle samples under inert gas (nitrogen or argon). Use amber vials to protect from light. Avoid excessive heat during sample preparation.
Poor ionization efficiency in the MS source.	Optimize MS source parameters (e.g., spray voltage, gas flows, temperature). Try different mobile phase additives to promote ionization.
Inefficient extraction from the sample matrix.	Evaluate different solid-phase extraction (SPE) cartridges and elution solvents.[1][2]
Poor Peak Shape (Tailing or Fronting)	Active sites in the LC system.	Use a column specifically designed for lipid analysis. Flush the system with a strong solvent.
Inappropriate mobile phase composition.	Optimize the gradient and solvent composition. Ensure miscibility of all mobile phase components.
High Background Noise	Matrix effects from co-eluting compounds.	Improve sample cleanup using a more selective SPE protocol. Optimize the chromatographic gradient to better separate the analyte from interferences.
Contaminated mobile phase or LC system.	Use high-purity solvents. Filter all mobile phases. Clean the LC system and MS source.
Inconsistent Retention Times	Fluctuations in column temperature.	Use a column oven to maintain a stable temperature.
Unstable mobile phase composition.	Ensure proper mixing and degassing of the mobile phase.

Indirect Analysis (GC-MS) Troubleshooting

Issue	Potential Cause	Recommended Solution
Low Recovery	Incomplete transesterification.	Increase reaction time or temperature. Ensure proper mixing.
Incomplete derivatization.	Check the quality and concentration of the PBA reagent. Optimize reaction conditions.
Loss of analyte during extraction or solvent evaporation steps.	Use a gentle stream of nitrogen for evaporation. Avoid overly high temperatures.
Peak Tailing	Active sites in the GC inlet or column.	Replace the inlet liner and septum. Trim the front end of the GC column.[11][12][13]
Inlet temperature too low for the derivatized analyte.	Optimize the inlet temperature, typically starting around 250°C for fatty acid esters.[14]
Non-volatile residues in the inlet.	Perform regular inlet maintenance.
Ghost Peaks	Carryover from previous injections.	Run a solvent blank after high-concentration samples. Clean the syringe.
Thermal degradation of the analyte at high inlet temperatures.	Lower the inlet temperature and evaluate the impact on peak shape and response.[14]
Variable Results	Inconsistent derivatization.	Ensure accurate and precise addition of the PBA reagent. Control the reaction time and temperature carefully.
Water contamination affecting derivatization.	Use anhydrous solvents and reagents.

Quantitative Data Summary

Table 1: Performance Data for Direct LC-MS/MS Analysis of 2-MCPD Diesters

Analyte (2-MCPD Diester)	Matrix	Recovery (%)	RSD (%)	LOQ (ng/g)
Di-palmitoyl	Soybean Oil	79-106	3-13	≤ 30
Di-oleoyl	Olive Oil	79-106	3-13	≤ 30
Di-stearoyl	Palm Oil	79-106	3-13	≤ 30
Mono-esters (various)	Various Oils	72-108	4-17	≤ 90
(Source: Adapted from LC-MS/MS method validation studies for 2-MCPD esters)[1][2][3]

Table 2: Performance Data for Indirect GC-MS Analysis of 2-MCPD and 3-MCPD Esters

Analyte	Matrix	Recovery (%)	RSD (%)	LOD (mg/kg)
2-MCPD Esters	Glycerol (B35011)	100-108	3.3-8.3	0.02
3-MCPD Esters	Glycerol	101-103	3.3-8.3	0.01
(Source: Adapted from a modified AOCS Official Method Cd 29a-13 for the analysis of MCPD esters in glycerol)[15][16][17]

Experimental Protocols

Protocol 1: Generalized Direct Analysis of 2-MCPD Diesters by LC-MS/MS

This protocol is a generalized procedure based on published methods for various 2-MCPD diesters and should be optimized for 1,3-Dilinolenoyl-2-chloropropanediol.

1. Sample Preparation and Extraction: a. Weigh 100 mg of the oil sample into a centrifuge tube. b. Add an internal standard solution (e.g., a deuterated analog of a similar 2-MCPD diester). c. Perform a two-step solid-phase extraction (SPE) for cleanup and fractionation. A combination of silica (B1680970) and aminopropyl SPE cartridges can be effective. d. Elute the diester fraction with an appropriate solvent mixture (e.g., dichloromethane/isopropanol). e. Evaporate the eluate to dryness under a gentle stream of nitrogen. f. Reconstitute the residue in a suitable solvent for LC-MS/MS analysis (e.g., methanol/isopropanol).

2. LC-MS/MS Conditions:

• LC System: UPLC or HPLC system.
• Column: A reversed-phase C18 column suitable for lipid analysis.
• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.
• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 0.1% formic acid.
• Gradient: A suitable gradient from ~50% B to 100% B over 15-20 minutes.
• Flow Rate: 0.3 - 0.5 mL/min.
• Column Temperature: 40-50 °C.
• MS System: Triple quadrupole mass spectrometer.
• Ionization: Electrospray Ionization (ESI), positive mode.
• Detection: Multiple Reaction Monitoring (MRM). Precursor and product ions will need to be determined by infusing the synthesized standard.

Protocol 2: Generalized Indirect Analysis of 2-MCPD Esters by GC-MS

This is a common procedure for determining total 2-MCPD esters.

1. Sample Preparation and Derivatization: a. Weigh approximately 100 mg of the oil sample into a screw-cap tube. b. Add an internal standard (e.g., 2-MCPD-d5 diester). c. Transesterification: Add a solution of sodium methoxide (B1231860) in methanol. Heat at a controlled temperature (e.g., 40°C) for a specified time (can be several hours). d. Neutralize the reaction with an acidic solution. e. Extract the fatty acid methyl esters with a non-polar solvent like hexane (B92381) (this is a cleanup step). f. Extract the aqueous layer containing the free 2-MCPD with a solvent like diethyl ether. g. Derivatization: Add a solution of phenylboronic acid (PBA) to the extract. Allow to react at room temperature. h. Evaporate to dryness under nitrogen and reconstitute in isooctane (B107328) for GC-MS analysis.

2. GC-MS Conditions:

• GC System: Gas chromatograph with a split/splitless inlet.
• Column: A non-polar or mid-polar capillary column (e.g., 5% diphenyl / 95% dimethyl polysiloxane), 30 m x 0.25 mm ID x 0.25 µm film thickness.
• Carrier Gas: Helium at a constant flow rate.
• Inlet Temperature: 250-280 °C.
• Oven Program: Start at a low temperature (e.g., 80°C), ramp up to a high temperature (e.g., 300°C).
• MS System: Quadrupole mass spectrometer.
• Ionization: Electron Ionization (EI) at 70 eV.
• Detection: Selected Ion Monitoring (SIM) of characteristic ions for the PBA derivative of 2-MCPD and its internal standard.

Visualizations

Caption: Workflow for direct analysis of 1,3-Dilinolenoyl-2-chloropropanediol by LC-MS/MS.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the direct detection of 2-monochloropropanediol (2-MCPD) esters in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the direct detection of 2-monochloropropanediol (2-MCPD) esters in edible oils. | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. scielo.br [scielo.br]
• 7. books.rsc.org [books.rsc.org]
• 8. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 9. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 14. benchchem.com [benchchem.com]
• 15. tandfonline.com [tandfonline.com]
• 16. researchgate.net [researchgate.net]
• 17. Determination of process contaminants 2- and 3-MCPD esters and glycidyl esters in palm-based glycerol by indirect analysis using GC-MS | Semantic Scholar [semanticscholar.org]

Technical Support Center: Efficient Extraction of 1,3-Dilinolenoyl-2-chloropropanediol from Complex Matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the extraction efficiency of 1,3-Dilinolenoyl-2-chloropropanediol (1,3-DLCP) from complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most effective initial solvent systems for extracting 1,3-DLCP?

A1: For a lipophilic compound like 1,3-DLCP, a chlorinated triglyceride, solvent systems with a chlorinated solvent are generally effective. Dichloromethane (B109758)/methanol mixtures are a good starting point and are less toxic than the traditional chloroform (B151607)/methanol systems (Folch or Bligh-Dyer methods).[1][2][3] Hexane (B92381)/isopropanol is another less toxic alternative, although its efficiency for chlorinated lipids should be validated.[3][4]

Q2: How can I minimize lipid degradation during the extraction process?

A2: To prevent degradation of 1,3-DLCP, it is crucial to work at low temperatures (e.g., on ice) to minimize enzymatic activity. Adding antioxidants like butylated hydroxytoluene (BHT) to your extraction solvent can prevent oxidation of the unsaturated linolenoyl chains. It is also important to work quickly and minimize the sample's exposure to air and light.

Q3: What is the best way to store the extracted 1,3-DLCP to ensure its stability?

A3: Triglycerides are generally stable when stored at low temperatures.[5][6] For long-term storage, it is recommended to store the purified lipid extract in a solvent like chloroform or a hexane/isopropanol mixture at -20°C or, ideally, -80°C under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Q4: What are "matrix effects" and how can they impact the analysis of 1,3-DLCP?

A4: Matrix effects refer to the interference of co-extracted compounds from the sample matrix with the analytical signal of the target analyte, in this case, 1,3-DLCP. This can lead to either suppression or enhancement of the signal, resulting in inaccurate quantification. Effective sample cleanup after the initial extraction is crucial to minimize matrix effects, especially for sensitive analytical techniques like mass spectrometry.

Q5: Can I use solid-phase extraction (SPE) to purify 1,3-DLCP?

A5: Yes, solid-phase extraction (SPE) is a highly effective technique for purifying lipids and removing interfering compounds. For a chlorinated triglyceride, various SPE sorbents can be employed. Normal-phase sorbents like silica (B1680970) gel or Florisil can separate lipids based on polarity.[7][8] Aminopropyl-bonded silica has also been used for the isolation of chlorinated fatty acids.[9]

Troubleshooting Guides

Issue 1: Low Recovery of 1,3-DLCP

Possible Cause	Troubleshooting Steps
Inappropriate Solvent System	For a highly lipophilic molecule like 1,3-DLCP, ensure your solvent system has sufficient non-polar character. A dichloromethane:methanol (2:1, v/v) mixture is a robust starting point.[2][3] If using a biphasic system, ensure the majority of your analyte partitions into the organic phase.
Insufficient Solvent Volume	A common issue is using an inadequate solvent-to-sample ratio. For tissue samples, a solvent volume of at least 20 times the sample volume is recommended to ensure thorough extraction.
Poor Sample Homogenization	Incomplete homogenization of the sample matrix will limit the solvent's access to the target analyte. Ensure the sample is finely minced or homogenized before extraction. For tough tissues, consider cryogenic grinding.
Analyte Adsorption	1,3-DLCP may adsorb to plasticware. Use glass vials and syringes whenever possible to prevent loss of the analyte.

Issue 2: Formation of an Emulsion During Liquid-Liquid Extraction

Possible Cause	Troubleshooting Steps
High Concentration of Lipids and Proteins	Emulsions often form at the interface of the aqueous and organic layers in samples with high lipid and protein content.
- Centrifugation: Spin the sample at a moderate speed (e.g., 2000 x g) for 10-15 minutes to break the emulsion.
- Salting Out: Add a small amount of a saturated sodium chloride solution to increase the ionic strength of the aqueous phase, which can help force the separation of the layers.
- Gentle Mixing: Instead of vigorous shaking, gently invert the extraction tube multiple times to mix the phases.
- Freezing: Freezing the sample can sometimes help to break the emulsion upon thawing.

Issue 3: Co-extraction of Interfering Compounds

Possible Cause	Troubleshooting Steps
Complex Sample Matrix	Biological matrices contain a wide variety of lipids and other molecules that can be co-extracted with 1,3-DLCP.
- Solid-Phase Extraction (SPE): Use a silica-based or aminopropyl-bonded SPE cartridge to clean up the extract. A step-wise elution with solvents of increasing polarity will help to separate 1,3-DLCP from more polar and less polar impurities.
- Column Chromatography: For larger scale purification, silica gel column chromatography can be employed.[10][11]
- Freezing-Lipid Filtration: For samples with very high lipid content, a freezing-lipid filtration step can be used to remove a significant portion of the bulk lipids before further purification.[7][12]

Data Presentation

Table 1: Comparison of Solvent Systems for Lipid Extraction

Solvent System	Matrix	Target Analyte(s)	Reported Recovery	Reference(s)
Dichloromethane:Methanol (2:1)	Catfish Muscle	Phospholipids, Triglycerides	Similar to Chloroform:Methanol	[3]
Hexane:Isopropanol (3:2)	Catfish Muscle	Phospholipids, Triglycerides	Similar to Chloroform:Methanol	[3]
Acetone:n-Hexane (5:2, v/v)	Fish Tissue	Chlorinated Pesticides	>80%	[7]
Cyclohexane	Vegetable Oil	Chlorinated Paraffins	95-98% (with subsequent cleanup)	[13]

Experimental Protocols

Protocol 1: Extraction of 1,3-DLCP from Biological Tissue

This protocol is an adaptation of the Bligh and Dyer method, substituting dichloromethane for chloroform.

• Homogenization: Homogenize 1 gram of tissue in a glass homogenizer with 3 mL of a 1:2 (v/v) mixture of dichloromethane:methanol.

• Lipid Extraction: Transfer the homogenate to a glass centrifuge tube. Add another 1 mL of dichloromethane and vortex for 1 minute. Then, add 1 mL of deionized water and vortex for another minute.

• Phase Separation: Centrifuge the mixture at 2000 x g for 10 minutes to separate the phases.

• Collection of Organic Phase: Carefully collect the lower, organic phase (dichloromethane layer) containing the lipids using a glass Pasteur pipette.

• Re-extraction: Add 2 mL of dichloromethane to the remaining aqueous and solid phases, vortex for 1 minute, and centrifuge again. Collect the lower organic phase and combine it with the first extract.

• Washing: Wash the combined organic phases with 2 mL of a 50:50 (v/v) methanol:water solution by vortexing and centrifuging as before. Discard the upper aqueous phase.

• Drying: Dry the final organic extract under a stream of nitrogen.

• Storage: Reconstitute the dried lipid extract in a small volume of dichloromethane or hexane and store at -80°C.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup of 1,3-DLCP

This protocol uses a silica-based SPE cartridge for purification.

• Cartridge Conditioning: Condition a silica SPE cartridge (e.g., 500 mg) by passing 5 mL of hexane through it. Do not allow the cartridge to dry.

• Sample Loading: Dissolve the dried lipid extract from Protocol 1 in a minimal amount of hexane (e.g., 1 mL) and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of hexane to elute non-polar interfering compounds. Collect this fraction for analysis if desired, but 1,3-DLCP is expected to be retained.

• Elution: Elute the 1,3-DLCP from the cartridge with a solvent of intermediate polarity, such as a mixture of hexane and diethyl ether (e.g., 90:10 v/v). The optimal elution solvent should be determined empirically.

• Drying and Storage: Dry the eluted fraction under a stream of nitrogen and store as described above.

Visualizations

Caption: Workflow for the extraction and purification of 1,3-DLCP.

Caption: Troubleshooting decision tree for low 1,3-DLCP recovery.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 5. researchgate.net [researchgate.net]
• 6. Stability of total cholesterol, high-density-lipoprotein cholesterol, and triglycerides in frozen sera - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Rapid determination of chlorinated pesticides in fish by freezing-lipid filtration, solid-phase extraction and gas chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Column chromatography of lipids | CoLab [colab.ws]
• 11. Column chromatography of PL | Cyberlipid [cyberlipid.gerli.com]
• 12. researchgate.net [researchgate.net]
• 13. d-nb.info [d-nb.info]

"minimizing contamination in trace analysis of 1,3-Dilinolenoyl-2-chloropropanediol"

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing contamination during the trace analysis of 1,3-Dilinolenoyl-2-chloropropanediol.

Troubleshooting Guides

This section addresses specific issues that may arise during the analysis of 1,3-Dilinolenoyl-2-chloropropanediol, providing potential causes and recommended solutions.

Issue 1: High Blank Values or Background Noise

• Symptom: Elevated signal for the target analyte in blank samples (solvent blanks, matrix blanks), leading to inaccurate quantification at low levels.

• Potential Causes & Solutions:

Potential Cause	Recommended Solution
Contaminated Solvents/Reagents	Use high-purity, HPLC, or analytical grade solvents and reagents.[1][2] Test new batches of solvents and reagents for background levels of the analyte or interfering compounds before use.
Contaminated Glassware/Apparatus	Thoroughly clean all glassware with a suitable solvent and, if necessary, bake at a high temperature. Avoid using plastic containers or pipette tips that may leach interfering compounds.
Carryover from Previous Samples	Implement a rigorous cleaning procedure for the injection port, syringe, and analytical column between runs. Run solvent blanks after high-concentration samples to ensure the system is clean.
Laboratory Environment	Maintain a clean laboratory environment to prevent airborne contamination.[3] Prepare samples in a designated clean area, away from potential sources of chloropropanols or their esters.

Issue 2: Low or Inconsistent Analyte Recovery

• Symptom: Lower than expected recovery of 1,3-Dilinolenoyl-2-chloropropanediol from spiked samples or inconsistent recovery across a batch of samples.

• Potential Causes & Solutions:

Potential Cause	Recommended Solution
Incomplete Extraction	Optimize the extraction solvent and method for your specific sample matrix. Ensure thorough homogenization and mixing during the extraction process.[4] For complex matrices like edible oils, ensure sufficient mixing with the extraction solvent.[4]
Analyte Degradation	If using an indirect method involving hydrolysis or transesterification, carefully control the reaction time and temperature to prevent degradation of the released 2-MCPD.[4]
Inefficient Derivatization (for indirect methods)	Ensure the derivatization agent (e.g., phenylboronic acid - PBA) is fresh and of high quality. Optimize reaction time and temperature as specified in the chosen method. The presence of water can interfere with some derivatization reactions; ensure samples are dry before adding the reagent.[1][4]
Matrix Effects	The sample matrix can suppress or enhance the analyte signal. Implement a sample cleanup step, such as solid-phase extraction (SPE), to remove interfering components.[2][4] Diluting the sample can also help reduce matrix effects.[4]

Issue 3: Chromatographic Problems (Peak Tailing, Co-elution)

• Symptom: Poor peak shape for the analyte or the presence of interfering peaks that co-elute with the target analyte, complicating accurate integration and quantification.

• Potential Causes & Solutions:

Potential Cause	Recommended Solution
Matrix Interferences	Complex sample matrices, such as edible oils, can contain compounds like triacylglycerols (TAGs) and diacylglycerols (DAGs) that interfere with the analysis.[4] Use a sample cleanup method like Solid-Phase Extraction (SPE) to remove these interferences.[4]
Isomeric Co-elution	Separation of 2-MCPD and 3-MCPD esters can be challenging.[4] Optimize the GC temperature program (oven ramp rate) to improve the separation of isomers.[4]
Active Sites in the GC System	The high polarity and boiling points of MCPD compounds can lead to peak tailing.[1] Ensure proper deactivation of the GC inlet liner and use a column suitable for analyzing active compounds. Derivatization is often necessary to improve peak shape and sensitivity.[1]

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of 1,3-Dilinolenoyl-2-chloropropanediol contamination during analysis?

A1: Contamination can arise from various sources, including solvents, reagents, glassware, plasticware, and the laboratory environment. Cross-contamination from highly concentrated samples can also be a significant issue. It is crucial to use high-purity chemicals and meticulously clean all equipment.[2][3]

Q2: What is the difference between direct and indirect analysis for 2-MCPD esters?

A2: Direct methods, typically using Liquid Chromatography-Mass Spectrometry (LC-MS), measure the intact 1,3-Dilinolenoyl-2-chloropropanediol molecule.[4] This avoids potential side reactions from chemical conversions but requires specific standards for each ester. Indirect methods, commonly using Gas Chromatography-Mass Spectrometry (GC-MS), involve a chemical reaction (hydrolysis or transesterification) to cleave the fatty acids, releasing the 2-MCPD backbone.[4] The free 2-MCPD is then derivatized for analysis.[1][4]

Q3: How can I reduce matrix effects in a complex sample like edible oil?

A3: Matrix effects can be minimized through effective sample cleanup. Solid-phase extraction (SPE) is a common technique to remove interfering compounds like triacylglycerols and diacylglycerols.[4] For particularly complex samples, a double SPE procedure may be beneficial.[4] Sample dilution is another strategy to lessen matrix interference.[4]

Q4: My indirect analysis is showing artificially high levels of 3-MCPD. What could be the cause?

A4: A known issue in indirect methods is the conversion of glycidol (B123203) (released from glycidyl (B131873) esters) into 3-MCPD in the presence of chloride ions during sample preparation.[4] This can lead to an overestimation of the 3-MCPD esters originally in the sample. Official methods like AOCS Cd 29c-13 use a differential approach to correct for this conversion.[4]

Q5: Which derivatization reagents are commonly used for indirect analysis of 2-MCPD?

A5: Phenylboronic acid (PBA) and heptafluorobutyrylimidazole (HFBI) are two common derivatization reagents used to improve the volatility and chromatographic behavior of 2-MCPD for GC-MS analysis.[1] The choice of reagent can depend on the specific analytical method being followed (e.g., ISO, AOCS).[1]

Experimental Protocols

General Protocol for Indirect Analysis of 2-MCPD Esters via GC-MS

This protocol is a generalized procedure based on common indirect analysis methods. Specific parameters should be optimized based on the official method being followed and the laboratory's instrumentation.

• Sample Extraction:

  • For solid samples like infant formula, a QuEChERS-based extraction can be used.[1] This involves homogenization with water, followed by extraction with a solvent like hexane (B92381) and the addition of extraction salts.[1]

  • For oil samples, the sample may be directly subjected to transesterification.

• Acid Transesterification:

  • The extracted sample is treated with an acidic solution, such as sulfuric acid in methanol, to cleave the fatty acid esters and release free 2-MCPD.[1]

• Sample Cleanup (Post-Transesterification):

  • The reaction mixture is neutralized, and the free 2-MCPD is extracted into an organic solvent (e.g., diethyl ether/hexane).[4]

  • A cleanup step, such as passing the extract through a solid-phase extraction (SPE) cartridge, may be employed to remove residual matrix components.[4]

• Derivatization:

  • The solvent from the cleaned extract is evaporated.

  • A derivatizing agent, such as phenylboronic acid (PBA) solution, is added to the residue to form a more volatile derivative of 2-MCPD.[1][4]

  • The mixture is incubated to ensure complete derivatization.[4]

• GC-MS Analysis:

  • The derivatized sample is reconstituted in a suitable solvent (e.g., isooctane).[4]

  • The sample is then injected into the GC-MS for separation and detection.[4]

Visualizations

Caption: Workflow for minimizing contamination in trace analysis.

References

• 1. agilent.com [agilent.com]
• 2. media.sciltp.com [media.sciltp.com]
• 3. m.youtube.com [m.youtube.com]
• 4. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to the Validation of Methods for 1,3-Dilinolenoyl-2-chloropropanediol

For researchers, scientists, and drug development professionals, the accurate quantification of process contaminants is paramount for ensuring product safety and quality. 1,3-Dilinolenoyl-2-chloropropanediol (2-MCPD-dilinolenate), a member of the 2-monochloropropanediol (2-MCPD) ester family, is a food processing contaminant that requires robust analytical methods for its detection and quantification. This guide provides a comparative overview of validated analytical methodologies for 2-MCPD esters, with a focus on providing the necessary data and protocols to make informed decisions for laboratory implementation.

The Analytical Landscape: Indirect vs. Direct Approaches

The analysis of 2-MCPD esters, including 1,3-Dilinolenoyl-2-chloropropanediol, is primarily approached through two main strategies: indirect and direct analysis.[1][2]

Indirect analysis , the more established approach, involves a chemical reaction to cleave the fatty acid esters, releasing the free 2-MCPD. This is typically achieved through acid or alkaline transesterification.[1][3] The resulting free 2-MCPD is then derivatized to enhance its volatility and detectability for gas chromatography-mass spectrometry (GC-MS) analysis.[3][4][5]

Direct analysis , a more recent development, aims to quantify the intact 2-MCPD esters without prior hydrolysis. This is typically accomplished using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which separates the different ester forms before detection.[2][6]

The following diagram illustrates the general workflow for the validation of an analytical method for 2-MCPD esters.

Caption: General workflow for the validation of an analytical method for 2-MCPD esters.

Comparative Performance of Analytical Methods

The choice of an analytical method depends on various factors, including the required sensitivity, sample throughput, and the specific information needed (total 2-MCPD vs. individual esters). The following table summarizes the performance of commonly employed methods for 2-MCPD and its esters.

Method	Principle	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Recovery (%)	Precision (RSD %)
GC-MS (Indirect)	Acid-catalyzed transesterification followed by derivatization with phenylboronic acid.	> 0.99[7]	0.02 mg/kg[7]	5-10 µg/kg (powdered samples), 1-2 µg/kg (liquid samples)[8]	93-107[8]	1-12 (repeatability)[8]
GC-MS/MS (Indirect)	Automated sample preparation with alkaline transesterification and derivatization.	Not explicitly stated, but fit-for-purpose linearity is mentioned.[9]	2.2 ng/g[9]	Not explicitly stated.	91.7-111.3[10]	2.6-9.9[10]
LC-MS/MS (Direct)	Two-step solid-phase extraction (SPE) for analyte separation from the oil matrix.	Not explicitly stated.	Not explicitly stated.	≤ 30 ng/g (diesters), ≤ 90 ng/g (monoesters)[6]	79-106 (diesters), 72-108 (monoesters)[6]	3-13 (diesters), 4-17 (monoesters)[6]
U-HPLC-OrbitrapMS (Direct)	Silica gel column clean-up to remove interfering triacylglycerols.	Not explicitly stated.	2-5 µg/kg (for specific diesters)[11][12]	Not explicitly stated.	89-120[11][12]	5-9 (repeatability)[11][12]

Detailed Experimental Protocols

Indirect Method: GC-MS Analysis based on Acid Transesterification

This protocol is a generalized procedure based on common indirect methods.[4][7]

a) Sample Preparation and Transesterification:

• Weigh a representative sample of the oil (e.g., 100 mg) into a glass tube.

• Add an internal standard solution (e.g., deuterated 2-MCPD ester).

• Add a solution of sulfuric acid in methanol (B129727) (e.g., 1.8% v/v).[4]

• Seal the tube and incubate at a controlled temperature (e.g., 40°C) for a specified time (e.g., 16 hours) to allow for transesterification.[4]

• Stop the reaction by adding a neutralizing agent, such as a saturated sodium hydrogen carbonate solution.[4]

b) Extraction:

• Extract the free 2-MCPD from the reaction mixture using a suitable organic solvent like n-heptane.[4]

• Vortex the mixture and allow the phases to separate. Centrifugation can be used to improve phase separation.[4]

• Transfer the organic phase to a clean tube. Repeat the extraction for exhaustive recovery.

c) Derivatization:

• Evaporate the combined organic extracts to dryness under a stream of nitrogen.[4]

• Add a solution of phenylboronic acid in a suitable solvent (e.g., acetone).[4]

• Incubate the mixture to allow the derivatization of 2-MCPD.

d) GC-MS Analysis:

• Inject an aliquot of the derivatized sample into the GC-MS system.

• Use a suitable capillary column (e.g., DB-5ms) for the separation of the analytes.

• Set the mass spectrometer to operate in selected ion monitoring (SIM) mode for sensitive and selective detection of the 2-MCPD derivative.

The following diagram illustrates the key steps in the indirect analysis of 2-MCPD esters.

Caption: Key steps in the indirect analysis of 2-MCPD esters via GC-MS.

Direct Method: LC-MS/MS Analysis

This protocol is a generalized procedure based on direct analysis methods.[6]

a) Sample Preparation and Extraction:

• Weigh a representative sample of the oil into a suitable container.

• Add an internal standard solution (e.g., a deuterated analogue of the target 2-MCPD ester).

• Perform a solid-phase extraction (SPE) to separate the 2-MCPD esters from the bulk of the triglycerides. A two-step SPE procedure may be employed for enhanced cleanup.[6]

• Elute the 2-MCPD esters from the SPE cartridge using an appropriate solvent mixture.

b) LC-MS/MS Analysis:

• Evaporate the eluate and reconstitute the residue in a solvent compatible with the LC mobile phase.

• Inject an aliquot of the sample into the LC-MS/MS system.

• Use a suitable reversed-phase column (e.g., C18) for the chromatographic separation of the different 2-MCPD esters.

• Set the mass spectrometer to operate in multiple reaction monitoring (MRM) mode for the selective and sensitive detection of the parent and daughter ions of the target analytes.

Conclusion

Both indirect and direct analytical methods offer validated approaches for the quantification of 1,3-Dilinolenoyl-2-chloropropanediol and other 2-MCPD esters. Indirect GC-MS methods are well-established and provide robust quantification of total 2-MCPD. Direct LC-MS/MS methods, while potentially more complex in terms of sample preparation, offer the advantage of quantifying individual 2-MCPD esters. The choice of the most suitable method will depend on the specific analytical needs, available instrumentation, and the desired level of detail in the results. The data and protocols presented in this guide provide a solid foundation for researchers to select and implement a validated analytical method for the reliable monitoring of these important process contaminants.

References

• 1. Analytical approaches for MCPD esters and glycidyl esters in food and biological samples: a review and future perspectives. | Sigma-Aldrich [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
• 4. fssai.gov.in [fssai.gov.in]
• 5. Assessment of critical steps of a GC/MS based indirect analytical method for the determination of fatty acid esters of monochloropropanediols (MCPDEs) and of glycidol (GEs) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the direct detection of 2-monochloropropanediol (2-MCPD) esters in edible oils. | Semantic Scholar [semanticscholar.org]
• 7. tandfonline.com [tandfonline.com]
• 8. 2-Monochloropropanediol (2-MCPD), 3-Monochloropropanediol (3-MCPD), and Glycidol in Infant and Adult/Pediatric Nutritional Formula: Single-Laboratory Validation, First Action 2018.12 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Automated sample preparation and analysis by gas chromatography tandem mass spectrometry (GC-MS/MS) for the determination of 3- and 2-monochloropropanediol (MCPD) esters and glycidol esters in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Novel approaches to analysis of 3-chloropropane-1,2-diol esters in vegetable oils - PubMed [pubmed.ncbi.nlm.nih.gov]

"inter-laboratory comparison of 1,3-Dilinolenoyl-2-chloropropanediol measurements"

A Guide to Inter-Laboratory Comparisons of 2- and 3-MCPD Ester Measurements

Introduction

This guide provides a comparative overview of analytical methodologies for the determination of 2- and 3-monochloropropanediol (MCPD) fatty acid esters, a class of processing contaminants found in refined edible oils and fats, and food products containing them. Due to the molecular similarity, the analytical approaches and inter-laboratory performance data for 2- and 3-MCPD esters are directly relevant to the specific compound 1,3-dilinolenoyl-2-chloropropanediol. These compounds are of significant interest to researchers, food safety professionals, and regulators due to potential health concerns. The accuracy and comparability of analytical results across different laboratories are crucial for risk assessment and regulatory compliance. This document summarizes data from proficiency tests and collaborative studies, details common experimental protocols, and outlines the workflow of a typical inter-laboratory comparison.

Data Presentation: Performance of Analytical Methods in Inter-Laboratory Studies

The performance of laboratories in measuring MCPD esters is often evaluated through proficiency tests, where identical samples are analyzed by multiple laboratories. The results provide a snapshot of the accuracy, precision, and comparability of the methods being used. Key performance indicators include the z-score, which measures how far a laboratory's result is from the assigned value, with a |z-score| ≤ 2 being considered satisfactory[1].

Table 1: Summary of a Proficiency Test for 3-MCPD Esters in Edible Oils

| Test Material | Number of Participating Laboratories | Percentage of Satisfactory Performance (|z| ≤ 2) | Key Observation | | :--- | :--- | :--- | :--- | | Contaminated Palm Oil | 34 | 56% | Analysis procedure-dependent differences in performance were observed.[1][2] | | Spiked Extra Virgin Olive Oil | 34 | 85% | No significant method-dependent differences in performance were found.[1][2] |

Data sourced from a proficiency test organized by the Institute for Reference Materials and Measurements (IRMM) of the European Commission's Joint Research Centre (JRC).[1]

Table 2: Method Precision from an International Interlaboratory Study of AOCS Official Method Cd 29c-13

Sample Matrix	Mean (mg/kg)	Repeatability Standard Deviation (RSDr)	Reproducibility Standard Deviation (RSDR)	HorRat Value
Refined Palm Oil	2.13	5.3%	12.0%	1.3
Refined Palm Olein	0.95	7.9%	15.0%	1.4
Infant Formula Fat	0.31	11.0%	22.0%	1.8
Margarine	0.15	15.0%	25.0%	1.9

The precision of the method is determined through international collaborative studies, with HorRat values between 0.5 and 2.2 being acceptable.[3][4] This demonstrates the expected variability when the same method is performed in different laboratories.

Experimental Protocols

The determination of MCPD esters in food matrices, particularly oils and fats, typically involves indirect methods. These methods rely on the cleavage of the fatty acid esters to release the MCPD backbone, which is then derivatized and quantified, usually by Gas Chromatography-Mass Spectrometry (GC-MS). Several official methods based on this principle have been established and validated through inter-laboratory studies.[5][6]

Key Experimental Steps in Indirect Methods (e.g., AOCS Cd 29a-13, 29b-13, 29c-13)

• Sample Preparation and Internal Standard Spiking: A known amount of the oil or fat sample is weighed. Isotopically labeled internal standards, such as 3-MCPD-d5 esters, are added at the beginning of the procedure to account for analyte losses and variations during sample preparation and analysis.[7][8]

• Fat Extraction (for solid or non-fatty matrices): For foods like infant formula, crackers, or potato chips, the fat portion must first be extracted. Solvents such as a mixture of t-butyl methyl ether and hexane (B92381) are commonly used.[7][8] Pressurized liquid extraction (PLE) is also employed for efficient extraction.[7]

• Transesterification (Ester Cleavage): This is the core step where the fatty acids are cleaved from the MCPD backbone. This is achieved through either acid- or base-catalyzed transesterification.

  • Acidic Transesterification (e.g., AOCS Cd 29a-13): The sample is treated with an acidic solution, often sulfuric acid in methanol, to release 2- and 3-MCPD.[6][8] A key advantage of some acidic procedures is the degradation of glycidyl (B131873) esters, which can otherwise interfere and lead to an overestimation of 3-MCPD.[1]

  • Alkaline Transesterification (e.g., AOCS Cd 29b-13): A slow alkaline release of MCPD is performed. This method requires careful control as the released MCPD can partially convert to glycidol (B123203) under alkaline conditions, potentially leading to inaccuracies.[6]

• Derivatization: The free 2- and 3-MCPD are volatile and require derivatization to improve their chromatographic properties for GC analysis. Phenylboronic acid (PBA) is a common derivatizing agent that reacts with the diol structure of MCPD to form a stable cyclic ester.[7][8]

• Purification/Clean-up: After derivatization, a clean-up step, often involving extraction with a non-polar solvent like hexane, is performed to remove interferences such as fatty acid methyl esters (FAMEs) that are generated during transesterification.[8]

• GC-MS Analysis: The final extract containing the derivatized MCPD is injected into a gas chromatograph coupled to a mass spectrometer. The analytes are separated on a capillary column and detected by the mass spectrometer, often in selected ion monitoring (SIM) mode for enhanced sensitivity and selectivity. Quantification is performed by comparing the response of the native analyte to its corresponding isotopically labeled internal standard.[7][9]

Direct Methods

Direct methods, which analyze the intact MCPD esters, are also available. These methods typically utilize Liquid Chromatography-Mass Spectrometry (LC-MS). The advantage is the avoidance of artifact formation that can occur during the chemical conversion steps of indirect methods. However, the vast number of possible fatty acid combinations for MCPD di- and mono-esters presents a significant analytical challenge, requiring numerous reference standards.[6]

Mandatory Visualization

The following diagram illustrates the typical workflow of an inter-laboratory comparison study for the analysis of chemical contaminants like MCPD esters.

Caption: Workflow of an Inter-Laboratory Comparison Study.

References

• 1. joint-research-centre.ec.europa.eu [joint-research-centre.ec.europa.eu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. library.aocs.org [library.aocs.org]
• 5. aocs.org [aocs.org]
• 6. fediol.eu [fediol.eu]
• 7. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 8. nqacdublin.com [nqacdublin.com]
• 9. shimadzu.com [shimadzu.com]

A Comparative Guide to Chlorinated Lipids in Biological Systems: Endogenous Mediators vs. Exogenous Contaminants

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 1,3-dilinolenoyl-2-chloropropanediol and other chlorinated lipids, focusing on their distinct origins, biological activities, and the analytical methodologies used for their study. Chlorinated lipids represent a diverse class of molecules that can be broadly categorized into two groups based on their origin: endogenous lipids formed during inflammatory processes and exogenous lipids introduced as food processing contaminants. Understanding the fundamental differences between these groups is critical for assessing their respective roles in health and disease.

Classification and Formation of Chlorinated Lipids

Chlorinated lipids are not a homogenous group. Their formation pathways dictate their structure and subsequent biological function. Endogenous chlorinated lipids are products of the innate immune response, whereas exogenous forms, such as 1,3-dilinolenoyl-2-chloropropanediol, are artifacts of modern food processing.

Endogenous Formation: During inflammation, immune cells like neutrophils and monocytes release the enzyme myeloperoxidase (MPO). MPO catalyzes the production of hypochlorous acid (HOCl), a potent oxidizing and chlorinating agent.[1] HOCl readily reacts with cellular membranes, particularly with plasmalogens—a class of phospholipids (B1166683) abundant in cardiac and neural tissue—to generate α-chlorofatty aldehydes (e.g., 2-chlorohexadecanal).[1][2] These aldehydes are then metabolized into more stable α-chlorofatty acids and α-chlorofatty alcohols.[1]

Diagram 1. Formation of endogenous chlorinated lipids.

Exogenous Formation: Chloropropanols and their fatty acid esters are formed when foods containing lipids (triglycerides) and chloride ions are processed at high temperatures (>200°C), such as during the refining of vegetable oils or the production of acid-hydrolyzed vegetable protein.[3][4] These compounds, including 2-monochloropropanediol (2-MCPD) esters, 3-monochloropropanediol (3-MCPD) esters, and 1,3-dichloro-2-propanol (B29581) (1,3-DCP), are not naturally present in biological systems.[5][6] 1,3-Dilinolenoyl-2-chloropropanediol is a specific diester of 2-MCPD and linolenic acid, falling into this category.

Diagram 2. Formation of chlorinated lipid food contaminants.

The table below summarizes the key classes of chlorinated lipids.

Table 1: Major Classes of Chlorinated Lipids in Biological Systems
Lipid Class	Specific Example(s)	Primary Source / Formation Mechanism
Endogenous Chlorinated Lipids
α-Chlorofatty Aldehydes	2-Chlorohexadecanal (2-ClHDA)	Myeloperoxidase (MPO)-derived HOCl reacting with the vinyl ether bond of plasmalogens during inflammation.[1]
α-Chlorofatty Acids	2-Chlorohexadecanoic Acid (2-ClHA)	Oxidation of α-chlorofatty aldehydes.[1]
α-Chlorofatty Alcohols	2-Chlorohexadecanol	Reduction of α-chlorofatty aldehydes.[2]
Exogenous Chlorinated Lipids (Food Contaminants)
2-MCPD Esters	1,3-Dilinolenoyl-2-chloropropanediol	High-temperature processing of foods containing triglycerides and chloride.[4]
3-MCPD Esters	3-palmitoyl-2-oleoyl-1-chloro-propanediol	High-temperature processing of foods containing triglycerides and chloride.[6]
Dichloropropanol (DCP) & Esters	1,3-Dichloro-2-propanol (1,3-DCP)	Industrial chemical and food processing contaminant.[5]

Metabolism and Clearance

The metabolic fates of endogenous and exogenous chlorinated lipids are distinct, reflecting their different chemical structures and biological contexts.

Endogenous Chlorinated Lipids: The stable metabolite, α-chlorofatty acid (2-ClFA), cannot undergo standard beta-oxidation due to the chlorine atom. Instead, it is cleared by hepatic ω-oxidation, followed by beta-oxidation from the ω-end, ultimately being excreted in the urine as short-chain dicarboxylic acids like 2-chloroadipic acid.[7] This clearance pathway is upregulated by the Peroxisome Proliferator-Activated Receptor alpha (PPARα), a key regulator of lipid metabolism.[7][8] Interestingly, 2-ClFA itself can act as a PPARα agonist, thus promoting its own clearance.[7]

Diagram 3. Metabolic clearance of endogenous α-chlorofatty acids.

Exogenous Chlorinated Lipids: In the gastrointestinal tract, MCPD esters are largely hydrolyzed by lipases, releasing free 2-MCPD or 3-MCPD.[9][10] 1,3-DCP, a more toxic variant, can be metabolized by cytochrome P450 enzymes to reactive, genotoxic intermediates such as epichlorohydrin, which can form DNA adducts.[5][11] This metabolic activation is a key mechanism behind its suspected carcinogenicity.[12][13]

Diagram 4. Metabolic activation and toxicity of 1,3-DCP.

Comparative Biological Activities and Signaling

The biological effects of chlorinated lipids diverge significantly. Endogenous forms act as signaling molecules in inflammation, while exogenous forms are primarily studied for their toxicity. There is very limited specific data on 1,3-dilinolenoyl-2-chloropropanediol itself; therefore, its activity is inferred from studies on other 2-MCPD esters.

Table 2: Comparison of Biological Activities of Chlorinated Lipids
Chlorinated Lipid Class	Specific Example	Key Biological Effect(s)	Known Signaling Pathway(s)	Context
Endogenous
α-Chlorofatty Aldehydes	2-ClHDA	Pro-inflammatory; increases endothelial permeability; promotes neutrophil and platelet adhesion; induces apoptosis in monocytes.[7][14][15]	Induces expression of adhesion molecules (P-selectin, ICAM-1, VCAM-1).[14][15]	Inflammation, Sepsis, Atherosclerosis
α-Chlorofatty Acids	2-ClHA	Pro-inflammatory; activates PPARα, enhancing its own clearance; inhibits endothelial nitric oxide synthase (eNOS).[7]	PPARα signaling.[7][16]	Inflammation, Metabolic Regulation
Exogenous
2-MCPD Esters	1,3-dipalmitoyl-2-chloropropanediol	Hydrolyzed to 2-MCPD. Less toxic than 3-MCPD, but data is limited. High doses in rats caused myopathy and nephrotoxicity.[3][17]	Cytotoxicity may be linked to apoptosis induction by the released free fatty acids.[9]	Food Contamination
3-MCPD Esters	3-MCPD dipalmitate	Hydrolyzed to 3-MCPD, a possible human carcinogen (Group 2B). Primary toxicity is nephrotoxicity.[6][17]	Mechanism not fully elucidated; involves hydrolysis to free 3-MCPD.[10]	Food Contamination
Dichloropropanols	1,3-DCP	Suspected carcinogen. Metabolized to genotoxic epichlorohydrin. Depletes glutathione and induces hepatic lipid accumulation by inhibiting autophagy.[5][11]	Disrupts circadian clock (REV-ERBα) leading to autophagy inhibition.[5]	Food Contamination, Industrial Exposure

Signaling by Endogenous Chlorinated Lipids: Endogenous chlorinated lipids, such as 2-ClHDA and 2-ClFA, are potent signaling molecules that amplify inflammatory responses. They activate endothelial cells, causing them to express adhesion molecules like P-selectin and ICAM-1. This promotes the recruitment of more leukocytes and platelets to the site of inflammation, a key step in the inflammatory cascade.[14][15]

References

• 1. Strategies for the analysis of chlorinated lipids in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. cot.food.gov.uk [cot.food.gov.uk]
• 4. fera.co.uk [fera.co.uk]
• 5. 1,3-DICHLORO-2-PROPANOL (JECFA Food Additives Series 48) [inchem.org]
• 6. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 7. The Chlorinated Lipidome Originating from Myeloperoxidase-Derived HOCl Targeting Plasmalogens: Metabolism, Clearance, and Biological Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | PPARα: An emerging target of metabolic syndrome, neurodegenerative and cardiovascular diseases [frontiersin.org]
• 9. 2-Chloro-1,3-propanediol (2-MCPD) and its fatty acid esters: cytotoxicity, metabolism, and transport by human intestinal Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. oehha.ca.gov [oehha.ca.gov]
• 12. Page loading... [wap.guidechem.com]
• 13. 1,3-DICHLORO-2-PROPANOL - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. 2-Chlorofatty Aldehyde Elicits Endothelial Cell Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Chlorinated Lipids Elicit Inflammatory Responses In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Integrated physiology and systems biology of PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

A Comparative Analysis of 1,3-Dilinolenoyl-2-chloropropanediol and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the putative metabolic fate and potential biological activities of 1,3-Dilinolenoyl-2-chloropropanediol (1,3-DL-2-CPD) and its anticipated metabolites. Due to the limited direct experimental data on 1,3-DL-2-CPD, this analysis is based on the established metabolic pathways of its constituent components: 2-chloro-1,3-propanediol (B29967) (2-MCPD) esters and α-linolenic acid (ALA).

Executive Summary

1,3-Dilinolenoyl-2-chloropropanediol is a diester molecule composed of a 2-chloropropanediol backbone and two α-linolenic acid side chains. Its biological effects are predicted to be primarily dictated by the products of its hydrolysis and subsequent metabolism. The primary metabolic pathway is expected to involve the enzymatic hydrolysis of the ester bonds, releasing free 2-chloro-1,3-propanediol (2-MCPD) and two molecules of α-linolenic acid. These metabolites then enter their respective metabolic pathways, leading to a diverse array of biologically active molecules. This guide will compare the parent compound with its key predicted metabolites: 2-MCPD, and the elongated and desaturated omega-3 fatty acids derived from ALA, namely eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA), as well as products of cytochrome P450 (CYP) metabolism.

Data Presentation

Table 1: Predicted Metabolites of 1,3-Dilinolenoyl-2-chloropropanediol

Parent Compound	Primary Metabolites (Post-Hydrolysis)	Secondary Metabolites (ALA Pathway)	Secondary Metabolites (2-MCPD Pathway)
1,3-Dilinolenoyl-2-chloropropanediol	2-chloro-1,3-propanediol (2-MCPD)	Eicosapentaenoic acid (EPA)	2-chlorohydracrylic acid
α-Linolenic acid (ALA)	Docosahexaenoic acid (DHA)
Epoxides, Dihydroxyeicosatrienoic acids (via CYP)

Table 2: Comparative Toxicological and Biological Activity Profile

Compound	Known/Predicted Biological Activity	Reported/Predicted Toxicity	Supporting Evidence/Inference
1,3-Dilinolenoyl-2-chloropropanediol	Likely inactive until hydrolyzed.	Low direct toxicity, acts as a pro-drug.	Inferred from data on other fatty acid esters of chloropropanols.
2-chloro-1,3-propanediol (2-MCPD)	Cardiotoxicity has been identified as a primary outcome of 2-MCPD exposure in some rodent toxicity studies.[1]	Potential for renal and testicular toxicity.[2] Classified by some agencies as a suspected genotoxic carcinogen.[1]	Studies on 2-MCPD and its related compound 3-MCPD.[1][2]
α-Linolenic acid (ALA)	Essential fatty acid with anti-inflammatory properties. Precursor to EPA and DHA.[3][4]	Generally recognized as safe. Susceptible to oxidation.[3]	Extensive nutritional and metabolic studies.[3][4]
Eicosapentaenoic acid (EPA)	Anti-inflammatory, cardiovascular benefits.	Generally recognized as safe.	Numerous clinical and preclinical studies.
Docosahexaenoic acid (DHA)	Crucial for brain and retinal function. Anti-inflammatory.	Generally recognized as safe.	Extensive research in neuroscience and nutrition.
CYP Metabolites of ALA/EPA/DHA	Regulation of vascular tone, inflammation, and other physiological processes.[5][6]	Biological effects are complex and context-dependent.	In vitro and in vivo studies on CYP-epoxygenases.[5][7]
2-chlorohydracrylic acid	Identified as a urinary metabolite of 2-MCPD in humans.	Toxicological profile not well-characterized.	Human metabolism studies of 2-MCPD.

Predicted Metabolic Pathways

The metabolic journey of 1,3-DL-2-CPD is anticipated to commence in the gastrointestinal tract with enzymatic hydrolysis, followed by the systemic metabolism of its constituent parts.

Hydrolysis of 1,3-Dilinolenoyl-2-chloropropanediol

The initial and most critical step in the metabolism of 1,3-DL-2-CPD is the hydrolysis of its ester linkages, primarily by pancreatic lipases in the small intestine. This reaction releases the free chloropropanol, 2-MCPD, and two molecules of the essential omega-3 fatty acid, α-linolenic acid.

Caption: Initial hydrolysis of 1,3-DL-2-CPD.

Metabolism of α-Linolenic Acid (ALA)

Following its release, ALA is absorbed and undergoes a series of elongation and desaturation reactions, primarily in the liver, to produce longer-chain, more unsaturated omega-3 fatty acids, including EPA and DHA. These fatty acids can then be incorporated into cell membranes or act as precursors for signaling molecules. Additionally, ALA and its derivatives can be metabolized by cytochrome P450 (CYP) enzymes to form various epoxides and diols with diverse biological activities.[5][7]

Caption: Metabolic pathways of α-linolenic acid.

Metabolism of 2-chloro-1,3-propanediol (2-MCPD)

The metabolism of 2-MCPD is less well-defined than that of ALA. However, studies on the related compound 3-MCPD suggest that it can be oxidized to form chlorinated carboxylic acids. For 2-MCPD, the corresponding metabolite identified in human urine is 2-chlorohydracrylic acid.

Caption: Postulated metabolism of 2-MCPD.

Experimental Protocols

Detailed methodologies for key experiments are provided below. These are generalized protocols and may require optimization for the specific analysis of 1,3-DL-2-CPD and its metabolites.

In Vitro Hydrolysis of 1,3-Dilinolenoyl-2-chloropropanediol by Pancreatic Lipase

Objective: To determine the rate and extent of hydrolysis of 1,3-DL-2-CPD by pancreatic lipase.

Materials:

• 1,3-Dilinolenoyl-2-chloropropanediol

• Porcine pancreatic lipase

• Tris-HCl buffer (pH 8.0)

• Bile salts (e.g., sodium taurocholate)

• Calcium chloride (CaCl2)

• Fatty acid-free bovine serum albumin (BSA)

• Solvents for extraction (e.g., hexane, isopropanol)

• Internal standards for GC-MS or LC-MS analysis

Procedure:

• Prepare a stock solution of 1,3-DL-2-CPD in a suitable solvent (e.g., ethanol).

• Prepare the reaction buffer containing Tris-HCl, bile salts, and CaCl2.

• Add the 1,3-DL-2-CPD stock solution to the reaction buffer and emulsify by sonication.

• Initiate the reaction by adding pancreatic lipase.

• Incubate the reaction mixture at 37°C with constant shaking.

• At various time points, stop the reaction by adding a quenching solution (e.g., a mixture of isopropanol (B130326) and hexane).

• Extract the lipids from the reaction mixture.

• Analyze the extracted lipids for the presence of 1,3-DL-2-CPD, mono-linolenoyl-2-chloropropanediol, and free α-linolenic acid using GC-MS or LC-MS/MS.

Caption: Workflow for in vitro lipase assay.

Analysis of α-Linolenic Acid Metabolism in a Cellular Model (e.g., HepG2 cells)

Objective: To investigate the conversion of ALA released from 1,3-DL-2-CPD to EPA and DHA.

Materials:

• HepG2 cells

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• 1,3-Dilinolenoyl-2-chloropropanediol or α-Linolenic acid

• Solvents for lipid extraction (e.g., chloroform, methanol)

• Internal standards for fatty acid analysis

• GC-FID or GC-MS for fatty acid methyl ester (FAME) analysis

Procedure:

• Culture HepG2 cells to near confluency.

• Treat the cells with either 1,3-DL-2-CPD or ALA for a specified period (e.g., 24-72 hours).

• Harvest the cells and wash with PBS.

• Extract total lipids from the cells using a method such as the Folch or Bligh-Dyer procedure.

• Prepare fatty acid methyl esters (FAMEs) from the total lipid extract by transesterification.

• Analyze the FAMEs by GC-FID or GC-MS to quantify the relative amounts of ALA, EPA, and DHA.

Genotoxicity Assessment of 2-chloro-1,3-propanediol

Objective: To evaluate the potential of 2-MCPD to induce DNA damage.

Recommended Assays (Tier 1 as per EFSA guidance): [8]

• Bacterial Reverse Mutation Assay (Ames Test - OECD TG 471): To detect point mutations.[9]

• In Vitro Mammalian Cell Micronucleus Test (OECD TG 487): To detect clastogenic and aneugenic effects.[9]

General Procedure for Ames Test:

• Select appropriate bacterial strains (e.g., Salmonella typhimurium TA98, TA100, TA1535, TA1537 and Escherichia coli WP2 uvrA).

• Prepare different concentrations of 2-MCPD.

• Expose the bacterial strains to the test substance with and without a metabolic activation system (S9 mix).

• Plate the treated bacteria on minimal glucose agar (B569324) plates.

• Incubate for 48-72 hours.

• Count the number of revertant colonies and compare to the negative control.

Caption: Workflow for Ames test.

Conclusion

The biological impact of 1,3-Dilinolenoyl-2-chloropropanediol is intrinsically linked to its metabolic breakdown into 2-chloro-1,3-propanediol and α-linolenic acid. While the parent molecule is likely to be biologically inert, its metabolites possess distinct and contrasting activities. The liberation of ALA offers potential health benefits associated with omega-3 fatty acids. Conversely, the release of 2-MCPD raises toxicological concerns due to its potential cardiotoxicity and genotoxicity. Further direct experimental investigation of 1,3-DL-2-CPD is imperative to fully elucidate its pharmacokinetic profile and to accurately assess its risk-benefit profile for any potential therapeutic or industrial application. Researchers should focus on in vivo studies to confirm the predicted metabolic pathways and to determine the tissue-specific accumulation and effects of its metabolites.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. α-Linolenic acid - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Role of cytochrome P450 enzymes in the bioactivation of polyunsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytochrome P450 Metabolism of Polyunsaturated Fatty Acids and Neurodegeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. efsa.europa.eu [efsa.europa.eu]
• 9. tandfonline.com [tandfonline.com]

A Comparative Analysis of LC-MS and GC-MS Methods for the Quantification of 1,3-Dilinolenoyl-2-chloropropanediol

A comprehensive cross-validation of analytical methodologies is critical for ensuring data accuracy, and reliability in the analysis of food processing contaminants such as 1,3-Dilinolenoyl-2-chloropropanediol (DLCPD), a specific ester of 2-monochloropropanediol (2-MCPD). This guide provides a detailed comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS) methods for the quantification of DLCPD and related compounds, offering insights for researchers, scientists, and professionals in drug development and food safety.

While direct comparative studies on 1,3-Dilinolenoyl-2-chloropropanediol are not extensively documented, this guide draws upon established methodologies for the analysis of 2- and 3-MCPD esters, which are structurally analogous and share similar analytical challenges.

Quantitative Performance Comparison

The selection of an analytical method is often dictated by its quantitative performance characteristics. The following table summarizes typical performance data for LC-MS/MS and GC-MS methods in the analysis of MCPD esters, providing a baseline for what can be expected for DLCPD analysis.

Parameter	LC-MS/MS	GC-MS
Limit of Quantification (LOQ)	0.02 to 0.08 mg/kg[1]	~5 µg/kg (for free MCPD)[2]
Linearity (r²)	>0.99	≥ 0.9990[3]
Repeatability (RSDr)	5.5% to 25.5%[1]	~5%[2]
Recovery	89-120%	77-98%[2]
Derivatization Required	No (Direct analysis)[4]	Yes
Analysis Time	Generally shorter per sample	Can be longer due to derivatization

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. Below are representative protocols for both LC-MS and GC-MS analysis of MCPD esters.

LC-MS/MS Method for Direct Analysis of MCPD Esters

This method allows for the direct measurement of the intact ester.

• Sample Preparation : Samples (oils and fats) are dissolved in a mixture of tert-butyl methyl ether and ethyl acetate (B1210297) (4:1)[1].

• Purification : The sample solution is purified using two solid-phase extraction (SPE) cartridges, typically C18 and silica, to remove interfering substances[1].

• Chromatographic Separation : The purified extract is injected into a liquid chromatography system. A reversed-phase column is commonly used for the separation of the MCPD esters[4].

• Mass Spectrometric Detection : Detection and quantification are performed using a tandem mass spectrometer (MS/MS) operating in a suitable ionization mode, such as electrospray ionization (ESI)[4]. The instrument is typically set to multiple reaction monitoring (MRM) for high selectivity and sensitivity.

GC-MS Method for Indirect Analysis of MCPD Esters

This approach typically involves the hydrolysis of the ester to free MCPD, followed by derivatization.

• Extraction and Hydrolysis : The MCPD esters are extracted from the sample matrix. An acid- or base-catalyzed hydrolysis or transesterification step is then employed to release the free 2-MCPD.

• Derivatization : The resulting free 2-MCPD is derivatized to increase its volatility and thermal stability for GC analysis. Common derivatizing agents include heptafluorobutyric acid anhydride (B1165640) or silylation reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA)[2][3].

• Gas Chromatographic Separation : The derivatized analyte is separated on a capillary GC column.

• Mass Spectrometric Detection : A mass spectrometer is used for detection and quantification, often in selected ion monitoring (SIM) mode for enhanced sensitivity.

Methodology and Validation Workflows

The following diagrams illustrate the typical experimental workflows for the LC-MS and GC-MS methods, as well as the logical flow for a cross-validation study.

Comparative workflows for LC-MS/MS and GC-MS analysis.

Logical flow for the cross-validation of analytical methods.

Conclusion

Both LC-MS and GC-MS offer viable approaches for the analysis of 1,3-Dilinolenoyl-2-chloropropanediol, each with distinct advantages and disadvantages.

• LC-MS/MS provides a more direct and potentially faster method by avoiding the need for derivatization. This can reduce sample preparation time and potential sources of error. However, matrix effects can be a significant challenge, requiring careful optimization of the purification steps.

• GC-MS is a well-established and robust technique for the analysis of volatile and semi-volatile compounds. The derivatization step, while adding time to the workflow, can improve chromatographic performance and sensitivity. The indirect nature of the analysis (measuring the hydrolyzed backbone) means that information about the specific fatty acid esters is lost.

The choice between these two powerful techniques will depend on the specific requirements of the analysis, including the need for direct ester information, desired sample throughput, and the available instrumentation. For a comprehensive understanding of a sample, employing both methods in a cross-validation study is the most rigorous approach, ensuring the accuracy and reliability of the data.

References

• 1. A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sensitive method for the determination of 1,3-dichloropropan-2-ol and 3-chloropropane-1,2-diol in soy sauce by capillary gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. derpharmachemica.com [derpharmachemica.com]

A Comparative Guide to the Specificity Assessment of Analytical Methods for 1,3-Dilinolenoyl-2-chloropropanediol

For Researchers, Scientists, and Drug Development Professionals

The detection and quantification of 1,3-Dilinolenoyl-2-chloropropanediol (1,3-DLCP), a member of the 2- and 3-monochloropropane-1,2-diol (MCPD) esters family, are of significant interest due to their potential formation in refined edible oils and their classification as possible carcinogens.[1] Currently, the analytical landscape for 1,3-DLCP is dominated by chromatographic techniques. This guide provides a comparative overview of these established methods and explores the potential for the development of highly specific antibody-based assays as a future alternative.

Current Analytical Gold Standards: GC-MS and LC-MS/MS

The analysis of MCPD esters, including 1,3-DLCP, is primarily achieved through two main instrumental approaches: Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[2] These methods can be broadly categorized into "indirect" and "direct" approaches.

• Indirect Methods: These methods involve the transesterification of the MCPD esters to release the free MCPD, which is then derivatized to enhance its volatility for GC-MS analysis.[1]

• Direct Methods: Direct analysis, typically using LC-MS/MS, allows for the detection of the intact MCPD esters without the need for derivatization.[3]

A summary of the performance characteristics of these methods is presented in Table 1.

Table 1: Comparison of a Hypothetical Antibody-Based Assay with Existing Analytical Methods for 1,3-DLCP

Feature	Gas Chromatography-Mass Spectrometry (GC-MS) (Indirect)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) (Direct)	Hypothetical Specific Monoclonal Antibody (mAb) Assay (e.g., ELISA)
Principle	Transesterification, derivatization, and separation by GC with MS detection.[1]	Direct separation of intact esters by LC with MS/MS detection.[4]	Specific binding of a monoclonal antibody to the 1,3-DLCP molecule.
Specificity	High, based on chromatographic retention time and mass fragmentation.	High, based on chromatographic retention time and specific precursor-product ion transitions.	Potentially very high for the target molecule, but requires extensive validation against structurally similar compounds.
Limit of Quantitation (LOQ)	Generally low, can reach µg/kg levels.[5][6]	At or below 30 ng/g for some diesters.[4]	Potentially in the low ng/mL to pg/mL range, depending on antibody affinity.
Sample Preparation	Multi-step: extraction, transesterification, derivatization.[7]	Simpler than indirect methods: extraction and dilution.[4]	Minimal: sample dilution, followed by incubation steps.
Throughput	Low to medium, due to lengthy sample preparation and chromatographic run times.	Higher than GC-MS, with faster run times.[3]	High, suitable for screening large numbers of samples in microplate format.
Cost per Sample	High, requires expensive instrumentation and skilled personnel.	High, requires expensive instrumentation and skilled personnel.	Potentially lower for routine screening after initial antibody development costs.
Confirmation	Provides structural information through mass spectra.	Provides high confidence confirmation through MS/MS transitions.	Further confirmation by other methods would be required for regulatory purposes.

The Future: High-Specificity Antibody-Based Assays

While chromatographic methods are powerful, they can be time-consuming and require significant capital investment. The development of a monoclonal antibody with high specificity for 1,3-DLCP could offer a rapid, high-throughput, and cost-effective screening tool. Such an immunoassay, for instance, an Enzyme-Linked Immunosorbent Assay (ELISA), would be particularly beneficial for quality control in food production and for initial screening in toxicological studies.

The primary challenge in developing such an antibody lies in the small and lipophilic nature of the 1,3-DLCP molecule, which can make it difficult to elicit a specific immune response.

Experimental Workflow for Specificity Assessment of a Novel Anti-1,3-DLCP Antibody

The following diagram illustrates a hypothetical workflow for assessing the specificity of a newly developed monoclonal antibody for 1,3-DLCP.

References

• 1. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 2. Analytical approaches for MCPD esters and glycidyl esters in food and biological samples: a review and future perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. fediol.eu [fediol.eu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sensitive method for the determination of 1,3-dichloropropan-2-ol and 3-chloropropane-1,2-diol in soy sauce by capillary gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. agriculturejournals.cz [agriculturejournals.cz]
• 7. fssai.gov.in [fssai.gov.in]

A Comparative Analysis of 1,3-Dilinolenoyl-2-chloropropanediol and 1,3-Dioleoyl-2-chloropropanediol for Drug Development Professionals

An objective guide to the physicochemical properties and potential biological activities of two structurally related lipid compounds, providing a framework for comparative experimental evaluation.

In the realm of drug discovery and development, the nuanced structural differences between lipid molecules can precipitate significant variations in their biological activity and toxicological profiles. This guide provides a comparative overview of 1,3-Dilinolenoyl-2-chloropropanediol and 1,3-Dioleoyl-2-chloropropanediol, two esters of the food processing contaminant 2-monochloropropane-1,3-diol (2-MCPD). While direct comparative experimental data for these specific compounds is limited in publicly available literature, this document synthesizes known information about their constituent parts and related molecules to provide a robust framework for their evaluation.

The core structural difference lies in the fatty acid chains: linolenic acid in the former is a polyunsaturated omega-3 fatty acid, whereas oleic acid in the latter is a monounsaturated omega-9 fatty acid. This variation in unsaturation is hypothesized to influence the compounds' physicochemical properties and their interactions with biological systems.

Physicochemical Properties

A summary of the known and calculated physicochemical properties of 1,3-Dilinolenoyl-2-chloropropanediol and 1,3-Dioleoyl-2-chloropropanediol is presented below. These properties are crucial for understanding their potential absorption, distribution, metabolism, and excretion (ADME) profiles.

Property	1,3-Dilinolenoyl-2-chloropropanediol	1,3-Dioleoyl-2-chloropropanediol	Data Source
Molecular Formula	C₃₉H₆₃ClO₄	C₃₉H₇₁ClO₄	Calculated
Molecular Weight	631.38 g/mol	639.48 g/mol	Calculated
Appearance	Liquid	Likely Liquid/Semi-solid	Inferred
Fatty Acid Composition	α-Linolenic Acid (18:3, n-3)	Oleic Acid (18:1, n-9)	Chemical Structure
Degree of Unsaturation	Polyunsaturated (6 double bonds)	Monounsaturated (2 double bonds)	Chemical Structure

Comparative Biological Activity Assessment: Experimental Protocols

To empirically determine the comparative biological effects of these two compounds, a series of in vitro assays are recommended. The following sections detail the experimental protocols for assessing cytotoxicity and apoptosis, which are critical endpoints in preclinical toxicology and pharmacology.

Experimental Protocol 1: Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Objective: To determine and compare the dose-dependent cytotoxicity of 1,3-Dilinolenoyl-2-chloropropanediol and 1,3-Dioleoyl-2-chloropropanediol on a selected cancer cell line (e.g., human colorectal carcinoma cell line, Caco-2).

Materials:

• 1,3-Dilinolenoyl-2-chloropropanediol and 1,3-Dioleoyl-2-chloropropanediol

• Caco-2 cells (or other relevant cell line)

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• MTT reagent (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed Caco-2 cells into 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of 1,3-Dilinolenoyl-2-chloropropanediol and 1,3-Dioleoyl-2-chloropropanediol in DMEM (e.g., 0.1, 1, 10, 50, 100 µM). Remove the culture medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plates for 24, 48, and 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT reagent to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot dose-response curves and determine the IC₅₀ values for each compound at each time point.

Figure 1. Experimental workflow for the MTT cytotoxicity assay.

Experimental Protocol 2: Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is another method to assess cytotoxicity by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.

Objective: To quantify and compare the membrane-damaging cytotoxic effects of 1,3-Dilinolenoyl-2-chloropropanediol and 1,3-Dioleoyl-2-chloropropanediol.

Materials:

• Commercially available LDH cytotoxicity assay kit

• Treated cell culture supernatants from the primary cytotoxicity experiment (or a parallel experiment)

• 96-well plates

• Microplate reader

Procedure:

• Sample Collection: Following treatment with the compounds as described in the MTT assay protocol, collect the cell culture supernatant from each well.

• Assay Reaction: Transfer the supernatant to a new 96-well plate. Add the LDH reaction mixture from the kit to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for the time specified in the kit protocol (typically 30 minutes), protected from light.

• Stop Reaction: Add the stop solution provided in the kit to each well.

• Absorbance Measurement: Measure the absorbance at the wavelength specified by the manufacturer (usually 490 nm).

• Data Analysis: Calculate the percentage of LDH release relative to a maximum LDH release control (cells lysed with a detergent).

Figure 2. Experimental workflow for the LDH cytotoxicity assay.

Experimental Protocol 3: Apoptosis Assessment using Caspase-Glo 3/7 Assay

This assay measures the activity of caspases 3 and 7, key biomarkers of apoptosis.

Objective: To determine if the observed cytotoxicity is mediated by the induction of apoptosis and to compare the pro-apoptotic potential of the two compounds.

Materials:

• Commercially available Caspase-Glo 3/7 assay kit

• Opaque-walled 96-well plates

• Luminometer

Procedure:

• Cell Treatment: Seed and treat cells with the compounds in opaque-walled 96-well plates as described in the MTT assay protocol.

• Reagent Addition: After the desired incubation period, add the Caspase-Glo 3/7 reagent directly to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for 1-2 hours.

• Luminescence Measurement: Measure the luminescence of each sample using a luminometer.

• Data Analysis: Compare the luminescence signals from treated cells to the vehicle control to determine the fold-increase in caspase 3/7 activity.

Potential Signaling Pathway

Based on studies of the parent compound, 1,3-dichloro-2-propanol, a potential mechanism of action for these lipid esters could involve the induction of apoptosis through the generation of reactive oxygen species (ROS) and the disruption of intracellular calcium homeostasis. The following diagram illustrates a hypothetical signaling pathway.

Figure 3. Hypothetical signaling pathway for apoptosis induction.

Conclusion

While 1,3-Dilinolenoyl-2-chloropropanediol and 1,3-Dioleoyl-2-chloropropanediol share a common chloropropanediol backbone, the difference in their fatty acid moieties is significant. The higher degree of unsaturation in 1,3-Dilinolenoyl-2-chloropropanediol may render it more susceptible to lipid peroxidation, potentially leading to greater ROS production and enhanced cytotoxicity compared to its monounsaturated counterpart. However, this hypothesis requires empirical validation. The experimental protocols outlined in this guide provide a clear and structured approach for researchers and drug development professionals to elucidate the comparative biological activities of these compounds, thereby informing decisions regarding their potential as therapeutic agents or their toxicological risk. The execution of these assays will generate the necessary data to build a comprehensive understanding of their structure-activity relationships.

Evaluating the Carcinogenic Potential of 1,3-Dilinolenoyl-2-chloropropanediol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative evaluation of the carcinogenic potential of 1,3-Dilinolenoyl-2-chloropropanediol and its relevant alternatives. As direct toxicological data for 1,3-Dilinolenoyl-2-chloropropanediol is scarce, this guide focuses on the carcinogenic properties of its potential hydrolysis products: 3-monochloropropane-1,2-diol (3-MCPD) and glycidol (B123203). Additionally, a structurally related and potent carcinogen, 1,3-dichloro-2-propanol (B29581) (1,3-DCP), is included for a comprehensive comparison. The International Agency for Research on Cancer (IARC) classifies 3-MCPD as a Group 2B carcinogen, "possibly carcinogenic to humans," and glycidol as a Group 2A carcinogen, "probably carcinogenic to humans"[1].

Comparative Analysis of Carcinogenic Potential

The carcinogenic potential of these compounds has been evaluated in numerous animal studies. The following tables summarize the key quantitative data from these experiments, providing a clear comparison of their tumorigenic effects.

Table 1: Carcinogenicity of 3-Monochloropropane-1,2-diol (3-MCPD) in Rats

Strain	Sex	Route	Dosing Regimen	Organ	Tumor Type	Incidence (%)
Sprague-Dawley	Male	Drinking Water	0 ppm	Kidney	Renal Tubule Carcinoma	0
400 ppm	16
0 ppm	Testes	Leydig Cell Tumor	4
400 ppm	24
Sprague-Dawley	Female	Drinking Water	0 ppm	Kidney	Renal Tubule Adenoma	0
400 ppm	12*
Statistically significant increase compared to control.[2][3][4][5]

Table 2: Carcinogenicity of Glycidol in Rats and Mice

Species/Strain	Sex	Route	Dosing Regimen	Organ	Tumor Type	Incidence (%)
F344/N Rats	Male	Gavage	0 mg/kg	Brain	Glioma	2
75 mg/kg	14
0 mg/kg	Forestomach	Squamous Cell Papilloma/Carcinoma	2
75 mg/kg	24
F344/N Rats	Female	Gavage	0 mg/kg	Mammary Gland	Fibroadenoma/Adenocarcinoma	28
75 mg/kg	54
B6C3F1 Mice	Male	Gavage	0 mg/kg	Liver	Hepatocellular Adenoma/Carcinoma	26
50 mg/kg	54
B6C3F1 Mice	Female	Gavage	0 mg/kg	Mammary Gland	Adenocarcinoma	2
50 mg/kg	14*
Statistically significant increase compared to control.[6][7][8][9][10]

Table 3: Carcinogenicity of 1,3-Dichloro-2-propanol (1,3-DCP) in Rats

Strain	Sex	Route	Dosing Regimen (mg/kg/day)	Organ	Tumor Type	Incidence (%)
Wistar	Male	Drinking Water	0	Liver	Hepatocellular Adenoma/Carcinoma	4
19	30
0	Tongue	Squamous Cell Papilloma/Carcinoma	0
19	26
0	Kidney	Renal Tubular Adenoma/Carcinoma	0
19	10
Wistar	Female	Drinking Water	0	Liver	Hepatocellular Adenoma/Carcinoma	2
30	44
0	Tongue	Squamous Cell Papilloma/Carcinoma	0
30	20
0	Thyroid	Follicular Cell Adenoma/Carcinoma	2
30	14
Statistically significant increase compared to control.[11][12]

Experimental Protocols

Detailed methodologies for the key carcinogenicity studies are provided below to allow for critical evaluation and replication.

3-MCPD Carcinogenicity Study in Sprague-Dawley Rats[2][3]

• Test Substance: 3-Monochloropropane-1,2-diol (3-MCPD)

• Animal Model: Groups of 50 male and 50 female Sprague-Dawley rats.

• Administration Route: Drinking water.

• Dosage Groups: 0, 25, 100, or 400 ppm.

• Duration: 104 weeks.

• Observations: Clinical signs, body weight, water consumption, and histopathological examination of all major organs.

• Statistical Analysis: The Poly-k test was used to assess the incidences of neoplastic and non-neoplastic lesions[3].

Glycidol Carcinogenicity Study in F344/N Rats and B6C3F1 Mice[8][9][13]

• Test Substance: Glycidol (purity >94%)

• Animal Models: Groups of 50 male and 50 female F344/N rats and B6C3F1 mice.

• Administration Route: Gavage.

• Dosage Groups (Rats): 0, 37.5, or 75 mg/kg body weight in distilled water, 5 days per week.

• Dosage Groups (Mice): 0, 25, or 50 mg/kg body weight in distilled water, 5 days per week.

• Duration: 103 weeks.

• Observations: Survival, body weight, and comprehensive histopathological examination of tissues.

1,3-DCP Carcinogenicity Study in Wistar Rats[12]

• Test Substance: 1,3-Dichloro-2-propanol (1,3-DCP)

• Animal Model: Groups of 50 male and 50 female Wistar KFM-Han rats.

• Administration Route: Drinking water.

• Dosage Groups: 0, 27, 80, or 240 mg/L, resulting in average daily doses of 0, 2.1, 6.3, and 19 mg/kg body weight for males, and 0, 3.4, 9.6, and 30 mg/kg body weight for females[12].

• Duration: 104 weeks.

• Observations: Survival, body weight, and histopathological examination of a comprehensive set of tissues from all animals.

Proposed Mechanisms and Signaling Pathways

The carcinogenic mechanisms of these chloropropanols and their epoxide derivatives are complex and involve both genotoxic and non-genotoxic pathways.

Metabolic Activation and Carcinogenic Pathways

The following diagrams illustrate the proposed metabolic activation and subsequent carcinogenic pathways for 3-MCPD, glycidol, and 1,3-DCP.

Caption: Proposed carcinogenic pathways for 3-MCPD.

Caption: Genotoxic mechanism of glycidol carcinogenicity.

Caption: Proposed carcinogenic pathways for 1,3-DCP.

References

• 1. fda.gov [fda.gov]
• 2. Carcinogenicity study of 3-monochloropropane-1,2-diol in Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dr-jetskeultee.nl [dr-jetskeultee.nl]
• 4. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 5. researchgate.net [researchgate.net]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. Glycidol - 15th Report on Carcinogens - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 9. Glycidol - Some Industrial Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. publications.iarc.who.int [publications.iarc.who.int]
• 11. 1,3-DICHLORO-2-PROPANOL - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. oehha.ca.gov [oehha.ca.gov]
• 13. Formation of Epichlorohydrin, a Known Rodent Carcinogen, Following Oral Administration of 1,3-Dichloro-2-propanol in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 3-MONOCHLORO-1,2-PROPANEDIOL - Some Chemicals Present in Industrial and Consumer Products, Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. The Trend in Mitigation Strategies of 3-Monochloropropane-1,2-diol and Glycidyl Esters in Edible Vegetable Oils: Today and Tomorrow - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Comparison of 1,3-Dilinolenoyl-2-chloropropanediol and Related 3-MCPD Esters in Food Samples

A comprehensive guide for researchers and drug development professionals on the analysis, occurrence, and toxicological aspects of 3-MCPD fatty acid esters in various food matrices.

Initial Assessment: The Case of 1,3-Dilinolenoyl-2-chloropropanediol

A targeted search for quantitative data on 1,3-Dilinolenoyl-2-chloropropanediol in food samples did not yield specific analytical results in peer-reviewed literature. This specific diester of 2-chloropropanediol with two molecules of linolenic acid is available as a chemical standard, confirming its identity. However, its individual quantification in food matrices is not commonly reported. Food safety and research laboratories typically measure the total content of 3-monochloropropane-1,2-diol (3-MCPD) fatty acid esters. This is achieved through indirect analytical methods that involve the hydrolysis of all ester forms to free 3-MCPD, which is then quantified. Therefore, this guide will focus on the broader, more extensively studied, and regulated category of 3-MCPD esters.

Quantitative Data of 3-MCPD and its Esters in Food Samples

The presence of 3-MCPD and its fatty acid esters is a known issue in thermally processed foods, particularly in refined edible oils. The levels of these contaminants can vary significantly depending on the food type and processing conditions. Below is a summary of reported concentrations in various food samples.

Food Sample Category	Food Product	Concentration Range of 3-MCPD and its Esters (as 3-MCPD)	Reference
Edible Oils & Fats	Refined Palm Oil	2.29 to 7.2 mg/kg	[1][2]
Refined Hazelnut Oil	0.06 to 2.12 mg/kg
Refined Riviera Olive Oil	0.16 to 1.69 mg/kg
Margarines	0.17 to 1.17 mg/kg
Unrefined Oils		[2]
Infant & Baby Foods	Infant Formula	0.021 to 0.92 mg/kg
Processed Foods	Salami	0.016 mg/kg
Cheese Alternative	0.043 mg/kg
Soup Powder	0.041 to 0.045 mg/kg
Wholemeal Bread Crumbs	0.030 mg/kg
Malt Extract	0.055 mg/kg
Acid-hydrolyzed Vegetable Protein	0.029 mg/kg

LOQ: Limit of Quantification

Experimental Protocols for the Analysis of 3-MCPD Esters

The quantification of 3-MCPD esters in food samples is primarily performed using two approaches: indirect and direct methods.

1. Indirect Analysis (GC-MS)

This is the most common approach and involves the hydrolysis of the 3-MCPD esters to free 3-MCPD, followed by derivatization and analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

• Sample Preparation and Hydrolysis:

  • An oil or fat sample (approximately 100 mg) is dissolved in a suitable solvent like tert-butyl methyl ether.

  • An internal standard, typically deuterated 3-MCPD-d5 esters, is added.

  • The esters are hydrolyzed to free 3-MCPD. This can be achieved through:

    • Acidic Transesterification: The sample is incubated with an acidic methanol (B129727) solution (e.g., sulfuric acid in methanol) at 40°C for 16 hours.[3]

    • Alkaline Transesterification: A faster method using a solution of sodium methoxide (B1231860) in methanol. The reaction time and temperature need to be carefully controlled.[4]

• Extraction and Derivatization:

  • After hydrolysis, the fatty acid methyl esters (FAMEs) are removed by liquid-liquid extraction with a non-polar solvent like hexane.

  • The remaining aqueous phase containing the free 3-MCPD is then extracted.

  • The extracted 3-MCPD is derivatized, most commonly with phenylboronic acid (PBA), to increase its volatility for GC analysis.[5]

• GC-MS Analysis:

  • The derivatized sample is injected into a GC-MS system.

  • Separation is typically achieved on a mid-polar capillary column.

  • Quantification is performed using selected ion monitoring (SIM) or tandem mass spectrometry (MS/MS) for higher sensitivity and selectivity.[6][7]

2. Direct Analysis (LC-MS/MS)

Direct methods allow for the analysis of intact 3-MCPD esters without prior hydrolysis, providing information on the specific fatty acid esters present.

• Sample Preparation:

  • The oil or fat sample is dissolved in a mixture of solvents like tert-butyl methyl ether and ethyl acetate.

  • The sample is then purified using solid-phase extraction (SPE) with cartridges such as C18 and silica (B1680970) to remove interfering compounds.[8]

• LC-MS/MS Analysis:

  • The purified extract is analyzed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • This technique can separate and quantify different mono- and diesters of 3-MCPD.[8] However, co-elution of positional isomers can be a challenge.[8]

Visualizations

Experimental Workflow for Indirect Analysis of 3-MCPD Esters

Caption: Experimental workflow for the indirect analysis of 3-MCPD esters.

Metabolic Pathway of 3-MCPD Esters

Caption: Simplified metabolic pathway of 3-MCPD esters in the body.

References

• 1. mjas.analis.com.my [mjas.analis.com.my]
• 2. pubs.acs.org [pubs.acs.org]
• 3. laballiance.com.my [laballiance.com.my]
• 4. fediol.eu [fediol.eu]
• 5. glsciences.eu [glsciences.eu]
• 6. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [restek.com]
• 7. shimadzu.com [shimadzu.com]
• 8. A new, direct analytical method using LC-MS/MS for fatty acid esters of 3-chloro-1,2-propanediol (3-MCPD esters) in edible oils - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide on the Correlation of 1,3-Dilinolenoyl-2-chloropropanediol and Related Compounds with Disease States

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the available scientific data on 1,3-Dilinolenoyl-2-chloropropanediol (1,3-DL-2-CPD) and its broader class of related compounds, 3-monochloropropane-1,2-diol (3-MCPD) esters, and their correlation with various disease states. Due to the limited specific research on 1,3-DL-2-CPD, this document focuses on the more extensively studied 3-MCPD and its esters, which are recognized as food processing contaminants.

Introduction to 1,3-Dilinolenoyl-2-chloropropanediol and 3-MCPD Esters

1,3-Dilinolenoyl-2-chloropropanediol is a specific diester of 3-monochloropropane-1,2-diol (3-MCPD). 3-MCPD and its fatty acid esters are contaminants that can form in foods, particularly in refined vegetable oils, during high-temperature processing.[1][2][3][4] Upon ingestion, 3-MCPD esters are largely hydrolyzed in the gastrointestinal tract, releasing free 3-MCPD, which is the primary molecule of toxicological concern.[2][5][6]

Correlation with Disease States

The primary health risks associated with 3-MCPD, the metabolite of 1,3-DL-2-CPD and other 3-MCPD esters, have been identified through animal studies. The main target organs for 3-MCPD toxicity are the kidneys and the male reproductive system.[1][4][5] Other health concerns include potential carcinogenic, neurological, and immunological effects.[1][5][6][7][8]

Kidney Disease

Animal studies have consistently shown that 3-MCPD is nephrotoxic.[5][7][8] The observed effects include renal tubular hyperplasia, a condition characterized by an increase in the number of cells in the tubules of the kidneys.[3] The European Food Safety Authority (EFSA) has used this endpoint to establish a tolerable daily intake for 3-MCPD.[3]

Male Reproductive Toxicity

3-MCPD has been shown to adversely affect the male reproductive system in animal models.[1][4][5] These effects are primarily observed in the testes. Historically, 3-MCPD was even investigated as a potential male antifertility drug before its toxic side effects halted research.[5]

Carcinogenicity

The International Agency for Research on Cancer (IARC) has classified 3-MCPD as a "possible human carcinogen" (Group 2B).[1][6] This classification is based on sufficient evidence of carcinogenicity in animals. Furthermore, glycidol, a related compound often formed alongside 3-MCPD, is classified as a "probable human carcinogen".[1]

Data on Toxicological Endpoints and Tolerable Intake

The following tables summarize key toxicological data for 3-MCPD and the established tolerable daily intake levels from major regulatory bodies.

Toxicological Endpoint	Animal Model	Key Observations	Reference
Nephrotoxicity	Rat	Renal tubular hyperplasia	[3]
Male Reproductive Toxicity	Rat	Adverse effects on testes	[1][4][5]
Carcinogenicity	Rodents	Increased incidence of tumors	[1]

Regulatory Body	Tolerable Daily Intake (TDI) for 3-MCPD and its esters	Reference
European Food Safety Authority (EFSA)	2 µg/kg of body weight per day	[2]
Joint FAO/WHO Expert Committee on Food Additives (JECFA)	4 µg/kg of body weight per day (Provisional Maximum)	[1][2][6]

Signaling Pathways and Experimental Workflows

Metabolic Pathway and Toxicological Targets of 3-MCPD Esters

The following diagram illustrates the metabolic conversion of 3-MCPD esters to free 3-MCPD and its subsequent impact on target organs.

Caption: Metabolic pathway of 3-MCPD esters and their toxicological targets.

Experimental Workflow for Analysis of 3-MCPD Esters

This diagram outlines a typical analytical procedure for the quantification of 3-MCPD esters in a sample matrix.

Caption: General workflow for the analysis of 3-MCPD esters.

Experimental Protocols

A common approach for the analysis of 3-MCPD esters in food and biological samples is gas chromatography-mass spectrometry (GC-MS). A generalized protocol is described below.

Objective: To quantify the levels of 3-MCPD esters in a given sample.

Principle: The fatty acid esters of 3-MCPD are first extracted from the sample matrix. Subsequently, they are hydrolyzed to release free 3-MCPD. The free 3-MCPD is then derivatized to a more volatile and thermally stable compound suitable for GC-MS analysis. Quantification is typically achieved using an isotopically labeled internal standard.

Methodology:

• Sample Preparation: The sample is homogenized. For solid samples, a suitable solvent is used for extraction.

• Lipid Extraction: Lipids, including the 3-MCPD esters, are extracted from the homogenized sample using a solvent system like hexane/isopropanol.

• Hydrolysis (Saponification): The extracted lipids are subjected to alkaline hydrolysis to cleave the fatty acid chains and release free 3-MCPD.

• Derivatization: The free 3-MCPD in the extract is derivatized. A common derivatizing agent is heptafluorobutyric acid anhydride (B1165640) (HFBAA).[9][10]

• GC-MS Analysis: The derivatized sample is injected into a gas chromatograph coupled with a mass spectrometer. The separation is achieved on a suitable capillary column, and detection is performed in selected ion monitoring (SIM) mode for high selectivity and sensitivity.[9][10][11]

• Quantification: The concentration of 3-MCPD is determined by comparing the peak area of the analyte to that of a known concentration of an internal standard (e.g., deuterated 3-MCPD).

Comparison with Alternatives

In the context of food contaminants, a direct "alternative" is not applicable. However, it is relevant to compare 3-MCPD esters with other process-induced contaminants that often co-occur, such as glycidyl (B131873) esters (GE).

Contaminant	IARC Classification	Primary Toxicological Concern	Formation
3-MCPD Esters	Group 2B (Possible human carcinogen) for 3-MCPD[1][6]	Nephrotoxicity, Male reproductive toxicity[1][4][5]	High-temperature processing of vegetable oils with chloride present
Glycidyl Esters (GE)	Group 2A (Probable human carcinogen) for glycidol[1]	Genotoxicity, Carcinogenicity[4]	High-temperature processing of vegetable oils

Glycidyl esters are considered a greater concern for public health due to the genotoxic and carcinogenic nature of their metabolite, glycidol.[4]

Conclusion

While specific data on the correlation of 1,3-Dilinolenoyl-2-chloropropanediol with disease states is scarce, the extensive research on its parent compound, 3-MCPD, and the broader class of 3-MCPD esters indicates significant health risks, particularly concerning kidney function and male reproductive health. The classification of 3-MCPD as a possible human carcinogen underscores the importance of ongoing monitoring and mitigation efforts within the food industry to reduce consumer exposure.[1][4] Further research is warranted to determine if the specific fatty acid profile of esters like 1,3-DL-2-CPD influences their bioavailability and toxic potential compared to other 3-MCPD esters.

References

• 1. fda.gov [fda.gov]
• 2. 3-monochloropropane diol (3-MCPD), 3-MCPD esters and glycidyl esters | Institute of Food Science and Technology [ifst.org]
• 3. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 4. Revised safe intake for 3-MCPD in vegetable oils and food | EFSA [efsa.europa.eu]
• 5. Toxicology of 3-monochloropropane-1,2-diol and its esters: a narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exposure to Dietary Glycidyl and 3-MCPD Fatty Acid Esters and Associated Burden of Cancer in Selected Asian and European Countries: A Review and Data Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Toxicity of Dietary Exposure to 3‐Monochloropropanediol, Glycidol, and Their Fatty Acid Esters | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Sensitive method for the determination of 1,3-dichloropropan-2-ol and 3-chloropropane-1,2-diol in soy sauce by capillary gas chromatography with mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safe Disposal of 1,3-Dilinolenoyl-2-chloropropanediol: A Comprehensive Guide for Laboratory Professionals

For immediate release: This document provides essential safety and logistical information for the proper disposal of 1,3-Dilinolenoyl-2-chloropropanediol, a halogenated organic compound. Adherence to these procedures is critical for ensuring personnel safety, environmental protection, and regulatory compliance within research and drug development settings.

Proper management of chemical waste is a cornerstone of laboratory safety. This guide offers a procedural, step-by-step framework for the disposal of 1,3-Dilinolenoyl-2-chloropropanediol, ensuring that researchers, scientists, and drug development professionals can handle this substance with confidence and care.

I. Immediate Safety and Handling Protocols

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for 1,3-Dilinolenoyl-2-chloropropanediol. All handling and disposal operations involving this compound must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1][2]

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This includes, but is not limited to:

• Gloves: Chemical-resistant gloves are required. Always consult the glove manufacturer's specifications for compatibility with chlorinated compounds.[1]

• Eye Protection: Safety goggles or a face shield must be worn.

• Lab Coat: A flame-resistant lab coat should be worn and properly fastened.

• Respiratory Protection: For situations with a risk of aerosol generation or spills outside a fume hood, appropriate respiratory protection may be necessary.[2]

II. Waste Segregation and Container Management

Proper segregation of chemical waste is crucial to prevent dangerous reactions and to facilitate compliant disposal. 1,3-Dilinolenoyl-2-chloropropanediol is classified as a halogenated organic waste.

Key Principles of Segregation:

• Separate Waste Streams: Halogenated organic wastes must be collected in designated containers, separate from non-halogenated organic wastes.[1][3][4]

• Avoid Mixing: Do not mix halogenated waste with other waste categories such as acids, bases, heavy metals, or acutely toxic "P-listed" wastes.[1][4]

Container Specifications and Labeling:

• Container Type: Use only approved, chemically compatible waste containers with secure, threaded caps.[3] These containers are often available through your institution's Environmental Health & Safety (EHS) department.[1] While carbon steel or stainless steel are common for bulk storage, for laboratory-scale waste, high-density polyethylene (B3416737) (HDPE) or borosilicate glass carboys are typically used.[2][5]

• Labeling: All waste containers must be clearly labeled before the first drop of waste is added.[3] The label should include:

  • The words "Hazardous Waste."

  • The specific name: "Waste 1,3-Dilinolenoyl-2-chloropropanediol."

  • A list of all chemical constituents and their approximate percentages.[1]

  • The relevant hazard identification (e.g., Toxic).[1]

Waste Management Data	Guideline
Waste Classification	Halogenated Organic Waste
Designated Waste Container	Labeled, chemically compatible container with a secure lid (e.g., HDPE, Borosilicate Glass).
Maximum Accumulation Volume (in lab SAA)	Typically up to 25 gallons for halogenated solvent waste, but confirm with your institution's EHS.[1]
Container Fill Level	Do not exceed 75% capacity to allow for vapor expansion and prevent spills.[1]
Storage Conditions	Store in a cool, dry, well-ventilated area, away from incompatible materials.[2][3] Ensure secondary containment is used.[1]
Halogen Content Threshold	Organic liquid waste containing more than 2% of any halogen is generally classified as halogenated.[6]

III. Step-by-Step Disposal Procedure

• Preparation: Ensure all necessary PPE is worn and that the chemical fume hood is operational. Prepare the designated, properly labeled halogenated waste container.

• Transfer: Carefully transfer the 1,3-Dilinolenoyl-2-chloropropanediol waste into the designated container using a funnel to prevent spillage. All commingling of halogenated solvent waste must be performed within an operating chemical fume hood.[1]

• Secure Container: Tightly close the waste container cap immediately after adding the waste.[1][3]

• Storage: Store the sealed container in a designated Satellite Accumulation Area (SAA) within the laboratory.[1] The storage area must be secure and provide secondary containment.

• Request Pickup: Once the container is 75% full, arrange for its collection by your institution's EHS or a certified hazardous waste disposal service.[1] Follow your institution's specific procedures for requesting a waste pickup.

IV. Spill Management Protocol

In the event of a spill, the response will depend on the size and location of the release.

Minor Spill (within a chemical fume hood):

• Containment: Use absorbent pads or other inert material to contain the spill.[3]

• Cleanup: Place the saturated absorbent materials into a separate, sealable bag or container.[2][3]

• Labeling and Disposal: Label the container as "Spill Debris" with the chemical name and date, and dispose of it as halogenated hazardous waste.[2]

Major Spill (outside a chemical fume hood or large volume):

• Evacuate: Immediately evacuate the area.

• Alert: Notify your supervisor and contact your institution's emergency response line or EHS department.[1][3]

• Secure Area: Restrict access to the spill area and await the arrival of trained emergency personnel.

Diagram of Disposal Workflow

Caption: Workflow for the proper disposal of 1,3-Dilinolenoyl-2-chloropropanediol.

References

• 1. campusoperations.temple.edu [campusoperations.temple.edu]
• 2. benchchem.com [benchchem.com]
• 3. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 4. bucknell.edu [bucknell.edu]
• 5. chlorinated-solvents.eu [chlorinated-solvents.eu]
• 6. Classification of special laboratory waste – Oficina de Seguretat, Salut i Medi Ambient [ub.edu]

Personal protective equipment for handling 1,3-Dilinolenoyl-2-chloropropanediol

Essential Safety and Handling Guide for 1,3-Dilinolenoyl-2-chloropropanediol

Disclaimer: This document provides guidance on personal protective equipment (PPE), handling, and disposal of 1,3-Dilinolenoyl-2-chloropropanediol based on available data for structurally similar chemicals. A specific Safety Data Sheet (SDS) for 1,3-Dilinolenoyl-2-chloropropanediol was not available at the time of this writing. Therefore, a conservative approach assuming significant potential hazards is strongly recommended. Always consult with your institution's Environmental Health and Safety (EHS) department for specific protocols and requirements.

Hazard Assessment of Structurally Related Compounds

Due to the absence of a specific SDS for 1,3-Dilinolenoyl-2-chloropropanediol, the hazard assessment is based on data for analogous chlorinated propanediols, such as 1,3-Dichloropropane-2-ol and 3-Chloro-1,2-propanediol. These related compounds exhibit significant health risks.

Hazard Statement	Description	Source
H301	Toxic if swallowed.	[1][2]
H312	Harmful in contact with skin.	[1]
H315	Causes skin irritation.	[2]
H318	Causes serious eye damage.	[2]
H330	Fatal if inhaled.	[2]
H350 / H351	May cause or is suspected of causing cancer.	[1][2]
H360	May damage fertility or the unborn child.	[2]
H370	Causes damage to organs (Kidney).	[2]
H372	Causes damage to organs (Testes) through prolonged or repeated exposure.	[2]

Given these potential hazards, 1,3-Dilinolenoyl-2-chloropropanediol should be handled as a substance of high concern.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure.

PPE Category	Item	Specification	Rationale
Hand Protection	Double-gloving system: - Inner Glove - Outer Glove	- Inner: Nitrile gloves. - Outer: Chemical-resistant gloves such as Neoprene or Butyl rubber.	Nitrile provides a base layer of protection, while the outer glove offers resistance to a broader range of chemicals.[3][4] Always consult the glove manufacturer's chemical resistance guide.
Eye and Face Protection	Chemical splash goggles and a face shield.	Goggles should provide a tight seal around the eyes. A face shield should be worn over the goggles.[5]	Protects against splashes and potential aerosols that can cause severe eye damage.[2][5]
Body Protection	Chemical-resistant laboratory coat.	A lab coat made from materials like Nomex® or Tychem® is recommended. Ensure it is fully buttoned.	Provides a barrier against skin contact and contamination of personal clothing.[6]
Respiratory Protection	Use of a certified chemical fume hood is mandatory.	A respirator may be required for certain procedures (e.g., cleaning spills).	A fume hood provides primary respiratory protection. If a respirator is needed, it must be part of a formal respiratory protection program.[6]
Foot Protection	Closed-toe, closed-heel shoes.	Shoes should be made of a non-porous material.	Protects feet from spills and falling objects.[6]

Operational Plan: Handling Procedures

Adherence to a strict operational workflow is critical for safety.

• Preparation:

  • Ensure a certified chemical fume hood is operational.

  • Gather all necessary materials and equipment before starting.

  • Don all required PPE as outlined in the table above.

• Handling:

  • Conduct all manipulations of 1,3-Dilinolenoyl-2-chloropropanediol within the fume hood.

  • Avoid the generation of aerosols or dust.[2]

  • Use compatible labware (e.g., glass or other resistant materials).

  • Keep containers tightly closed when not in use.[7]

• Post-Handling:

  • Decontaminate all surfaces and equipment after use.

  • Remove outer gloves first, followed by inner gloves, using a technique that avoids skin contact.

  • Wash hands thoroughly with soap and water after removing gloves.[2]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: All materials contaminated with 1,3-Dilinolenoyl-2-chloropropanediol, including gloves, disposable labware, and cleaning materials, must be collected in a designated, labeled hazardous waste container.

• Waste Container: The container should be made of a material compatible with the chemical and must be kept closed.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "1,3-Dilinolenoyl-2-chloropropanediol".

• Disposal Request: Follow your institution's procedures for the disposal of hazardous chemical waste. Do not dispose of this chemical down the drain.

Experimental Workflow

References

• 1. bg.cpachem.com [bg.cpachem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. ehs.utk.edu [ehs.utk.edu]
• 4. Personal Protective Equipment - Environmental Health & Safety Services – Syracuse University [ehss.syr.edu]
• 5. mcrsafety.com [mcrsafety.com]
• 6. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 7. fishersci.com [fishersci.com]